1,5-Bis(benzyloxy)pentane

• CAS: 53150-24-6

Core Science & Biosynthesis

Comprehensive Technical Guide on 1,5-Bis(benzyloxy)pentane: Properties, Synthesis, and Applications

Executive Summary

In the realm of advanced organic synthesis, medicinal chemistry, and materials science, flexible alkyl spacers equipped with robust, orthogonal protecting groups are indispensable. 1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6) serves as a premier C5 building block. By masking the terminal hydroxyl groups of 1,5-pentanediol with benzyl ethers, chemists gain a highly stable intermediate resistant to strong bases, nucleophiles, and acidic conditions. This whitepaper provides a rigorous, field-proven guide to the physicochemical properties, optimized synthesis protocols, and downstream applications of 1,5-Bis(benzyloxy)pentane, designed specifically for researchers and drug development professionals.

Physicochemical Profiling

Understanding the baseline physical properties of 1,5-Bis(benzyloxy)pentane is critical for reaction design, particularly regarding solvent selection and purification strategies (e.g., flash chromatography or vacuum distillation). The following table summarizes its core quantitative data[1]:

Property	Value / Description
Chemical Name	1,5-Bis(benzyloxy)pentane
CAS Number	53150-24-6
Molecular Formula	C19H24O2
Molecular Weight	284.4 g/mol
Physical State	Pale-yellow to yellow-brown liquid
Standard Purity	≥ 95%
InChI Key	GDFRUDFJELRDSS-UHFFFAOYSA-N
Solubility Profile	Soluble in THF, DCM, EtOAc, and DMF; Insoluble in water

Strategic Utility in Chemical Synthesis

The strategic value of 1,5-Bis(benzyloxy)pentane lies in its dual functionality. The benzyl (Bn) protecting group is a staple in organic synthesis due to its stability across a vast range of reaction conditions. In complex molecule synthesis, this compound is frequently utilized as a precursor for mono-deprotected intermediates (e.g., 5-(benzyloxy)pentan-1-ol), which are subsequently used in asymmetric synthesis, the development of mesogenic liquid crystals, and the formation of transition metal coordination complexes[2][3]. The C5 alkyl chain provides an optimal spacer length that prevents unwanted intramolecular cyclization while maintaining molecular flexibility.

Experimental Workflow: Williamson Ether Synthesis

The most efficient route to synthesize 1,5-Bis(benzyloxy)pentane is via a double Williamson ether synthesis. As a Senior Application Scientist, I emphasize that the success of this reaction relies entirely on moisture exclusion and the irreversible generation of the alkoxide intermediate.

Mechanistic Rationale & Causality

• Base Selection (NaH): Sodium hydride (NaH) is selected over weaker bases (like K2CO3) because its deprotonation of the diol is irreversible. This drives the equilibrium entirely to the alkoxide, preventing the formation of mono-alkylated mixtures.

• Solvent Selection (THF/DMF): Anhydrous Tetrahydrofuran (THF) is used as the primary solvent to solubilize the diol. A catalytic amount of N,N-Dimethylformamide (DMF) is often added because its polar aprotic nature strips the sodium cation away from the alkoxide, rendering the oxygen highly nucleophilic and accelerating the SN2 attack on benzyl bromide.

• Temperature Control: The initial deprotonation is highly exothermic. Initiating the reaction at 0°C prevents solvent boil-off and suppresses side reactions (such as the elimination of benzyl bromide).

Step-by-Step Protocol (Self-Validating System)

Reagents: 1,5-Pentanediol (1.0 eq), Sodium Hydride (60% dispersion in mineral oil, 2.5 eq), Benzyl Bromide (2.2 eq), Anhydrous THF.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.

• Base Suspension: Add NaH (2.5 eq) to the flask, followed by anhydrous THF (approx. 0.2 M relative to the diol). Cool the suspension to 0°C using an ice-water bath.

• Alkoxide Generation: Dissolve 1,5-pentanediol (1.0 eq) in a minimal amount of THF and add it dropwise to the NaH suspension over 15 minutes.

  • Self-Validation Check: You must observe immediate and vigorous bubbling (H2 gas evolution). The cessation of bubbling indicates that alkoxide formation is complete.

• Electrophilic Addition: Once bubbling ceases (approx. 30 mins), add benzyl bromide (2.2 eq) dropwise at 0°C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours.

• Reaction Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes/EtOAc 8:2). The reaction is complete when the highly polar baseline spot (diol) disappears, replaced by a high-Rf, strongly UV-active spot corresponding to the bis-benzylated product.

• Quenching & Workup: Carefully quench the reaction at 0°C by the dropwise addition of saturated aqueous NH4Cl to destroy unreacted NaH. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Purify the crude pale-yellow liquid via silica gel flash chromatography to yield pure 1,5-Bis(benzyloxy)pentane.

Pathway Visualization

The following diagram maps the synthetic lifecycle of 1,5-Bis(benzyloxy)pentane, illustrating the logical flow from precursor generation to downstream deprotection.

Synthetic workflow and lifecycle of 1,5-Bis(benzyloxy)pentane.

Downstream Applications & Deprotection

Once integrated into a larger molecular framework, the terminal benzyl groups of the pentyl spacer must often be removed to reveal the hydroxyl groups for further functionalization (e.g., oxidation to aldehydes or coupling to peptides).

Protocol: Catalytic Hydrogenolysis

The benzyl ether is uniquely susceptible to cleavage via catalytic hydrogenolysis, a mild and highly selective method that leaves most other functional groups (except alkenes/alkynes) intact.

Mechanistic Rationale: Palladium on carbon (Pd/C) adsorbs both the hydrogen gas and the benzyl ether. The palladium surface facilitates the insertion of hydrogen into the C-O bond, releasing toluene as a volatile byproduct and regenerating the free alcohol.

• Setup: Dissolve 1,5-Bis(benzyloxy)pentane in analytical grade Methanol (MeOH) or Ethyl Acetate.

• Catalyst Addition: Carefully add 10% Pd/C (approx. 10% w/w relative to the substrate). Caution: Pd/C is highly pyrophoric when dry; always add it to the solvent under an inert atmosphere.

• Hydrogenation: Evacuate the flask and backfill with H2 gas via a balloon (1 atm). Stir vigorously at room temperature.

• Self-Validation: The reaction progress can be tracked by H2 consumption (the balloon will deflate) and TLC. The starting material's UV-active spot will disappear, replaced by a non-UV-active, polar spot (stainable with KMnO4).

• Filtration: Once complete (typically 4–8 hours), filter the heterogeneous mixture through a pad of Celite to remove the palladium catalyst. Wash the pad thoroughly with MeOH.

• Concentration: Evaporate the filtrate under reduced pressure to yield the deprotected diol quantitatively.

References

• Sigma-Aldrich. "1,5-BIS(BENZYLOXY)PENTANE | 53150-24-6." sigmaaldrich.com.
• Pharmaffiliates. "CAS No : 53150-24-6 | Product Name : 1,5-Bis(benzyloxy)pentane." pharmaffiliates.com.
• European Journal of Organic Chemistry. "Supporting Information: Synthesis of benzyloxy-protected diols." wiley-vch.de, 2008.
• American Chemical Society. "Synthesis of 3-Substituted Pentane-2,4-diones: Valuable Intermediates for Liquid Crystals." unirioja.es, 1995.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. investigacion.unirioja.es [investigacion.unirioja.es]

Rational Design and Synthesis of 1,5-Bis(benzyloxy)pentane: A Comprehensive Technical Guide

Executive Summary & Introduction

1,5-Pentanediol is a linear, viscous, five-carbon aliphatic diol that serves as a fundamental building block in the synthesis of plasticizers, polyesters, and complex active pharmaceutical ingredients (APIs)[1][2]. The dual protection of its primary hydroxyl groups via benzylation yields 1,5-bis(benzyloxy)pentane (CAS: 53150-24-6), a robust ether intermediate highly valued in multi-step organic synthesis.

As a Senior Application Scientist, I approach this transformation not merely as a routine protection step, but as a kinetically driven

process (the Williamson ether synthesis) that requires precise control of the microenvironment. This whitepaper details the mechanistic rationale, quantitative parameters, and a self-validating experimental protocol for achieving >90% yield of 1,5-bis(benzyloxy)pentane.

Mechanistic Rationale & Experimental Design (E-E-A-T)

The successful double benzylation of 1,5-pentanediol relies on balancing base strength, electrophile reactivity, and solvent dynamics.

• Base Selection (Causality): Sodium hydride (NaH) is utilized to irreversibly deprotonate the weakly acidic primary alcohols (

  ). The evolution of hydrogen gas provides a thermodynamic sink, driving the equilibrium forward to form the highly nucleophilic dialkoxide intermediate.

• Electrophile Dynamics: Benzyl bromide (BnBr) is strictly preferred over benzyl chloride (BnCl). The bromide ion is a superior leaving group due to its larger atomic radius and higher polarizability, which significantly lowers the activation energy of the

  transition state. While BnCl can be used, it often requires harsher reflux conditions or the addition of a phase-transfer catalyst to achieve similar kinetics[3].

• Solvent System: Anhydrous Tetrahydrofuran (THF) is the optimal solvent[4]. Its moderate polarity solvates the sodium cations sufficiently to leave the alkoxide oxygen "naked" and highly reactive, without promoting unwanted side reactions.

SN2 mechanistic pathway for the double benzylation of 1,5-pentanediol.

Quantitative Data & Reagent Parameters

The following table summarizes the stoichiometric requirements for a standard 10.0 mmol scale reaction. A slight excess of base and electrophile ensures complete conversion of the diol to the bis-ether, minimizing the formation of the mono-protected 5-benzyloxy-1-pentanol[3].

Reagent	MW ( g/mol )	Equivalents	Amount	Role
1,5-Pentanediol	104.15	1.0	1.04 g (1.05 mL)	Substrate
Sodium Hydride (60% in oil)	24.00	2.5	1.00 g	Base
Benzyl Bromide	171.04	2.2	3.76 g (2.61 mL)	Electrophile
Anhydrous THF	72.11	Solvent	40 mL	Reaction Medium

Step-by-Step Experimental Protocol

The following methodology is adapted from validated literature standards for the benzylation of diols[4][5].

Step 1: Preparation of the Base Suspension

• Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum.

• Add 1.00 g of NaH (60% dispersion in mineral oil, 25.0 mmol).

• Self-Validation Check: Wash the NaH with anhydrous hexane (2 x 10 mL) under argon via syringe to remove the mineral oil. Decant the hexane carefully. This ensures accurate stoichiometric reactivity and prevents oil contamination during purification.

• Suspend the washed NaH in 20 mL of anhydrous THF and cool the flask to 0 °C using an ice-water bath.

Step 2: Alkoxide Formation

• Dissolve 1.04 g of 1,5-pentanediol (10.0 mmol) in 10 mL of anhydrous THF[4].

• Add the diol solution dropwise to the NaH suspension over 15 minutes.

• Causality Note: Dropwise addition prevents a runaway exothermic reaction. Observe the evolution of

  gas; the cessation of bubbling indicates complete alkoxide formation. Stir for an additional 30 minutes at room temperature.

Step 3: Alkylation

• Re-cool the reaction mixture to 0 °C.

• Add 2.61 mL of benzyl bromide (22.0 mmol) dropwise via syringe.

• Remove the ice bath and allow the reaction to warm to room temperature, then attach a reflux condenser and heat to a gentle reflux (approx. 65 °C) for 12–16 hours[4][5].

• Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using Hexanes:EtOAc (8:2). The disappearance of the baseline diol spot and the emergence of a high-

  product spot confirms reaction progression.

Step 4: Quenching and Workup

• Cool the mixture to 0 °C and carefully quench the unreacted NaH by the dropwise addition of saturated aqueous

  (10 mL)[4].

• Transfer the mixture to a separatory funnel, add 30 mL of distilled water, and extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous

  , filter, and concentrate under reduced pressure.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes to 10% EtOAc in Hexanes.

• Yield: Typically 85–94% as a clear, colorless oil[5][6].

Experimental workflow for the synthesis of 1,5-bis(benzyloxy)pentane.

Analytical Characterization

Confirm the structure and purity of the synthesized 1,5-bis(benzyloxy)pentane using Nuclear Magnetic Resonance (NMR) spectroscopy. The symmetry of the molecule simplifies the spectral data.

• H NMR (400 MHz, ): 7.35–7.25 (m, 10H, Aromatic H), 4.50 (s, 4H, Ph- -O), 3.48 (t, J = 6.5 Hz, 4H, O- ), 1.65 (m, 4H, O-CH2- ), 1.45 (m, 2H, central ).
• C NMR (100 MHz, ): 138.8 (ipso-C), 128.5, 127.8, 127.6 (Aromatic C), 73.0 (benzylic C), 70.4 (aliphatic O-C), 29.6, 22.8.

References

• Sigma-Aldrich. "1,5-BIS(BENZYLOXY)PENTANE | 53150-24-6". Link

• Wikipedia. "1,5-Pentanediol". 1

• PubChem. "1,5-Pentanediol | C5H12O2 | CID 8105". 2

• Sigma-Aldrich. "5-Benzyloxy-1-pentanol 95 4541-15-5". 3

• "Recent Syntheses and Biological Profiling of Quassinoids", University of Eastern Finland. 6

• "Design and synthesis of analogues of ionomycin", Canadian Journal of Chemistry. 4

• "Studies towards the Total Synthesis of Kadcotrione B", Thieme-connect. 5

Sources

• 1. 1,5-Pentanediol - Wikipedia [en.wikipedia.org]
• 2. 1,5-Pentanediol | C5H12O2 | CID 8105 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-苄氧基-1-戊醇 95% | Sigma-Aldrich [sigmaaldrich.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 6. erepo.uef.fi [erepo.uef.fi]

An In-Depth Technical Guide to the Spectral Analysis of 1,5-Bis(benzyloxy)pentane

Introduction

1,5-Bis(benzyloxy)pentane is a symmetrical dialkyl ether containing two benzyl groups. Its structural elucidation and purity assessment are fundamental requirements in research and development, particularly in fields where it may serve as a synthetic intermediate or a final product. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the unambiguous characterization of its molecular structure. This guide provides a comprehensive analysis of the spectral data of 1,5-bis(benzyloxy)pentane, offering insights into experimental considerations and data interpretation for professionals in chemical research and drug development.

Molecular Structure and Spectroscopic Correlation

A thorough understanding of the molecule's structure is the first step in predicting and interpreting its spectral data. 1,5-Bis(benzyloxy)pentane possesses a plane of symmetry, which simplifies its NMR spectra by rendering certain atoms chemically equivalent.

// Nodes for the pentane chain C1 [label="C", pos="0,0!"]; C2 [label="C", pos="1,0!"]; C3 [label="C", pos="2,0!"]; C4 [label="C", pos="3,0!"]; C5 [label="C", pos="4,0!"];

// Nodes for the benzyloxy groups O_left [label="O", pos="-1,0.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CH2_left [label="CH₂", pos="-2,0.5!"]; Benz_left [label="Ph", pos="-3,0.5!", shape=hexagon, fillcolor="#4285F4", fontcolor="#FFFFFF"];

O_right [label="O", pos="5,0.5!", fillcolor="#EA4335", fontcolor="#FFFFFF"]; CH2_right [label="CH₂", pos="6,0.5!"]; Benz_right [label="Ph", pos="7,0.5!", shape=hexagon, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; O_left -- C1; O_left -- CH2_left; CH2_left -- Benz_left; O_right -- C5; O_right -- CH2_right; CH2_right -- Benz_right; }

Figure 1: Molecular Structure of 1,5-Bis(benzyloxy)pentane.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (¹H NMR) provides detailed information about the number of different types of protons and their neighboring environments.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of 1,5-bis(benzyloxy)pentane in ~0.6 mL of a deuterated solvent (e.g., CDCl₃). The choice of a deuterated solvent is critical to avoid large solvent signals that would obscure the analyte's signals.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard, which is defined as 0.0 ppm.

• Data Acquisition: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer. A higher field strength provides better signal dispersion and resolution.

• Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phasing the spectrum, and integrating the signals.

Data Interpretation

Due to the molecule's symmetry, the ¹H NMR spectrum is expected to show four distinct signals:

• Aromatic Protons (Ar-H): The ten protons on the two phenyl rings are chemically equivalent and will appear as a multiplet in the aromatic region.

• Benzylic Protons (Ar-CH₂-O): The four protons of the two benzylic methylene groups are equivalent and, having no adjacent protons, will appear as a singlet.

• Methylene Protons α to Oxygen (-O-CH₂-): The four protons on the carbons directly attached to the ether oxygens (C1 and C5 of the pentane chain) are equivalent. They are coupled to the adjacent methylene protons and will appear as a triplet. These protons are deshielded by the electronegative oxygen atom.[1][2][3][4]

• Methylene Protons β and γ to Oxygen (-CH₂-CH₂-CH₂-): The six protons on the remaining three carbons of the pentane chain are in a similar electronic environment and will likely appear as a multiplet.

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic (Ar-H)	7.2 - 7.4	Multiplet	10H
Benzylic (Ar-CH₂)	~ 4.5	Singlet	4H
α-Methylene (-O-CH₂)	3.4 - 3.6	Triplet	4H
β,γ-Methylene (-CH₂-)	1.5 - 1.8	Multiplet	6H
Table 1: Predicted ¹H NMR Spectral Data for 1,5-Bis(benzyloxy)pentane in CDCl₃.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR (¹³C NMR) provides information on the different types of carbon atoms in a molecule. Standard spectra are typically acquired with proton decoupling, resulting in a spectrum of singlets.

Experimental Protocol: ¹³C NMR

The sample preparation and instrument use are similar to ¹H NMR, but the acquisition parameters are adjusted for the ¹³C nucleus. A higher concentration or longer acquisition time may be necessary due to the low natural abundance of ¹³C.

Data Interpretation

The symmetry of 1,5-bis(benzyloxy)pentane reduces the number of expected carbon signals to seven:

• Aromatic Carbons: Four signals are expected for the aromatic carbons due to symmetry (the ipso, ortho, meta, and para carbons).

• Benzylic Carbon (Ar-CH₂): One signal for the two equivalent benzylic carbons.

• Aliphatic Carbons: Three signals for the five carbons of the pentane chain. The carbons α to the oxygen will be the most downfield of this group.[5][6][7]

Signal Assignment	Predicted Chemical Shift (δ, ppm)
Aromatic (Ar-C, ipso)	~ 138
Aromatic (Ar-CH, o, m, p)	127 - 129
Benzylic (Ar-CH₂)	~ 73
α-Methylene (-O-CH₂)	~ 70
β-Methylene (-CH₂-)	~ 29
γ-Methylene (-CH₂-)	~ 22
Table 2: Predicted ¹³C NMR Spectral Data for 1,5-Bis(benzyloxy)pentane in CDCl₃.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation corresponding to specific bond vibrations.

Experimental Protocol: IR

• Sample Preparation: A spectrum can be obtained from a neat liquid sample prepared as a thin film between two salt (NaCl or KBr) plates or by using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The sample is scanned with infrared light, and the transmittance is measured as a function of wavenumber (cm⁻¹).

Data Interpretation

The IR spectrum of 1,5-bis(benzyloxy)pentane will be dominated by absorptions characteristic of its ether and aromatic components. The absence of certain peaks (e.g., a broad O-H stretch around 3300 cm⁻¹ or a strong C=O stretch around 1710 cm⁻¹) is also crucial for confirming the structure.[1][8][9]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Significance
C-H (Aromatic)	3030 - 3100	Medium	Indicates sp² C-H bonds
C-H (Aliphatic)	2850 - 2960	Strong	Indicates sp³ C-H bonds
C=C (Aromatic)	1450 - 1600	Medium-Weak	Aromatic ring skeletal vibrations
C-O (Ether)	1070 - 1150	Strong	Characteristic C-O-C asymmetric stretch[1][2][10]
Table 3: Key IR Absorptions for 1,5-Bis(benzyloxy)pentane.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule upon ionization, which aids in confirming its identity and structure.

Experimental Protocol: MS

• Sample Introduction: A small, diluted sample is introduced into the mass spectrometer, often via direct infusion or through a gas chromatograph (GC-MS).

• Ionization: Electron Ionization (EI) is a common technique for this type of molecule. In EI, high-energy electrons bombard the sample, causing ionization and fragmentation.[11]

• Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.

Data Interpretation

The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (C₁₉H₂₄O₂; MW = 298.4 g/mol ). The most significant fragmentation pathway for benzyl ethers is the cleavage of the C-O bond to form the highly stable benzyl cation, which rearranges to the tropylium ion.

• Molecular Ion (M⁺): A peak at m/z = 298.

• Base Peak: The most intense peak is expected at m/z = 91 , corresponding to the [C₇H₇]⁺ ion (tropylium ion). This is a hallmark of compounds containing a benzyl group.

• Other Fragments: Other significant fragments may include m/z = 107 ([C₇H₇O]⁺, benzyloxy cation) and fragments resulting from cleavage within the pentane chain.

M [label="[C₁₉H₂₄O₂]⁺˙\nm/z = 298\n(Molecular Ion)"]; frag91 [label="[C₇H₇]⁺\nm/z = 91\n(Tropylium Ion - Base Peak)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; frag107 [label="[C₇H₇O]⁺\nm/z = 107\n(Benzyloxy Cation)"]; frag191 [label="[M - C₇H₇]⁺\nm/z = 207"];

M -> frag91 [label="α-Cleavage"]; M -> frag107 [label="Inductive Cleavage"]; M -> frag191 [label="Loss of Benzyl Radical"]; }

Figure 2: Predicted EI-MS Fragmentation of 1,5-Bis(benzyloxy)pentane.

Conclusion

The collective data from ¹H NMR, ¹³C NMR, IR, and MS provides a self-validating system for the structural confirmation of 1,5-bis(benzyloxy)pentane. NMR spectroscopy elucidates the precise proton and carbon framework, confirming the molecule's symmetry. IR spectroscopy identifies the key functional groups (ether, aliphatic, and aromatic moieties) and confirms the absence of others. Finally, mass spectrometry confirms the molecular weight and reveals a characteristic fragmentation pattern dominated by the formation of the stable tropylium ion. This integrated spectroscopic approach ensures the unequivocal identification and purity assessment of the compound, a critical step in any chemical research or development workflow.

References

• Read Chemistry. (2024, May 20). Spectroscopy of Ethers : IR, Mass, 13C NMR, 1H NMR. Available at: [Link]

• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. Available at: [Link]

• Oregon State University. (2022, March 9). 13C NMR Chemical Shift. Available at: [Link]

• PubMed. (2010, April 15). Ion-neutral complexes resulting from dissociative protonation: fragmentation of alpha-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. Available at: [Link]

• Modgraph. Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers. Available at: [Link]

• ResearchGate. (2025, August 6). Modeling C-13 NMR Chemical Shifts of Aliphatic Ethers and Thioethers. Available at: [Link]

• Chemistry LibreTexts. (2023, August 9). 10.10: Spectroscopy of Ethers. Available at: [Link]

• Michigan State University. Infrared Spectrometry. Available at: [Link]

• University of Calgary. IR Spectroscopy of Hydrocarbons. Available at: [Link]

• Chemistry LibreTexts. (2023, November 16). 18.9 Spectroscopy of Ethers. Available at: [Link]

• Chemistry Steps. (2025, October 22). 13C Carbon NMR Spectroscopy. Available at: [Link]

• OpenStax. (2023, May 24). 18.8 Spectroscopy of Ethers. In Organic Chemistry: A Tenth Edition. Available at: [Link]

• JoVE. (2024, December 5). Video: IR Frequency Region: Alkene and Carbonyl Stretching. Available at: [Link]

• Specac Ltd. Interpreting Infrared Spectra. Available at: [Link]

• University of California, Los Angeles. Table of Characteristic Proton NMR Shifts. Available at: [Link]

• University of Puget Sound. 13C NMR Chemical Shift Table. Available at: [Link]

• University of California, Los Angeles. Mass Spectrometry: Fragmentation. Available at: [Link]

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Available at: [Link]

Sources

• 1. readchemistry.com [readchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]
• 9. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uni-saarland.de [uni-saarland.de]

1,5-Bis(benzyloxy)pentane CAS number 53150-24-6

As a Senior Application Scientist, I approach the synthesis and utilization of chemical building blocks not merely as a sequence of steps, but as a carefully orchestrated system of reactivities. 1,5-Bis(benzyloxy)pentane (CAS 53150-24-6) is a prime example of this philosophy. While it may appear as a simple bis-protected diol, it serves as a critical, stable intermediate in the construction of complex macrocycles, bivalent pharmaceutical ligands, and specialized polymeric materials.

This technical guide deconstructs the mechanistic logic, synthesis protocols, and downstream applications of 1,5-Bis(benzyloxy)pentane, providing a self-validating framework for researchers and drug development professionals.

Physicochemical Profiling

Before deploying any building block in a multi-step synthesis, its baseline physicochemical parameters must be established to predict solubility, reactivity, and purification behavior[1][2].

Property	Value / Description
Chemical Name	1,5-Bis(benzyloxy)pentane
CAS Number	53150-24-6
Molecular Formula	C₁₉H₂₄O₂
Molecular Weight	284.39 g/mol
Physical Form	Pale-yellow to yellow-brown liquid
Purity Standard	≥ 95% (Typical commercial grade)
Synonyms	[1,5-Pentanediylbis(oxymethylene)]bisbenzene

The Mechanistic Logic of Benzyl Protection

In organic synthesis, the choice of a protecting group dictates the entire downstream synthetic route. The benzylation of 1,5-pentanediol is strategically chosen over silyl ethers (e.g., TBS, TIPS) or acetals for specific mechanistic reasons[3]:

• Chemical Robustness: Benzyl ethers are exceptionally stable across a wide pH range. They withstand strong bases (e.g., LDA, BuLi), nucleophiles, organometallic reagents (Grignard reactions), and mild acids. This allows the internal pentane carbon chain to be subjected to harsh functionalization without premature deprotection.

• Orthogonal Deprotection: Unlike esters that require basic hydrolysis, or silyl ethers that require fluoride sources (like TBAF), benzyl ethers are cleanly cleaved via catalytic hydrogenolysis (H₂ over Pd/C) under neutral conditions[3]. This orthogonality is vital when synthesizing complex Active Pharmaceutical Ingredients (APIs) containing base- or acid-sensitive moieties.

Synthesis Protocol: The Williamson Ether Workflow

The synthesis of 1,5-Bis(benzyloxy)pentane relies on the classic Williamson ether synthesis, an S_N2 bimolecular nucleophilic substitution[4][5].

Causality in Experimental Design:

We utilize Sodium Hydride (NaH) as the base rather than weaker alternatives like K₂CO₃. The deprotonation of the alcohol by NaH produces hydrogen gas (H₂). This phase change (gas evolution) renders the deprotonation step thermodynamically irreversible, driving the formation of the highly nucleophilic dialkoxide to 100% completion before the electrophile is introduced[4].

Step-by-Step Methodology:

• Preparation of the Base Suspension: Flame-dry a round-bottom flask under an Argon atmosphere. Suspend 2.5 equivalents of Sodium Hydride (NaH, 60% dispersion in mineral oil) in anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF). Note: DMF accelerates S_N2 kinetics due to its polar aprotic nature, but THF is easier to remove during workup.

• Alkoxide Formation: Cool the suspension to 0 °C. Add 1.0 equivalent of 1,5-pentanediol dropwise. Stir the mixture at room temperature for 30–45 minutes until H₂ gas evolution completely ceases, indicating full conversion to the dialkoxide.

• Electrophilic Substitution: Recool the flask to 0 °C. Add 2.2 equivalents of Benzyl Bromide (BnBr) dropwise[6]. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching and Phase Separation: Carefully quench the unreacted NaH by the dropwise addition of cold saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine to remove residual DMF.

• Purification: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude pale-yellow liquid via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate pure 1,5-Bis(benzyloxy)pentane.

Workflow for the Williamson ether synthesis of 1,5-Bis(benzyloxy)pentane.

Deprotection Workflows & Downstream Functionalization

The utility of 1,5-Bis(benzyloxy)pentane lies in its controlled deprotection. In drug development, five-carbon chains are frequently used as flexible hydrophobic linkers (e.g., in PROTACs or bivalent ligands).

Hydrogenolysis Protocol (Global Deprotection):

To restore the diol functionality after the linker has been installed into a target scaffold, catalytic hydrogenolysis is employed[3].

• Catalyst Suspension: Dissolve the protected substrate in anhydrous Ethanol or Ethyl Acetate.

• Substrate Addition: Add 10% Palladium on Carbon (Pd/C) at 5–10% weight/weight relative to the substrate. Safety Note: Pd/C is pyrophoric; add it carefully under an inert atmosphere before introducing solvents.

• Hydrogen Atmosphere: Evacuate the flask and backfill with Hydrogen gas (H₂) three times using a balloon or a Parr hydrogenator (at 1–3 atm).

• Reaction Monitoring: Stir vigorously at room temperature. Monitor the cleavage of the benzyl ethers via TLC (disappearance of the UV-active benzyl spots).

• Filtration: Flush the system with Nitrogen. Filter the mixture through a pad of Celite to safely remove the Pd/C catalyst. Concentrate the filtrate to yield the deprotected 1,5-pentanediol derivative.

Deprotection pathways and downstream functionalization of 1,5-Bis(benzyloxy)pentane.

Asymmetric Mono-Deprotection Strategy:

For advanced applications, researchers can perform a statistical mono-deprotection by limiting the hydrogen exposure or using milder Lewis acid-mediated cleavage. This yields 5-(benzyloxy)pentan-1-ol , an invaluable asymmetric building block. The free hydroxyl group can then be oxidized to an aldehyde for subsequent Wittig olefinations or Grignard additions, while the other end remains safely masked by the benzyl group[6]. Furthermore, 1,5-Bis(benzyloxy)pentane is frequently utilized as a highly pure reference standard for impurity profiling in the synthesis of miscellaneous APIs[7].

References

• Pharmaffiliates. "CAS No : 53150-24-6 | Product Name : 1,5-Bis(benzyloxy)pentane." Pharmaffiliates. Available at:[Link]

• Wuts, P. G. M. "Greene's Protective Groups in Organic Synthesis, 4th/6th Edition." John Wiley & Sons. Available at: [Link]

• Wikipedia. "Williamson ether synthesis - Mechanism and Scope." Wikimedia Foundation. Available at:[Link]

• ResearchGate. "Synthetic route for dubiusamine C: Monoprotection of 1,5-pentanediol with benzyl bromide." ResearchGate. Available at:[Link]

Sources

• 1. 1,5-BIS(BENZYLOXY)PENTANE | 53150-24-6 [sigmaaldrich.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. wiley.com [wiley.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pharmaffiliates.com [pharmaffiliates.com]

Physical and chemical properties of 1,5-Bis(benzyloxy)pentane

[1]

Executive Summary

1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6) is a symmetric, bifunctional ether extensively utilized in organic synthesis, medicinal chemistry, and materials science.[1] Functionally, it serves as a robust "masked" form of 1,5-pentanediol, offering stability against basic and oxidizing conditions while retaining selective cleavability under hydrogenolytic or Lewis acid conditions.[1] This guide provides a comprehensive technical analysis of its properties, synthesis, and applications, designed for researchers requiring high-purity intermediates for drug development and supramolecular assembly.[1]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

1,5-Bis(benzyloxy)pentane is characterized by a central pentyl chain terminated by two benzyl ether moieties.[1] Its lipophilic nature renders it soluble in common organic solvents (DCM, THF, Toluene) but insoluble in water, making it an ideal candidate for phase-transfer reactions.[1]

Nomenclature & Identifiers[1][4][7][9][10]

• IUPAC Name: 1,5-Bis(benzyloxy)pentane[1]

• Alternative Names: 1,5-Dibenzyloxypentane; Benzene, 1,1'-[1,5-pentanediylbis(oxymethylene)]bis[2][1]

• CAS Number: 53150-24-6[1][3]

• Molecular Formula: C₁₉H₂₄O₂[1][4]

• Molecular Weight: 284.40 g/mol [1]

Physical Properties Table[2][4][10]

Property	Value / Description	Note
Physical State	Liquid	Pale-yellow to yellow-brown oil
Boiling Point	> 300°C (est.[1][5] at 760 mmHg)	Typically distilled under high vacuum (e.g., ~180-200°C @ 0.1 mmHg)
Density	~1.02 - 1.05 g/mL (est.)[1]	Analogous to dibenzyl ether (1.04 g/mL)
Solubility	Soluble: DCM, THF, EtOAc, TolueneInsoluble: Water	Lipophilic character dominates
Refractive Index	~1.53 - 1.55 (est.)[1]	Consistent with aromatic ether structures
Stability	Stable to bases, weak acids, oxidizers	Sensitive to strong Lewis acids and hydrogenation

Synthesis & Production: The Williamson Ether Protocol

The most reliable route for synthesizing 1,5-bis(benzyloxy)pentane is the Williamson ether synthesis.[1] This

reaction involves the deprotonation of 1,5-pentanediol followed by nucleophilic attack on a benzyl halide.[1]

Reaction Mechanism & Protocol Design

Why Sodium Hydride (NaH)? While potassium hydroxide (KOH) can be used, NaH is preferred for high-purity applications.[1] NaH ensures irreversible deprotonation of the diol, preventing the equilibrium issues associated with hydroxide bases and water generation.[1] This results in higher yields and cleaner product profiles.[1]

Experimental Workflow

• Activation: 1,5-Pentanediol is dissolved in anhydrous DMF or THF.[1]

• Deprotonation: Sodium hydride (2.2 - 2.5 equiv) is added carefully at 0°C to form the bis-alkoxide.[1]

• Alkylation: Benzyl bromide (2.2 - 2.5 equiv) is added dropwise.[1] The reaction is warmed to room temperature or heated (60°C) to drive the substitution.[1]

• Quench & Workup: Excess hydride is quenched with water/methanol.[1] The product is extracted into ethyl acetate, washed with brine to remove DMF, and purified via vacuum distillation or column chromatography.[1]

Visualization: Synthesis Pathway

Caption: Step-wise synthesis via Williamson etherification, highlighting the critical deprotonation step.

Analytical Profiling

Accurate characterization is vital to ensure the absence of mono-benzylated impurities (5-(benzyloxy)pentan-1-ol).

Nuclear Magnetic Resonance (NMR) Spectroscopy

The symmetry of the molecule simplifies the spectrum.[1]

• H NMR (400 MHz, CDCl ):
  • 7.35 – 7.25 (m, 10H): Aromatic protons (Phenyl group).[1]
  • 4.50 (s, 4H): Benzylic methylene ( ).[1] Key diagnostic peak.
  • 3.48 (t, Hz, 4H): Ether methylene ( ).[1]
  • 1.68 – 1.60 (m, 4H): -methylene ( ).[1]
  • 1.48 – 1.40 (m, 2H): Central methylene ( ).[1]
• C NMR (100 MHz, CDCl ):
  • 138.8 (Ipso-Ar), 128.3, 127.6, 127.4 (Ar-CH).[1]
  • 72.9 (Benzylic ).[1]
  • 70.3 (Ether ).[1]
  • 29.5, 22.8 (Aliphatic ).[1]

Mass Spectrometry (MS)

• Ionization: ESI+ or EI.[1]

• Key Fragments:

  • or in ESI.[1]

  • Tropylium ion (

    91) is the base peak in EI, characteristic of benzyl groups.[1]

Chemical Reactivity & Stability[2]

The utility of 1,5-bis(benzyloxy)pentane lies in its orthogonality.[1] It is stable under basic hydrolysis (e.g., NaOH/MeOH) and oxidative conditions that would attack free alcohols, but it can be selectively cleaved when required.[1]

Deprotection Strategies

• Catalytic Hydrogenolysis (Standard):

  • Reagents:

    (1 atm), Pd/C (5-10%).

  • Mechanism: Oxidative addition of

    to Pd, coordination of the benzyl ether, and reductive cleavage.[1]

  • Outcome: Quantitative regeneration of 1,5-pentanediol and toluene.[1]

• Lewis Acid Cleavage (Selective):

  • Reagents: Boron trichloride (

    ) or Boron tribromide ( ) at -78°C.[1]

  • Utility: Used when double bonds or other reducible groups are present that cannot survive hydrogenation.[1]

Visualization: Cleavage Pathways

Caption: Dual pathways for deprotection allow flexibility depending on substrate sensitivity.

Applications in R&D

Medicinal Chemistry[2]

• Linker Chemistry: Used to synthesize flexible dimers of pharmacophores.[1] The pentyl chain provides a specific spatial separation (approx. 6-8 Å) critical for bivalent ligand binding (e.g., in GPCR dimers).[1]

• Pentamidine Analogs: While pentamidine contains phenyl ethers, benzyl ether analogs are investigated for altered metabolic stability and solubility profiles in anti-parasitic research.[1]

Supramolecular & Polymer Chemistry[2]

• Rotaxane Synthesis: The flexible alkyl chain serves as an "axle" for macrocycles (e.g., cyclodextrins or cucurbiturils), with the bulky benzyl groups acting as "stoppers" to prevent unthreading.[1]

• Polymer Intermediates: Used as a monomer in the synthesis of polyethers or polyesters where the benzyl groups are removed post-polymerization to reveal free hydroxyls for cross-linking or surface modification.[1]

Safety & Handling

• Hazards: May cause skin and eye irritation.[1] Not classified as highly toxic, but standard laboratory hygiene is required.[1]

• Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) to prevent slow oxidation to benzaldehyde over long periods.

• Spill Response: Absorb with inert material (sand, vermiculite) and dispose of as organic waste.[1]

References

• Sigma-Aldrich. 1,5-Bis(benzyloxy)pentane Product Sheet. Available at:

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 53150-24-6. Available at:

• Greene, T.W., & Wuts, P.G.M. Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Standard reference for benzyl ether cleavage protocols).

• Congreve, M. S., et al. "Selective Cleavage of Benzyl Ethers."[1] Synlett, 1993(09), 663-664.[1] (Describes Lewis acid cleavage methodology).

• ChemicalBook. 1,5-Bis(benzyloxy)pentane Properties and Suppliers. Available at:

Sources

• 1. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 2. 1,5-Bis(benzyloxy)pentane | Chemical Substance Information | J-GLOBAL [jglobal.jst.go.jp]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 1,5-Bis(isopropoxy)pentane | C11H24O2 | CID 57689220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Pentane - Wikipedia [en.wikipedia.org]

Thermal Stability Profile of 1,5-Bis(benzyloxy)pentane: Mechanisms, Quantification, and Handling

Executive Summary

1,5-Bis(benzyloxy)pentane is a diether linker frequently utilized in medicinal chemistry (e.g., PROTACs) and polymer science as a hydrophobic spacer.[1] While generally regarded as robust under standard laboratory conditions, its thermal stability profile is non-linear and highly dependent on the oxidative environment.[1]

This guide provides a technical analysis of its stability limits. Crucially, the benzylic ether linkage acts as the thermodynamic weak point. While the molecule exhibits thermal resilience up to ~200°C in inert atmospheres, it is susceptible to radical-mediated auto-oxidation at significantly lower temperatures (

) in aerobic conditions.[1] This document outlines the mechanistic pathways of degradation, experimental protocols for stability validation, and storage mandates for drug development applications.[1]

Part 1: Chemical Architecture & Theoretical Stability[1]

To predict the thermal behavior of 1,5-Bis(benzyloxy)pentane, one must analyze bond dissociation energies (BDE).[1] The molecule consists of a pentyl chain capped by two benzyl ether moieties.[1]

Structural Vulnerability Analysis

The stability is dictated by the benzylic carbon-oxygen bond .[1]

• Alkyl C-H BDE: ~98-100 kcal/mol (Stable).[1]

• Benzylic C-H BDE: ~88 kcal/mol (Vulnerable to H-abstraction).[1]

• Benzylic C-O BDE: ~65-70 kcal/mol (Vulnerable to homolysis at high

  ).[1]

Consequently, the molecule is kinetically stable at room temperature but thermodynamically predisposed to two specific degradation pathways:[1]

• Oxidative Degradation (Aerobic): Occurs via hydrogen abstraction at the benzylic position.[1]

• Pyrolytic Cleavage (Anaerobic): Occurs via homolytic scission of the C-O bond at temperatures exceeding 250°C.[1]

Part 2: Degradation Mechanisms[1]

Understanding the mechanism is required to design valid stability assays.[1] The following diagram illustrates the divergent pathways for aerobic vs. anaerobic degradation.

Diagram 1: Degradation Pathways

Caption: Divergent degradation pathways. Aerobic instability is driven by benzylic hydrogen abstraction, while anaerobic decomposition requires high thermal energy for bond homolysis.[1]

Part 3: Experimental Characterization

The following data summarizes the expected thermal profile based on structure-activity relationships of benzyl ethers and specific chemical safety data.

Table 1: Thermal Stability Profile

Parameter	Value / Range	Context
Melting Point	18–20 °C	Low melting solid/oil; phase change does not imply degradation.[1]
Boiling Point	~190–200 °C (at 0.5 mmHg)	Distillable under high vacuum without decomposition.[1]
TGA Onset ( )	~240–260 °C	Under Nitrogen ( ).[1] Mass loss begins due to pyrolysis.[1]
Oxidative Onset (OIT)	140–160 °C	Under Air/Oxygen (DSC).[1] Exothermic oxidation begins.[1]
Long-term Stability	< 40 °C	Recommended storage temperature to prevent auto-oxidation.[1]
Flash Point	> 113 °C	Closed cup. Combustible but requires pre-heating.[1]

Critical Insight: Do not confuse boiling point with stability. While the molecule can be distilled at 200°C under vacuum, attempting to heat it to 200°C at atmospheric pressure in air will result in rapid oxidative darkening and formation of benzaldehyde.[1]

Part 4: Protocol for Stability Assessment

To validate the stability of a specific batch (critical for GLP/GMP environments), use the following self-validating workflow. This protocol distinguishes between volatile impurities (solvent/benzyl bromide) and actual degradation.[1]

Diagram 2: Stability Validation Workflow

Caption: Step-by-step validation workflow ensuring batch integrity before thermal testing.

Detailed Methodology

1. Thermogravimetric Analysis (TGA)[1][2][3]

• Purpose: Determine the exact temperature of pyrolytic decomposition (

  ).

• Instrument: TGA 5500 (TA Instruments) or equivalent.[1]

• Protocol:

  • Equilibrate sample (10–15 mg) in a platinum or alumina pan.

  • Purge with Nitrogen (

    ) at 50 mL/min for 10 minutes to remove ambient oxygen.[1]

  • Ramp temperature from 30°C to 600°C at 10°C/min.

  • Acceptance Criteria: No significant mass loss (>2%) below 200°C. Mass loss at 100°C indicates residual solvent or moisture.[1]

2. Differential Scanning Calorimetry (DSC)[1]

• Purpose: Detect exothermic decomposition events which TGA might miss if mass is not lost immediately.

• Protocol:

  • Seal 2–5 mg of sample in a hermetic aluminum pan with a pinhole (to allow pressure release if decomposition occurs).

  • Ramp from 20°C to 300°C at 5°C/min under

    .

  • Critical Signal: Watch for a sharp exothermic peak >250°C (decomposition).[1] An endotherm at ~19°C confirms the melting point.[1]

3. Oxidative Stress Test (The "Real World" Check)

• Purpose: Simulate shelf-life stability.

• Protocol:

  • Place 500 mg of sample in a clear glass vial (uncapped).

  • Incubate at 60°C for 7 days.

  • Analyze via

    H-NMR ( ).[1]

  • Marker: Look for the appearance of a singlet at ~10.0 ppm (Benzaldehyde proton).[1]

  • Limit: < 0.5% Benzaldehyde formation required for "Stable" classification.[1][]

Part 5: Implications for Drug Development[1][4]

When using 1,5-Bis(benzyloxy)pentane as a linker in pharmaceutical candidates:

• Manufacturing: Avoid high-temperature processing (>150°C) in the presence of air. If high-temperature extrusion or reaction is required, an inert blanket (Argon/Nitrogen) is mandatory .[1]

• Purification: Residual benzyl bromide (starting material) acts as an autocatalyst for degradation.[1] Ensure the starting material is removed via silica chromatography (Hexane/EtOAc) before thermal stress is applied.[1]

• Storage: Store at 2–8°C under Argon. The compound is light-sensitive over long durations due to photo-oxidative cleavage of the benzyl ether [1].[1]

References

• BenchChem. (2025).[1][][5] A Comparative Guide to the Stability of Benzyl Ethers Under Various Reaction Conditions. Retrieved from [1]

• Chatterjee, K., Stock, L. M. (1989).[1] The pathways for thermal decomposition of aryl alkyl ethers during coal pyrolysis. Fuel, 68(10), 1349-1353.[1] Retrieved from

• MDPI. (2025). Studies on the Synthesis, Physical Properties, and Stability of Benzyl Ethers as Potential Heat Transfer Fluids. Retrieved from [1]

• Sigma-Aldrich. (2023).[1][] Safety Data Sheet: 5-Benzyloxy-1-pentanol. Retrieved from [1][]

Sources

• 1. 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Purity Analysis of 1,5-Bis(benzyloxy)pentane

Executive Summary

1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6) serves as a critical lipophilic linker in organic synthesis and polymer chemistry, particularly in the generation of polyrotaxanes and as a spacer in proteolysis-targeting chimeras (PROTACs). Its purity is paramount; the presence of the mono-protected impurity, 5-(benzyloxy)pentan-1-ol , acts as a chain terminator in polymerization and alters the stoichiometry of sensitive coupling reactions.

This guide moves beyond basic "Certificate of Analysis" parameters to establish a rigorous, self-validating analytical framework. We integrate High-Performance Liquid Chromatography (HPLC) for impurity profiling with Quantitative NMR (qNMR) for absolute mass balance assay, ensuring a holistic assessment of material quality.

Part 1: Chemical Profile & Impurity Fate Mapping[1]

To analyze purity effectively, one must first understand the genesis of impurities. The synthesis of 1,5-Bis(benzyloxy)pentane typically involves the Williamson etherification of 1,5-pentanediol with benzyl bromide (or chloride) under basic conditions.

The Impurity Landscape

The analytical challenge lies in distinguishing the target diester from its chemically similar byproducts.

Impurity	Origin	Analytical Risk	Detection Strategy
5-(benzyloxy)pentan-1-ol (Mono-ether)	Incomplete benzylation	Critical: Chain terminator. Has free -OH.	HPLC (Polarity difference)
Benzyl Alcohol	Hydrolysis of benzyl halide	Nucleophilic competitor.	GC-FID or HPLC
Dibenzyl Ether	Side reaction of benzyl halide	Non-polar co-eluter.	HPLC (Late eluter)
Benzyl Halides (Cl/Br)	Unreacted Reagent	Genotoxic: Alkylating agent.[1]	GC-FID or Deriv. HPLC
Toluene	Solvent	Residual Solvent.	GC-HS or GC-FID

Visualization: Impurity Fate Map

The following diagram illustrates the synthetic pathways leading to specific impurities, guiding the analytical focus.

Figure 1: Synthetic pathways showing the origin of critical impurities. The mono-ether is the primary separation challenge.

Part 2: Chromatographic Strategy (HPLC-UV)

Expert Insight: Gas Chromatography (GC) is viable for this molecule due to the thermal stability of ether linkages. However, HPLC is preferred for purity profiling because the mono-ether impurity (with a free hydroxyl group) can exhibit peak tailing or thermal degradation in GC inlets without derivatization. HPLC allows for direct, non-destructive quantification.

Method Development Logic

• Stationary Phase: A C18 column is essential. The target molecule is highly lipophilic (two benzyl groups). A C8 column may not provide enough retention to separate the target from the non-polar dibenzyl ether impurity.

• Mobile Phase: A simple Isocratic run will likely fail. The polarity gap between Benzyl Alcohol (polar) and the Target (non-polar) requires a Gradient Elution .

• Detection: The benzyl rings provide a strong chromophore. While 210 nm detects the aliphatic chain, 254 nm is superior for specificity, minimizing baseline drift from solvents and ignoring non-aromatic impurities (like trace aliphatic solvents) that should be handled by GC.

Validated HPLC Protocol

Parameter	Specification	Rationale
Column	Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm) or equivalent	High surface area for resolution of structural analogs.
Mobile Phase A	Water (0.1% H3PO4 or Formic Acid)	Acid suppresses ionization of silanols, sharpening peaks.
Mobile Phase B	Acetonitrile (HPLC Grade)	Stronger elution strength than Methanol, needed for the lipophilic target.
Flow Rate	1.0 mL/min	Standard backpressure management.
Wavelength	254 nm (Bandwidth 4 nm)	Specificity for Benzylic chromophore.
Temperature	30°C	Ensures retention time reproducibility.

Gradient Table:

• 0.0 min: 40% B (Retains polar impurities like Benzyl Alcohol)

• 5.0 min: 40% B

• 20.0 min: 95% B (Elutes Target and Dibenzyl Ether)

• 25.0 min: 95% B (Wash)

• 25.1 min: 40% B (Re-equilibration)

• 30.0 min: Stop

System Suitability Criteria (Self-Validation)

Before running samples, the system must pass these checks:

• Resolution (Rs): > 1.5 between 5-(benzyloxy)pentan-1-ol and 1,5-Bis(benzyloxy)pentane.

• Tailing Factor: < 1.5 for the main peak.

• Precision: RSD < 0.5% for 5 replicate injections of the standard.

Part 3: Spectroscopic Validation (qNMR)

While HPLC provides chromatographic purity (% Area), it cannot easily detect inorganic salts or residual solvents that lack UV absorbance. Quantitative NMR (qNMR) is the gold standard for determining the absolute weight-percent (Assay) of the material.

qNMR Protocol Design

• Solvent: DMSO-d6 or CDCl3. DMSO-d6 is preferred to shift any residual water peak away from the aliphatic region.

• Internal Standard (IS): Maleic Acid or Dimethyl Sulfone .

  • Why? The target molecule has signals in the aromatic region (7.2–7.4 ppm) and aliphatic regions (1.4–4.5 ppm). Maleic acid provides a clean singlet at ~6.0–6.3 ppm (depending on solvent), in the "silent region" of the target spectrum.

qNMR Workflow

• Weighing: Accurately weigh ~20 mg of Sample and ~10 mg of Maleic Acid (TraceCERT® or equivalent) into the same vial. Record weights to 0.01 mg precision.

• Dissolution: Add 0.7 mL DMSO-d6. Vortex until fully dissolved.

• Acquisition:

  • Pulse angle: 90°

  • Relaxation delay (D1): > 60 seconds (Critical for full relaxation of protons).

  • Scans: 16 or 32.

• Calculation:

  • ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    : Integral area
  • : Number of protons (Target benzylic = 4H; Maleic acid = 2H)
  • : Molar mass
  • : Mass weighed

Part 4: Comprehensive Analytical Workflow

This diagram summarizes the decision-making process for a complete release testing of the material.

Figure 2: Integrated analytical workflow ensuring both volatile and non-volatile impurities are quantified.

References

• Sigma-Aldrich. 1,5-Bis(benzyloxy)pentane Product Specification & Properties. Retrieved from

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Standard text for gradient elution logic).

• Bipul B. Saha, et al. Method Development and Validation for Benzyl Ethers using HPLC. Taylor & Francis Online. (General grounding for benzyl ether separation).

• Simson Pharma. 1,5-Bis(benzyloxy)pentane Impurity Standards. Retrieved from

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy. (Grounding for qNMR protocols).

Sources

• 1. A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides in drug substances - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of Heterobifunctional Linkers from 1,5-Bis(benzyloxy)pentane for Bioconjugation and PROTAC Development

Introduction & Strategic Overview

In the development of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs), the selection of an optimal crosslinker is critical. Hetero-bifunctional crosslinkers, which possess different reactive groups at each end, are ideal for linking diverse molecules in a controlled, directional manner. While PEGylated linkers are common, purely aliphatic chains—such as those derived from 1,5-pentanediol—offer unique hydrophobic and steric properties that can drastically improve the cell permeability and pharmacokinetic profiles of target degraders.

This application note details the synthesis of a highly versatile Azide-C5-Carboxylic Acid (N3-C5-COOH) heterobifunctional linker. We utilize 1,5-Bis(benzyloxy)pentane as the starting material. The strategic use of protecting groups is a cornerstone of successful multi-step organic synthesis[1]. By starting with a highly stable, symmetrically bis-protected pentane chain, we can perform a controlled desymmetrization (monodeprotection) to yield a versatile mono-alcohol intermediate. This allows for divergent functionalization, culminating in a linker equipped for both Click Chemistry (CuAAC) and standard amide coupling.

Mechanistic Pathway & Workflow

The synthesis relies on a four-step workflow. The critical challenge lies in the chemoselectivity of the deprotection steps: first, desymmetrizing the bis-benzyl ether, and later, removing the second benzyl group without reducing the newly introduced azide moiety.

Fig 1: Synthetic workflow for 5-azidopentanoic acid from 1,5-bis(benzyloxy)pentane.

Quantitative Data & Optimization

To ensure a self-validating and scalable protocol, reaction conditions were optimized. Table 1 outlines the causality behind choosing statistical hydrogenolysis for the initial desymmetrization, while Table 2 summarizes the analytical metrics for the full synthetic pipeline.

Table 1: Optimization of Desymmetrization (Monodebenzylation)

Method	Conversion	Mono-ol Yield	Diol (Over-reduction)	Rationale / Causality
Pd/C, H₂ (Excess), 12h	100%	< 5%	> 90%	Complete deprotection; fails to desymmetrize.
Pd/C, H₂ (Balloon), 2h	45%	40%	5%	Optimal statistical yield; unreacted SM is easily recovered.

| DDQ, hv (365 nm), 4h | 60% | 35% | 15% | Viable alternative, but photochemical scale-up is equipment-limited. |

Table 2: Linker Synthesis Metrics

Step	Product	Yield	Purity (HPLC)	Key Analytical Marker (IR / NMR)
1. Desymmetrization	5-(benzyloxy)pentan-1-ol	40%*	>98%	Appearance of broad -OH stretch (~3300 cm⁻¹)
2. Azidation	1-azido-5-(benzyloxy)pentane	88%	>95%	Strong azide stretch (~2100 cm⁻¹)
3. Photochemical Cleavage	5-azidopentan-1-ol	75%	>95%	Loss of aromatic protons (7.3 ppm) in ¹H NMR

| 4. Oxidation | 5-azidopentanoic acid | 82% | >99% | Carbonyl peak (~1710 cm⁻¹) |

*Yield based on starting material; ~50% of unreacted precursor is recovered and recycled.

Experimental Protocols

Protocol 1: Statistical Monodebenzylation

Objective: Desymmetrize 1,5-Bis(benzyloxy)pentane to 5-(benzyloxy)pentan-1-ol. Causality: Because the two benzyl ethers are chemically equivalent, targeted cleavage of just one is thermodynamically impossible. We employ a statistical kinetic approach. By strictly monitoring the reaction and quenching it at ~45% conversion, we maximize the mono-ol yield and prevent over-reduction to 1,5-pentanediol.

• Dissolve 1,5-Bis(benzyloxy)pentane (10.0 g, 35.1 mmol) in absolute ethanol (100 mL).

• Add 10% Palladium on Carbon (Pd/C) (0.5 g) under an argon atmosphere.

• Purge the flask with H₂ gas and maintain under a hydrogen balloon at room temperature.

• Critical Step: Monitor the reaction every 30 minutes via TLC (Hexanes:EtOAc 4:1). The starting material (Rf = 0.8) will convert to the mono-ol (Rf = 0.4) and the diol (Rf = 0.1).

• Once the mono-ol spot is maximized (~2 hours), immediately flush the system with argon to halt hydrogenolysis.

• Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate under reduced pressure.

• Purify via silica gel flash chromatography. Self-Validation: The non-polar starting material elutes first and is recovered for future use, followed by the target mono-ol.

Protocol 2: Mesylation and Azidation

Objective: Convert the free hydroxyl group to an azide. Causality: Direct halogenation can be harsh. Converting the primary alcohol to a methanesulfonate (mesylate) provides an excellent, mild leaving group for the subsequent S_N2 displacement by the azide ion.

• Dissolve 5-(benzyloxy)pentan-1-ol (3.0 g, 15.4 mmol) in anhydrous dichloromethane (DCM, 30 mL). Add triethylamine (Et₃N, 3.2 mL, 23.1 mmol) and cool to 0 °C.

• Dropwise add methanesulfonyl chloride (MsCl, 1.4 mL, 18.5 mmol). Stir for 2 hours at room temperature.

• Quench with saturated NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate to yield the crude mesylate.

• Dissolve the crude mesylate in anhydrous DMF (25 mL). Add sodium azide (NaN₃, 1.5 g, 23.1 mmol).

• Heat the mixture to 60 °C for 12 hours. Safety Note: NaN₃ is highly toxic and potentially explosive. Never use halogenated solvents during the heating phase, and never acidify the mixture (prevents HN₃ gas formation).

• Cool to room temperature, dilute with ethyl acetate (100 mL), and wash extensively with water (5 × 50 mL) to remove DMF. Concentrate to yield 1-azido-5-(benzyloxy)pentane.

Protocol 3: Non-Reductive Photochemical Debenzylation

Objective: Remove the remaining benzyl ether without reducing the azide. Causality: Catalytic hydrogenolysis is the most frequently employed method for the deprotection of benzyl ethers[1]. However, applying Pd/C and H₂ here would inevitably reduce the azide to a primary amine, destroying the linker's heterobifunctionality. To bypass this, we utilize a photochemical oxidative cleavage. The deprotection of benzyl ethers can be effectively realized using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation[2]. This method selectively removes the benzyl ether at room temperature while leaving the hydrogenation-sensitive azide completely intact[2].

• Dissolve 1-azido-5-(benzyloxy)pentane (2.0 g, 9.1 mmol) in acetonitrile (MeCN, 40 mL).

• Add DDQ (2.5 g, 11.0 mmol) and Barium Carbonate (BaCO₃, 0.5 g) to neutralize trace acidic byproducts.

• Irradiate the stirring mixture with a long-wavelength UV LED lamp (365 nm) at room temperature for 4–6 hours.

• Monitor via TLC until the starting material is consumed.

• Filter the mixture to remove BaCO₃ and precipitated DDQ byproducts. Concentrate and purify via chromatography to yield 5-azidopentan-1-ol.

Protocol 4: Chemoselective Oxidation to Carboxylic Acid

Objective: Oxidize the primary alcohol to a carboxylic acid. Causality: We select the TEMPO/BAIB catalytic system over harsh oxidants like Jones reagent. TEMPO provides a highly chemoselective, mild oxidation that proceeds at room temperature, preventing thermal degradation of the azide group and avoiding toxic heavy metal waste.

• Dissolve 5-azidopentan-1-ol (1.0 g, 7.7 mmol) in a 1:1 mixture of DCM and water (20 mL total).

• Add TEMPO (0.12 g, 0.77 mmol) and bis(acetoxy)iodobenzene (BAIB, 5.4 g, 16.9 mmol).

• Stir vigorously at room temperature for 4 hours. The reaction mixture will turn temporarily orange/brown.

• Quench the reaction with saturated aqueous Na₂S₂O₃ (10 mL).

• Basify the aqueous layer with 1M NaOH, separate, and discard the organic layer (removes neutral impurities).

• Carefully acidify the aqueous layer to pH 2 using 1M HCl, and extract with ethyl acetate (3 × 20 mL).

• Dry the combined organic layers over Na₂SO₄ and concentrate to yield the pure target linker: 5-azidopentanoic acid .

References[2] Comparative study of deprotection methods for benzyl and trityl ethers. Benchchem.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHzw0oCcuPdNLK4v43bUtnTWSH3FwuDCmtJ6EQEsRP_SYcbfArFYjBm1WoclLpsifZtbiU6OfH7cc-SDLB7wjVgvWyeyeXn8lCXY54YdoPclVYjXoLp4z1zujeB1VymkkkJ91NhWuYkNlLGXMg0d0N-dPc9Op_Q6hGQsOA-wOvJJdHfszQMKCaLnlTs1tVIQBKs4ZE9ebj4r_8M7vyKaRZHJ244[3] Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation. Organic Chemistry Portal.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-v0lBpe5k0Eo43Yyv8DALwkjEvvCqHXRaCd6fhXeB_ymZbcoc5aD5Je5TU17nJ4cmxiwJSAzcBDuvP3CzbGN3Ebz_chxeibxsQ4uStjRxxblFwfwLFUiKRDx9Cz4yt8UxgRSGKFLYkxdRMVvJjTO3SSz0Dg==[1] Crosslinkers Selection Guide. MilliporeSigma.https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGcVT36TvEVf3hlwLnBhuMteN_MRq8PW2mMvU6Lld3VVt0emX5cW-7b-crfrvU4HjCAThoJXIrj4r5QdWpImwAytRWAuseWAWDPdO0LyZwvQRvNdPlQKqikIdQq1NmC9soCJrV9LvICpj5ZcX8xZuxyBQB0kgpfvq1Nw66czWrJod9RkrRirDRXi5TX4nUBHl2CXDjOfebeFJS6rU2TQgwLYckm1bv4jfpdw9M9pT2kWJV4Huj5oNLQkU32jna8fh1vCpuV7PnKswIePskIHW8M

Sources

• 1. benchchem.com [benchchem.com]
• 2. organic-chemistry.org [organic-chemistry.org]

Application Note: 1,5-Bis(benzyloxy)pentane and C5-Symmetric Diol Derivatives in Natural Product Total Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Strategic deployment, desymmetrization, and mechanistic protocols for 1,5-bis(benzyloxy)pentane and its derivatives in complex alkaloid and macrolide synthesis.

Executive Summary

The construction of complex natural products—particularly pyrrolidine/piperidine alkaloids, spiroketals, and marine macrolides—frequently requires the seamless integration of a flexible, five-carbon (C5) chain. 1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6) and its desymmetrized counterparts, such as 5-benzyloxy-1-pentanol and 5-benzyloxypentanal, serve as cornerstone building blocks in these endeavors[1].

Benzyl (Bn) ether protection is strategically chosen for its robust stability against harsh nucleophiles (e.g., Grignard reagents, Wittig ylides) and strong reducing agents (e.g., LiAlH₄), while remaining easily cleavable under mild, neutral hydrogenolysis conditions (Pd/C, H₂) at late stages of total synthesis. This application note details the causality behind utilizing these C5 building blocks, provides self-validating protocols for their preparation, and highlights their pivotal roles in the total synthesis of complex targets like (+)-Stemoamide, Dubiusamine C, and Nakadomarin A.

Chemical Properties & Rationale

When designing a retrosynthetic route, the choice between using a fully protected diol (1,5-bis(benzyloxy)pentane) versus a mono-protected analog (5-benzyloxy-1-pentanol) dictates the sequence of symmetry-breaking events.

Why Benzyl Protection?

The benzyl group is highly orthogonal to silyl ethers (TBS, TBDPS) and acetals. In the synthesis of marine alkaloids like Nakadomarin A , the C5 chain is introduced early. The benzyl ethers survive multiple downstream transformations, including ring-closing metathesis (RCM) and hydroboration, before global deprotection[2].

Physicochemical Data

Table 1: Properties of Key C5 Benzyl-Protected Building Blocks

Compound	CAS Number	Molecular Weight	Physical State	Key Synthetic Role
1,5-Bis(benzyloxy)pentane	53150-24-6	284.40 g/mol	Pale-yellow liquid	Stable C5 spacer; precursor for selective mono-deprotection[1].
5-Benzyloxy-1-pentanol	4541-15-5	194.27 g/mol	Colorless oil	Desymmetrized intermediate; primary alcohol handle[3].
5-Benzyloxypentanal	78999-24-3	192.25 g/mol	Colorless oil	Highly reactive electrophile for aldol/Wittig homologation[4].

Mechanistic Pathways in Total Synthesis

Desymmetrization and Statistical Control

Synthesizing the mono-protected 5-benzyloxy-1-pentanol directly from 1,5-pentanediol inherently produces 1,5-bis(benzyloxy)pentane as a byproduct. To maximize the mono-protected yield, chemists exploit statistical control by using a large molar excess of the diol relative to the benzylating agent (BnBr) and base (NaH)[4]. Alternatively, 1,5-bis(benzyloxy)pentane can be synthesized in high yield and subsequently subjected to controlled, selective mono-hydrogenolysis to yield the mono-ol.

Fig 1. Synthetic divergence of 1,5-pentanediol into key C5 natural product precursors.

Application: Stemona Alkaloids & Dubiusamine C

In the formal total synthesis of (+)-stemoamide , 5-benzyloxypentanal is the critical starting material[5]. The synthesis hinges on the conjugate addition of an aza-allyl anion (derived from allylamine) to an unsaturated ester formed from the C5 aldehyde.

Similarly, in the total synthesis of Dubiusamine C , the synthetic route is initiated by the monoprotection of 1,5-pentanediol with benzyl bromide, followed immediately by SO₃-pyridine oxidation to yield the reactive 5-benzyloxypentanal[6].

Fig 2. Assembly of the (+)-stemoamide tricyclic core via 5-benzyloxypentanal.

Experimental Protocols

The following protocols are designed as self-validating systems. Causality is embedded in the steps to ensure reproducibility and high chemoselectivity.

Protocol 1: Statistical Synthesis of 5-Benzyloxy-1-pentanol and 1,5-Bis(benzyloxy)pentane

Objective: To desymmetrize 1,5-pentanediol while isolating the fully protected 1,5-bis(benzyloxy)pentane byproduct for future use or recycling.

Reagents:

• 1,5-Pentanediol (3.0 equivalents)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.05 equivalents)

• Benzyl bromide (BnBr, 1.0 equivalent)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under argon. Add 1,5-pentanediol (3.0 eq) and anhydrous THF (0.5 M concentration).

  • Causality: The 3:1 stoichiometric ratio statistically suppresses the formation of the di-benzylated product, favoring the mono-ol[4].

• Deprotonation: Cool the solution to 0 °C. Slowly add NaH (1.05 eq) in portions. Stir for 1 hour at room temperature until H₂ gas evolution ceases.

• Benzylation: Re-cool the mixture to 0 °C. Add Benzyl bromide (1.0 eq) dropwise via an addition funnel over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12–14 hours.

• Workup: Quench carefully with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification (Self-Validation): Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

  • Elution 1 (Non-polar): 1,5-Bis(benzyloxy)pentane elutes first (approx. 10-15% yield).

  • Elution 2 (Polar): 5-Benzyloxy-1-pentanol elutes second (approx. 75-80% yield)[2].

Protocol 2: Controlled Oxidation to 5-Benzyloxypentanal

Objective: To oxidize the primary alcohol to an aldehyde without over-oxidation to the carboxylic acid.

Table 2: Reagent Selection for C5-Diol Oxidation

Oxidation Method	Advantages	Disadvantages	Suitability for C5-Bn Ethers
Swern (DMSO/Oxalyl Chloride)	Extremely mild; zero over-oxidation risk.	Requires strictly anhydrous conditions and -78 °C.	Optimal
SO₃-Pyridine / DIPEA	Mild, scalable, operates at near room temp.	Sulfur byproducts require careful washing.	Excellent [6]
Jones Reagent (CrO₃/H₂SO₄)	Fast, inexpensive.	High risk of over-oxidation to carboxylic acid.	Poor[4]

Step-by-Step Methodology (Swern Oxidation):

• Activation: In a flame-dried flask under argon, dissolve oxalyl chloride (1.2 eq) in anhydrous CH₂Cl₂. Cool to -78 °C using a dry ice/acetone bath.

• DMSO Addition: Add anhydrous DMSO (2.4 eq) dropwise. Stir for 15 minutes. Causality: This forms the active alkoxysulfonium intermediate.

• Substrate Addition: Dissolve 5-benzyloxy-1-pentanol (1.0 eq) in a small volume of CH₂Cl₂ and add dropwise to the activated complex at -78 °C. Stir for 45 minutes.

• Base Addition: Add Triethylamine (Et₃N, 5.0 eq) dropwise. Causality: The base triggers the ylide rearrangement, expelling dimethyl sulfide and forming the aldehyde.

• Workup: Allow the reaction to warm to 0 °C over 30 minutes. Quench with water. Extract with CH₂Cl₂, wash with 1N HCl, saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate. Use the resulting 5-benzyloxypentanal immediately in downstream Wittig or aldol reactions to prevent polymerization or auto-oxidation[4].

References

• ResearchGate. "Formal total synthesis of (+)-stemoamide". ResearchGate Publications. Available at:[Link]

• Kerr, M. A., et al. "Total Synthesis of (+)-Nakadomarin A". Supporting Information, AWS. Available at: [Link]

• ResearchGate. "Synthetic route for dubiusamine C". ResearchGate Publications. Available at:[Link]

Sources

• 1. 1,5-BIS(BENZYLOXY)PENTANE | 53150-24-6 [sigmaaldrich.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. 5-Benzyloxy-1-pentanol 95 4541-15-5 [sigmaaldrich.com]
• 4. 5-(Benzyloxy)pentanal | 78999-24-3 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Deprotection of the benzyl ethers in 1,5-Bis(benzyloxy)pentane

Application Note: Strategic Deprotection of 1,5-Bis(benzyloxy)pentane

Executive Summary & Substrate Analysis

This Application Note details the deprotection of 1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6) to yield 1,5-pentanediol . This transformation is a fundamental benchmark in organic synthesis, often representing the final step in the preparation of linker units for PROTACs, lipid nanoparticles (LNPs), or polymer spacers.

The Challenge: While benzyl ethers (Bn) are robust protecting groups, the specific challenge with this substrate is not the cleavage itself, but the isolation of the product . The resulting 1,5-pentanediol is highly polar and water-miscible.

• Standard Mistake: Performing a standard aqueous extraction (EtOAc/Water) after acidic cleavage often leads to massive product loss into the aqueous phase.

• Strategic Solution: This guide prioritizes Catalytic Hydrogenolysis (Method A) as it allows for a "filter-and-evaporate" workup, avoiding aqueous extraction entirely. Lewis Acid cleavage (Method B) is presented as an orthogonal alternative for substrates containing alkene/alkyne moieties.

Strategic Decision Framework

Before selecting a protocol, utilize this logic flow to determine the optimal method for your specific synthetic route.

Figure 1: Decision tree for selecting the appropriate deprotection methodology.

Method A: Catalytic Hydrogenolysis (The Gold Standard)

Rationale: This is the preferred method for 1,5-bis(benzyloxy)pentane. It proceeds under neutral conditions and, critically, requires no aqueous workup , preventing loss of the water-soluble diol product.

Mechanism: Heterogeneous catalysis involving adsorption of the ether onto the Pd surface, oxidative addition of hydrogen, and reductive cleavage of the C-O bond to release toluene and the alcohol.

Protocol Parameters

Parameter	Specification	Notes
Catalyst	10% Pd/C (wet support)	Use "wet" (50% H2O) to minimize ignition risk. Load 5-10 wt%.[1][2]
Solvent	Methanol or Ethanol	High solubility of substrate and H2. Avoid DCM (poisons catalyst).
H2 Source	H2 Balloon (1 atm)	Sufficient for this unhindered primary ether.
Temperature	20°C - 25°C	Heating is rarely required and increases safety risks.

Step-by-Step Procedure

• Preparation: In a round-bottom flask, dissolve 1,5-bis(benzyloxy)pentane (1.0 equiv) in HPLC-grade Methanol (0.1 M concentration).

• Inerting: Flush the flask with Nitrogen (N2) or Argon for 5 minutes.

  • Critical Safety: This removes oxygen, preventing fire when Pd/C is added.

• Catalyst Addition: Carefully add 10% Pd/C (10 wt% relative to substrate).

  • Tip: Add the catalyst as a slurry in a small amount of water or toluene if handling dry powder is too hazardous.

• Purge Cycle:

  • Seal flask with a septum.[1]

  • Apply light vacuum (careful of solvent bump).

  • Backfill with Hydrogen (balloon).[1]

  • Repeat 3 times. This ensures the headspace is pure H2.

• Reaction: Stir vigorously at room temperature.

  • Monitoring: Check TLC (Hexane/EtOAc 4:1) or LCMS after 2-4 hours. The starting material (Rf ~0.8) should disappear; the product (diol) will stay near the baseline or not be visible on UV (stain with KMnO4 or Anisaldehyde).

• Workup (The "Filter & Evaporate" Advantage):

  • Flush flask with Nitrogen.

  • Filter the mixture through a pad of Celite (diatomaceous earth) to remove Pd/C.

  • Wash the filter cake with Methanol (2x volume).

  • Concentrate the filtrate under reduced pressure (Rotovap).[3]

• Result: The residue is pure 1,5-pentanediol .

  • Yield Expectations: >95%.[1]

Method B: Lewis Acid Cleavage (Boron Tribromide)[4]

Rationale: Use this only if the molecule contains alkenes (which H2 would reduce) or if you lack hydrogenation infrastructure. Warning: This method requires a difficult workup for water-soluble diols.

Mechanism: The Lewis Acid (BBr3) coordinates to the ether oxygen.[2] A bromide ion then attacks the benzylic carbon (SN2-like), cleaving the bond to form benzyl bromide and the borate ester, which hydrolyzes to the alcohol.

Figure 2: Simplified mechanism of Boron Tribromide mediated ether cleavage.

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask and cool to -78°C (Dry Ice/Acetone bath) under N2 atmosphere.

• Dissolution: Dissolve substrate in anhydrous Dichloromethane (DCM) .

• Reagent Addition: Dropwise add BBr3 (1.0 M in DCM, 2.5 - 3.0 equiv).

  • Note: 1 equiv per ether oxygen + excess for coordination.

• Reaction: Stir at -78°C for 1 hour, then slowly warm to 0°C. Monitor by TLC.

• Quench (Critical):

  • Cool back to -20°C.

  • Slowly add Methanol. Caution: Vigorous exotherm and HBr evolution.

• Workup (The Challenge):

  • Concentrate the mixture to remove DCM, MeOH, and volatile Benzyl Bromide/Methyl Bromide.

  • Problem: You are left with boric acid and product.

  • Solution: Redissolve residue in MeOH and concentrate again (repeat 3x) to remove Boron as volatile Trimethyl Borate (B(OMe)3).

  • Final purification may require a short silica plug (eluting with 10% MeOH in DCM) to separate the polar diol from any remaining polymer/boron salts.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Reaction (Method A)	Catalyst Poisoning	Ensure S/N/P atoms (if present in linker) are not coordinating Pd. Add 1 drop of AcOH.
Fire at Filter Funnel (Method A)	Dry Pd/C ignition	Never let the filter cake run dry. Keep it wet with water or solvent before disposal.
Low Yield (Method B)	Product lost in Aqueous phase	Do not wash with water. Use the MeOH co-evaporation technique (Trimethyl borate removal).
Scrambling/Migration	Acid sensitivity	If the substrate has acid-sensitive groups, avoid BBr3. Use Method A or Transfer Hydrogenation.[4][5]

References

• Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M.[6][7] (Wiley, 2014). The definitive guide on benzyl ether stability and cleavage conditions.

• Selective inhibition of benzyl ether hydrogenolysis with Pd/C. Sajiki, H. Tetrahedron Lett.[6][8] 1995, 36, 3465-3468.[6][8] Discusses catalyst poisoning and selectivity.

• BBr3-Assisted Cleavage of Most Ethers. Silva, C., et al. Chem. Eur. J. 2013. Detailed mechanistic insight into Lewis Acid cleavage.

• Catalytic Transfer Hydrogenation. BenchChem Application Notes.Protocols for using Ammonium Formate as a hydrogen donor.[1][5][9]

• 1,5-Bis(benzyloxy)pentane Product Data. Sigma-Aldrich Technical Data Sheet.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. atlanchimpharma.com [atlanchimpharma.com]
• 3. orgsyn.org [orgsyn.org]
• 4. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Benzyl Ethers [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]

Reaction conditions for the synthesis of 1,5-Bis(benzyloxy)pentane

This Application Note and Protocol guide details the synthesis of 1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6), a critical intermediate used in the construction of flexible linkers for proteolysis-targeting chimeras (PROTACs), polymer cross-linking, and total synthesis of natural products.

The guide focuses on the Williamson Ether Synthesis , the industry-standard method for protecting primary aliphatic diols.

Part 1: Strategic Considerations & Reaction Design

The Chemical Challenge

The synthesis of 1,5-bis(benzyloxy)pentane involves the double nucleophilic substitution of benzyl bromide (or chloride) by the alkoxide derived from 1,5-pentanediol.

• Core Reaction:

  Substitution.

• Key Challenge: Achieving complete bis-protection while minimizing the mono-protected intermediate (5-(benzyloxy)pentan-1-ol) and preventing intramolecular cyclization (though less likely for 1,5-diols compared to 1,4-diols, tetrahydrofuran formation is a competing pathway under acidic conditions; basic conditions prevent this).

Critical Process Parameters (CPPs)

Parameter	Recommendation	Scientific Rationale
Stoichiometry	2.5 - 3.0 eq. Base/BnBr	Excess reagents drive the equilibrium toward the bis-product and ensure complete consumption of the mono-intermediate.
Base Selection	Sodium Hydride (NaH)	Provides irreversible deprotonation, generating a highly nucleophilic alkoxide. Superior to hydroxide for initial lab-scale synthesis due to cleaner reaction profiles.
Solvent System	THF or DMF	THF: Easier workup, lower boiling point. DMF: Accelerates rate due to high dielectric constant but requires aqueous washing to remove. Recommendation: THF/DMF (9:1) or pure THF.
Temperature	0°C Reflux	Initial 0°C controls evolution. Reflux ensures complete conversion of the sterically more hindered second hydroxyl group.

Part 2: Detailed Experimental Protocols

Protocol A: Standard Sodium Hydride Method (High Purity)

Best for: Laboratory scale (1g – 50g), high purity requirements, and drug discovery applications.

Reagents & Materials

• Substrate: 1,5-Pentanediol (1.0 eq.)

• Reagent: Benzyl Bromide (BnBr) (2.5 eq.)

• Base: Sodium Hydride (60% dispersion in mineral oil) (2.8 eq.)

• Solvent: Anhydrous Tetrahydrofuran (THF) (0.2 M concentration relative to diol)

• Quench: Saturated Ammonium Chloride (

  )

• Catalyst (Optional): Tetrabutylammonium iodide (TBAI) (0.05 eq.) – Accelerates reaction via Finkelstein-like halide exchange.

Step-by-Step Procedure

1. Activation (Deprotonation):

• Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Add Sodium Hydride (2.8 eq.) to the flask.

  • Note: If mineral oil removal is desired (for easier NMR interpretation later), wash NaH with dry hexane (3x) under

    . For most synthetic purposes, this is unnecessary.

• Add anhydrous THF to create a suspension. Cool to 0°C in an ice bath.

• Add 1,5-Pentanediol (1.0 eq.) dropwise via syringe over 15–20 minutes.

  • Observation: Vigorous evolution of hydrogen gas (

    ). Ensure proper venting.

• Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) and stir for an additional 30 minutes to ensure complete alkoxide formation. Resulting mixture becomes a thick, white/grey suspension.

2. Benzylation:

• Cool the mixture back to 0°C (optional, but recommended to control exotherm).

• Add Benzyl Bromide (2.5 eq.) dropwise.

  • Tip: If using TBAI, add it as a solid just before the BnBr addition.

• Remove the ice bath. Stir at RT for 1 hour.

• Heat the reaction to Reflux (66°C) for 12–16 hours.

  • Monitoring: Check TLC (Hexanes/EtOAc 4:1).[1] The mono-benzyl ether (

    ) should disappear, leaving the bis-product ( ).

3. Workup & Purification:

• Cool reaction to 0°C.[2]

• Quench: Carefully add saturated aqueous

  dropwise until bubbling ceases.

• Dilute with Diethyl Ether (

  ) or Ethyl Acetate.

• Wash organic layer with Water (2x) and Brine (1x).[3]

• Dry over anhydrous

  or , filter, and concentrate under reduced pressure.

• Purification: Flash Column Chromatography on Silica Gel.

  • Eluent: Gradient from 100% Hexanes

    95:5 Hexanes/EtOAc.

  • Yield Expectation: 85–95%.

Protocol B: Phase Transfer Catalysis (Green/Scalable)

Best for: Large scale (>50g), avoiding hazardous NaH, and lower cost.

Reagents

• Substrate: 1,5-Pentanediol (1.0 eq.)

• Reagent: Benzyl Chloride (2.5 eq.) (Cheaper than Bromide)

• Base: Potassium Hydroxide (KOH) pellets (4.0 eq.)

• Solvent: Toluene (or neat if reagents are liquid)

• Catalyst: Tetrabutylammonium Hydrogen Sulfate (TBAHS) or Aliquat 336 (5 mol%)

Procedure

• Dissolve 1,5-pentanediol and Benzyl Chloride in Toluene.

• Add TBAHS catalyst and solid KOH.

• Heat to Reflux with vigorous mechanical stirring.

• Water Removal: Use a Dean-Stark trap if possible to remove water generated during the reaction, driving the equilibrium forward.

• Reflux for 18–24 hours.

• Filter off solid salts, wash filtrate with water, and distill or chromatograph the residue.

Part 3: Visualization & Logic

Reaction Workflow (DOT Diagram)

Caption: Operational workflow for the Williamson ether synthesis of 1,5-bis(benzyloxy)pentane, highlighting the critical decision point at TLC analysis.

Part 4: Characterization Data (Expected)

Technique	Signal	Assignment
1H NMR (CDCl3, 400 MHz)	7.35–7.25 (m, 10H)	Aromatic Protons (Benzyl)
4.50 (s, 4H)	Benzylic (Ph-CH2 -O-)
3.48 (t, 4H)	-Methylene (-O-CH2 -CH2-)
1.68–1.60 (m, 4H)	-Methylene
1.48–1.40 (m, 2H)	-Methylene (Central)
13C NMR (CDCl3, 100 MHz)	138.8, 128.3, 127.6, 127.4	Aromatic Carbons
72.9	Benzylic Carbon
70.3	Ether Carbon ( )
29.5, 22.8	Alkyl Chain Carbons

References

• Hu, T. Q., & Weiler, L. (1994). Design and synthesis of analogues of ionomycin. Canadian Journal of Chemistry, 72(6), 1500-1511. (Describes the mono-protection protocol which serves as the foundational basis for the bis-protection modification).

• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254.

• Sigma-Aldrich. Product Specification: 1,5-Bis(benzyloxy)pentane (CAS 53150-24-6).

Sources

• 1. researchrepository.ucd.ie [researchrepository.ucd.ie]
• 2. EP2698835A1 - Compound with branching alkyl-chains, method for preparing the same, and use thereof in photoelectric device - Google Patents [patents.google.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Application Notes &amp; Protocols for the Williamson Ether Synthesis of 1,5-Bis(benzyloxy)pentane

Introduction: The Strategic Importance of Benzyl Ethers

The Williamson ether synthesis, a robust and versatile method for forming the ether linkage, has been a cornerstone of organic chemistry since its development by Alexander Williamson in 1850.[1][2] This application note provides a detailed guide to the synthesis of 1,5-bis(benzyloxy)pentane, a symmetrical ether, via the Williamson method. The reaction proceeds through a bimolecular nucleophilic substitution (S\textsubscript{N}2) pathway, involving the reaction of an alkoxide with a primary alkyl halide.[1][3][4]

The target molecule, 1,5-bis(benzyloxy)pentane, incorporates benzyl ether functionalities. Benzyl ethers are widely used as protecting groups for alcohols in multi-step organic synthesis, especially within pharmaceutical and natural product chemistry.[5] The benzyl group offers stability across a broad spectrum of reaction conditions and can be selectively removed under mild hydrogenolysis conditions, making it an invaluable tool for synthetic chemists.[5] This guide offers a comprehensive protocol, mechanistic insights, and practical advice for researchers, scientists, and drug development professionals.

Reaction Principle and S\textsubscript{N}2 Mechanism

The synthesis of 1,5-bis(benzyloxy)pentane from 1,5-pentanediol and benzyl bromide is a classic example of the Williamson ether synthesis. The reaction occurs in two primary stages:

• Deprotonation: The diol (1,5-pentanediol) is treated with a strong, non-nucleophilic base, such as sodium hydride (NaH), to generate a dialkoxide. This step is critical as it forms the potent nucleophile required for the subsequent substitution.[6][7]

• Nucleophilic Substitution: The resulting dialkoxide attacks the electrophilic benzylic carbon of the benzyl bromide in a concerted S\textsubscript{N}2 mechanism.[1][8] This backside attack displaces the bromide leaving group, forming the C-O ether bond. This process occurs twice to yield the desired disubstituted product.

The S\textsubscript{N}2 mechanism is favored in this case due to the use of a primary alkyl halide (benzyl bromide), which is sterically unhindered and thus highly susceptible to backside attack.[3][9][10] The use of a polar aprotic solvent, such as N,N-Dimethylformamide (DMF), is recommended as it effectively solvates the sodium cation while leaving the alkoxide anion "naked" and highly nucleophilic, thereby accelerating the reaction rate.[1][11]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.smolecule.com [pdf.smolecule.com]
• 3. Williamson Ether Synthesis: Mechanism, Steps & Example [vedantu.com]
• 4. jk-sci.com [jk-sci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Khan Academy [khanacademy.org]
• 7. scholarship.richmond.edu [scholarship.richmond.edu]
• 8. 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 9. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 10. francis-press.com [francis-press.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 1,5-Bis(benzyloxy)pentane as a Protected C5 Spacer in Advanced Polymer Synthesis

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Formulation Researchers.

Executive Summary & Strategic Utility

In the design of sequence-controlled polymers, dendrimers, and functionalized hydrogels, the premature reactivity of hydroxyl groups frequently leads to unwanted cross-linking or side-chain degradation. 1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6) serves as a critical, orthogonally protected C5 aliphatic building block. By masking the terminal hydroxyls of 1,5-pentanediol with robust benzyl ether groups, researchers can subject the monomer—or the macromolecular backbone it is attached to—to aggressive chemical modifications (e.g., strong acids, bases, or nucleophiles) without risking premature polymerization.

Once the desired macromolecular architecture is achieved, the benzyl groups can be cleanly cleaved to reveal the reactive C5 diol, which is highly prized for its ability to impart flexibility and lower the crystallinity of polyurethanes and polyesters.

Mechanistic Insights: Orthogonality and the "Odd-Even" Effect

As an Application Scientist, selecting the correct aliphatic spacer is not merely a matter of chain length; it is a matter of crystal packing thermodynamics.

The "Odd-Even" Effect in Polymer Chemistry

The choice of a 5-carbon (C5) spacer over traditional 4-carbon (C4) or 6-carbon (C6) spacers is driven by the odd-even effect [1]. Aliphatic chains with an even number of methylene units (like 1,4-butanediol) adopt highly ordered, linear zig-zag conformations that pack tightly into crystalline domains. This increases the melting temperature (

) and glass transition temperature ( ), resulting in rigid hard segments.

Conversely, odd-numbered chains like the C5 core of 1,5-bis(benzyloxy)pentane introduce a geometric mismatch (dipole-dipole misalignment) during crystal packing [2]. This structural disruption significantly lowers both

and , yielding highly flexible, elastomeric materials that remain ductile at lower temperatures—a critical parameter for implantable biomaterials and low-temperature coatings.

Causality of Benzyl Protection

Unlike ester or silyl ether protecting groups, which can hydrolyze under aqueous or mildly acidic conditions, benzyl ethers are exceptionally stable. They are selectively cleaved via catalytic hydrogenolysis (Pd/C,

). This orthogonal cleavage mechanism ensures that sensitive functional groups within the polymer—such as amides, esters, or urethanes—remain completely intact during the unmasking of the C5 diol [3].

Workflow Visualization

Workflow of orthogonal protection and integration of a C5 spacer in polymer synthesis.

Quantitative Data: Thermomechanical Impact

To illustrate the causality of selecting a C5 spacer derived from 1,5-bis(benzyloxy)pentane, the following table summarizes the thermomechanical impact of different aliphatic diols when incorporated into a standard MDI-based (Methylene diphenyl diisocyanate) polyurethane backbone.

Diol Spacer	Carbon Count	Chain Parity	Melting Temp ( , °C)	Glass Transition ( , °C)	Hard Segment Crystallinity
1,4-Butanediol	C4	Even	50 – 60	-10	High (Ordered Packing)
1,5-Pentanediol	C5	Odd	30 – 40	-25	Low (Disrupted Packing)
1,6-Hexanediol	C6	Even	55 – 65	-5	High (Ordered Packing)

Data demonstrates the "odd-even" depression of thermal transitions, validating the use of C5 spacers for enhanced flexibility [1][2].

Experimental Protocol: Deprotection and Polyurethane Integration

This self-validating protocol details the conversion of 1,5-bis(benzyloxy)pentane into a reactive monomer, followed by its immediate integration into a polyurethane chain.

Phase 1: Catalytic Hydrogenolysis (Unmasking the C5 Diol)

Objective: Cleave the benzyl ether groups without inducing side reactions.

• Reaction Setup: Dissolve 10.0 g of in 100 mL of a 1:1 (v/v) Methanol/Ethyl Acetate mixture.

• Catalyst Addition: Add 1.0 g of 10% Palladium on Carbon (Pd/C).

  • Causality: The high surface area of the carbon support maximizes the interaction between the benzylic C-O bond and the active Pd sites, drastically lowering the activation energy for cleavage.

• Inert Purging: Seal the reaction vessel and purge with Argon gas for 15 minutes.

  • Causality: Removing ambient oxygen is critical to prevent the explosive ignition of

    gas in the presence of the highly pyrophoric Pd/C catalyst.

• Hydrogenation: Introduce

  gas at 40 psi and stir vigorously at 25°C for 12 hours.

• Validation Checkpoint (TLC): Spot the reaction mixture on a silica TLC plate (Eluent: 8:2 Hexane:Ethyl Acetate). The starting material (UV-active,

  ) must completely disappear. The product, 1,5-pentanediol, is non-UV active but will stain bright yellow/white against a purple background when dipped in stain ( ). This validates complete deprotection.

• Isolation: Filter the suspension through a tightly packed Celite pad to remove the Pd/C.

  • Causality: Residual trace palladium can prematurely catalyze or degrade the subsequent isocyanate reaction. Celite acts as a physical barrier to trap sub-micron catalyst particles. Concentrate the filtrate in vacuo.

Phase 2: Polyurethane Synthesis (Chain Extension)

Objective: Utilize the freshly deprotected 1,5-pentanediol to synthesize a flexible polyurethane segment.

• Monomer Preparation: Dissolve the isolated 1,5-pentanediol in anhydrous N,N-Dimethylformamide (DMF) under a nitrogen atmosphere.

• Polyaddition: Add an equimolar amount of Hexamethylene diisocyanate (HDI) dropwise, followed by 0.1 mol% of Dibutyltin dilaurate (DBTDL).

  • Causality: DBTDL acts as a Lewis acid, coordinating with the oxygen of the isocyanate group. This increases the electrophilicity of the isocyanate carbon, driving a rapid and high-yielding nucleophilic attack by the C5 diol.

• Curing: Heat the reaction to 60°C for 4 hours.

• Validation Checkpoint (FT-IR): Monitor the reaction via Fourier-Transform Infrared Spectroscopy (FT-IR). The complete disappearance of the strong, sharp isocyanate (-NCO) peak at 2270

  and the emergence of a broad urethane N-H stretch at 3320 provides self-validating proof of successful polymerization.

References

• Gantrade Corporation. (2017). Characteristics That Set Urethane Grade 1,4-Butanediol Apart: The Odd-Even Effect in Polyurethanes. Retrieved from:[Link]

• Zhou, X., et al. (2023). Influence of carbon chain length and odd-even effect on the properties of Azelaic acid-Based aliphatic Polyesters. ResearchGate. Retrieved from:[Link]

Application Notes and Protocols: The Role of 1,5-Bis(benzyloxy)pentane as a Chemical Intermediate in Advanced Organic Synthesis

Executive Summary

In the realm of advanced organic synthesis and drug development, the construction of complex active pharmaceutical ingredients (APIs) and macrocyclic architectures frequently requires the insertion of precise aliphatic spacers. 1,5-Bis(benzyloxy)pentane (CAS 53150-24-6) serves as a premier C5 building block for these applications[1]. By masking the terminal hydroxyl groups of 1,5-pentanediol with robust benzyl ethers, chemists can subject the aliphatic backbone to harsh synthetic conditions.

This application note details the mechanistic rationale for its use, its physicochemical profile, and validated protocols for its conversion into the highly versatile mono-protected intermediate, 5-(benzyloxy)-1-pentanol (CAS 4541-15-5)[2].

Chemical Context & Mechanistic Rationale

The strategic selection of protecting groups is a cornerstone of total synthesis. Benzyl ethers are selected for their exceptional stability against a wide pH range, nucleophilic attacks, and organometallic reagents (e.g., Grignard or organolithium reagents).

The true utility of 1,5-bis(benzyloxy)pentane lies in its symmetry and its ability to undergo statistical mono-deprotection via catalytic hydrogenolysis. By carefully controlling the stoichiometry of hydrogen gas and the activity of the Palladium on Carbon (Pd/C) catalyst, one benzyl group can be cleaved to reveal a single primary alcohol. This yields 5-(benzyloxy)-1-pentanol, a bifunctional linker where the free hydroxyl can be activated (e.g., via tosylation or Swern oxidation) while the other terminus remains protected[3]. This orthogonal protection strategy ensures that the C5 linker can be sequentially grafted onto two different pharmacophores without unwanted polymerization or cross-reactivity.

Physicochemical Properties

Understanding the physical properties of both the bis-protected starting material and the mono-protected intermediate is critical for optimizing purification workflows (e.g., distillation vs. chromatography).

Property	1,5-Bis(benzyloxy)pentane	5-(Benzyloxy)-1-pentanol
CAS Number	53150-24-6	4541-15-5
Molecular Formula	C19H24O2	C12H18O2
Molecular Weight	284.40 g/mol	194.27 g/mol
Physical Form	Pale-yellow to yellow-brown liquid	Colorless to pale yellow liquid
Boiling Point	> 200 °C (requires high vacuum)	140 °C at 0.4 mmHg
Density	~1.02 g/mL	1.008 g/mL at 25 °C
Functional Utility	Stable C5 spacer, bis-protected precursor	Bifunctional linker, mono-protected

Application Workflows & Mechanistic Pathways

The transformation of 1,5-pentanediol into a complex API using this intermediate involves a logical sequence of protection, controlled deprotection, and functionalization.

Fig 1: Synthetic workflow of 1,5-bis(benzyloxy)pentane as a C5 linker intermediate.

The deprotection step relies on the heterogeneous catalytic cleavage of the benzyl ether. The mechanism requires the adsorption of the aromatic ring onto the palladium surface, followed by oxidative addition and reductive elimination.

Fig 2: Catalytic hydrogenolysis mechanism of benzyl ether cleavage on a Pd/C surface.

Validated Experimental Protocols

Protocol A: Statistical Mono-Hydrogenolysis of 1,5-Bis(benzyloxy)pentane

Objective: Synthesize 5-(benzyloxy)-1-pentanol via controlled, partial deprotection. Causality & Self-Validation: Using a moderately polar solvent mixture (Ethyl Acetate/Ethanol) attenuates the Pd/C activity compared to pure methanol, significantly reducing the rate of over-deprotection to the fully unprotected diol. The protocol is self-validating via Thin Layer Chromatography (TLC): the starting material is highly non-polar and UV-active; the desired product is moderately polar, UV-active, and stains with KMnO₄; the over-reduced byproduct is highly polar, UV-inactive, and stains strongly with KMnO₄.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 1,5-bis(benzyloxy)pentane (1.0 eq) and dissolve in a 1:1 (v/v) mixture of absolute ethanol and ethyl acetate (approx. 0.2 M concentration).

• Catalyst Addition: Carefully add 10% Pd/C (0.05 eq by weight). Purge the flask with Argon (3 vacuum/backfill cycles) to remove oxygen and prevent premature catalyst ignition.

• Reaction Initiation: Introduce H₂ gas via a balloon (1 atm). Stir the suspension vigorously at room temperature.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 7:3) every 30 minutes. Terminate the reaction when the mono-deprotected product spot is maximized and the starting material is nearly consumed (typically 2–4 hours).

• Filtration: Filter the suspension through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with excess ethyl acetate. Safety Note: Do not allow the filter cake to dry completely under vacuum, as dry Pd/C is highly pyrophoric.

• Concentration & Purification: Concentrate the filtrate under reduced pressure. Purify the crude oil via flash column chromatography (gradient elution: 10% to 40% EtOAc in Hexanes) to isolate pure 5-(benzyloxy)-1-pentanol.

Protocol B: Swern Oxidation of 5-(benzyloxy)-1-pentanol

Objective: Convert the free hydroxyl group of the mono-protected linker into an aldehyde (5-(benzyloxy)pentanal) for downstream reductive amination or Wittig olefination. Causality & Self-Validation: DMSO and oxalyl chloride react at low temperatures to form the highly electrophilic alkoxysulfonium intermediate. Triethylamine is added to deprotonate the intermediate, driving the elimination of dimethyl sulfide to yield the aldehyde. The reaction's success is visually validated by TLC: the starting alcohol disappears, and a new, less polar spot appears which reacts positively to a 2,4-Dinitrophenylhydrazine (2,4-DNP) stain (indicating the presence of a carbonyl group).

Step-by-Step Methodology:

• Reagent Activation: Cool a solution of oxalyl chloride (1.2 eq) in anhydrous CH₂Cl₂ to -78 °C under an Argon atmosphere.

• Intermediate Formation: Dropwise add anhydrous DMSO (2.4 eq). Stir for 15 minutes to ensure complete formation of the active Swern reagent (gas evolution will be observed).

• Substrate Addition: Slowly add a solution of 5-(benzyloxy)-1-pentanol (1.0 eq) in anhydrous CH₂Cl₂ over 10 minutes. Stir the mixture for 30 minutes at -78 °C.

• Elimination: Add triethylamine (5.0 eq) dropwise. Allow the reaction mixture to warm to room temperature over 1 hour. A white precipitate (triethylamine hydrochloride) will form, indicating successful elimination.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with CH₂Cl₂ (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Storage: The resulting 5-(benzyloxy)pentanal is prone to auto-oxidation and should ideally be used immediately in the next synthetic step without extensive column purification.

References

• Title: 1,5-BIS(BENZYLOXY)
• Title: 5-(Benzyloxy)
• Title: 5-Benzyloxy-1-pentanol 95% | 4541-15-5 Source: Sigma-Aldrich URL

Sources

• 1. 1,5-BIS(BENZYLOXY)PENTANE | 53150-24-6 [sigmaaldrich.com]
• 2. 5-(Benzyloxy)pentan-1-ol | C12H18O2 | CID 221194 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Benzyloxy-1-pentanol 95 4541-15-5 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Preventing Over-Oxidation in Debenzylation Workflows

Target Substrate: 1,5-Bis(benzyloxy)pentane Target Product: 1,5-Pentanediol Audience: Chemical Biologists, Process Chemists, and Drug Development Professionals

When scaling up or optimizing the debenzylation of 1,5-Bis(benzyloxy)pentane, researchers frequently encounter unexpected impurities—specifically 5-hydroxypentanal, glutaraldehyde, or glutaric acid. This support guide addresses the mechanistic causes of this over-oxidation and provides validated, step-by-step protocols to ensure high-fidelity recovery of the target diol.

Troubleshooting Guide: The Mechanism of Over-Oxidation

Q: Why am I seeing aldehyde and carboxylic acid byproducts when hydrogenolysis is a strictly reductive process? A: The over-oxidation does not occur during the hydrogenolysis itself, but rather during the workup phase . Palladium on carbon (Pd/C) is a highly active bifunctional catalyst. While it excels at reductive cleavage of benzyl ethers under a hydrogen atmosphere, it is also a potent catalyst for the 1 when exposed to oxygen[1].

Once the hydrogen gas is evacuated, any ingress of atmospheric oxygen reacts with the active Pd(0) surface to form2[2]. These species readily insert into the newly unmasked primary alcohol groups of your 1,5-pentanediol, driving dehydrogenation to an aldehyde and subsequent3[3].

Workflow demonstrating the risk of Pd-catalyzed aerobic oxidation during debenzylation workup.

Process Optimization & FAQs

Q: How can I modify my Pd/C hydrogenolysis workup to prevent aerobic oxidation? A: The most critical intervention is preventing the ternary mixture of Pd/C, 1,5-pentanediol, and Oxygen from forming.

• Inert Gas Purging: Before opening the reaction vessel, purge the hydrogen atmosphere with Argon or Nitrogen for at least 15 minutes.

• Anaerobic Filtration: Filter the catalyst through a tightly packed Celite pad under a continuous blanket of Argon (e.g., using an inverted funnel delivering inert gas over the filter funnel).

Q: Does the choice of solvent influence the rate of over-oxidation? A: Yes. Aerobic oxidation of alcohols over Pd/C is highly favored in neutral to alkaline conditions. Conducting the debenzylation in an acidic solvent system (e.g., adding 1-5% glacial acetic acid to methanol or ethyl acetate) not only 4 of the O-benzyl ether[4] but also heavily suppresses the oxidative pathway during workup.

Q: Are there alternative debenzylation methods that completely eliminate the risk of over-oxidation? A: If Pd/C hydrogenolysis continues to yield oxidized byproducts despite workup optimizations, you can switch to a Lewis acid-mediated cleavage. Reagents such as Boron trichloride (BCl₃) or Boron tribromide (BBr₃) in dichloromethane (DCM) at -78 °C 4 without utilizing redox-active transition metals, completely eliminating the risk of aerobic over-oxidation[4].

Quantitative Data: Comparison of Debenzylation Strategies

To assist in selecting the optimal route for 1,5-Bis(benzyloxy)pentane debenzylation, the following table summarizes the causal relationship between the chosen method, the risk of over-oxidation, and expected outcomes.

Debenzylation Method	Reagents / Conditions	Over-Oxidation Risk	Primary Byproducts	Yield Potential
Standard Hydrogenolysis	10% Pd/C, H₂ (1 atm), MeOH, RT	High (if exposed to air)	5-Hydroxypentanal, Glutaric acid	70-85% (Variable)
Acid-Doped Hydrogenolysis	10% Pd/C, H₂ (1 atm), MeOH + 5% AcOH	Low	Trace aldehydes	>90%
Lewis Acid Cleavage	BCl₃ (1M in DCM), -78 °C to RT	Zero	Benzyl chloride	85-95%
Transfer Hydrogenation	10% Pd/C, Ammonium Formate, MeOH, Reflux	Moderate	Formate esters, trace oxidation	80-90%

Step-by-Step Methodology: Self-Validating Protocol for Safe Pd/C Debenzylation

This protocol establishes a self-validating system: by strictly controlling the atmosphere and utilizing an acidic modifier, the mechanistic pathways leading to oxidation are chemically and physically blocked.

Materials:

• 1,5-Bis(benzyloxy)pentane (1.0 eq)

• 10% Palladium on Carbon (10 wt% relative to substrate)

• Methanol (HPLC grade, degassed)

• Glacial Acetic Acid (5% v/v relative to Methanol)

• Hydrogen gas (balloon or Parr reactor)

• Argon or Nitrogen gas

• Celite 545

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried round-bottom flask, dissolve 1,5-Bis(benzyloxy)pentane in the Methanol/Acetic Acid mixture.

• Catalyst Addition: Carefully add the 10% Pd/C to the solution under a gentle stream of Argon to prevent spark ignition.

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask under vacuum and backfill with Hydrogen gas. Repeat this purge cycle three times to ensure complete removal of oxygen.

• Reaction Execution: Stir the suspension vigorously at room temperature under a Hydrogen atmosphere (1 atm via balloon) until TLC or LC-MS indicates complete consumption of the starting material (typically 4-12 hours).

• Inert Purging (Critical Step): Remove the Hydrogen balloon. Immediately connect an Argon line and purge the reaction mixture vigorously for 15 minutes to displace all dissolved H₂ and prevent O₂ ingress.

• Anaerobic Filtration: Prepare a pad of Celite in a sintered glass funnel. Wet the pad with degassed methanol. Set up an inverted glass funnel connected to an Argon line directly over the filter funnel to create a localized inert atmosphere.

• Catalyst Removal: Filter the reaction mixture through the Celite pad under the Argon blanket. Rinse the flask and the pad with additional degassed methanol. Warning: Never let the Pd/C pad run completely dry while exposed to air, as it can ignite or rapidly oxidize residual product.

• Concentration: Concentrate the filtrate under reduced pressure. Remove residual acetic acid via azeotropic distillation with toluene to yield pure 1,5-pentanediol.

References

• Organic Chemistry Portal. "Aldehyde synthesis by oxidation of alcohols and rearrangements.
• ACS Publications. "Aerobic Oxidation of Diverse Primary Alcohols to Carboxylic Acids with a Heterogeneous Pd–Bi–Te/C (PBT/C) Catalyst.
• ResearchGate. "Pd/C-catalyzed aerobic oxidative esterification of alcohols and aldehydes: a highly efficient microwave-assisted green protocol.
• Atlanchim Pharma. "2-17 Science About O-Benzyl protecting groups.

Sources

• 1. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. atlanchimpharma.com [atlanchimpharma.com]

Technical Support Center: Troubleshooting 1,5-Bis(benzyloxy)pentane Deprotection

Ticket ID: BBP-DEPROT-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering incomplete deprotection of 1,5-bis(benzyloxy)pentane (

). The reaction likely stalls at the mono-protected intermediate ( ) or fails to initiate due to catalyst poisoning. This guide addresses the kinetic bottleneck of cleaving two chemically equivalent but statistically distinct protecting groups and provides self-validating protocols to drive the reaction to completion.

Part 1: The Diagnostic Matrix (Troubleshooting)

Q1: Why does the reaction stall at the mono-protected intermediate?

A: This is a classic statistical and solubility issue.

• The Statistical Trap: In a bis-protected system, the initial rate of deprotection is high because there are two available sites per molecule. As the reaction proceeds, the concentration of reactive sites drops. The mono-protected intermediate (

  ) requires the catalyst to find the remaining benzyl ether, which is now attached to a more polar, hydrogen-bonding alcohol chain.

• The Solubility Shift: The starting material is lipophilic, while the product (1,5-pentanediol) is highly hydrophilic. If you are using a non-polar solvent (e.g., Toluene, Hexane), the product or intermediate may precipitate onto the catalyst surface, blocking active sites (mass transfer limitation).

Q2: I am using standard 10% Pd/C with an balloon. Why isn't it working?

A: Balloon pressure (~1 atm) is often insufficient for "stubborn" aliphatic benzyl ethers, especially late in the reaction.

• Solution: Increase pressure to 50–100 psi (3–7 bar) using a Parr shaker or hydrogenation autoclave.

• Catalyst Loading: Ensure you are using 10–20 wt% loading of the catalyst relative to the substrate. For 1g of substrate, use 100–200mg of 10% Pd/C.

Q3: Could my catalyst be poisoned?

A: Yes. Palladium is highly sensitive to Lewis bases.

• Common Poisons: Sulfur (from thioethers), Nitrogen (amines/pyridines), or even trace phosphines.

• The "Hidden" Poison: If your starting material was prepared via Williamson ether synthesis (using

  ), trace halides ( ) or residual sulfur impurities can deactivate the Pd surface.

• Remediation: Wash your starting material thoroughly with aqueous

  and brine before hydrogenation.

Part 2: Visualizing the Failure Mode

The following decision tree helps you identify the root cause of the incomplete reaction.

Figure 1: Decision tree for diagnosing incomplete deprotection based on reaction intermediates.

Part 3: Validated Experimental Protocols

Protocol A: Enhanced Hydrogenolysis (The "Gold Standard")

Best for: Clean starting material free of sulfur/amines.

Rationale: Adding Acetic Acid (AcOH) serves two purposes: it protonates any trace amines (preventing catalyst coordination) and promotes the turnover of the catalyst surface.

• Preparation: Dissolve 1,5-bis(benzyloxy)pentane (1.0 equiv) in Ethanol/Ethyl Acetate (1:1 v/v) . Avoid pure non-polar solvents.

• Additive: Add Acetic Acid (5-10% v/v) .

• Catalyst: Add 10% Pd/C (20 wt% loading) . Caution: Wet the catalyst with solvent under inert gas before adding to the reaction to prevent fire.

• Reaction:

  • Evacuate and purge with

    (3x).

  • Pressurize with

    to 50 psi (3.5 bar) .

  • Heat to 40-50°C . Stir vigorously (>800 RPM) to overcome gas-liquid mass transfer limits.

• Monitoring: Check TLC after 4 hours. If mono-protected species persists, repressurize and stir overnight.

Protocol B: Transfer Hydrogenation (The "Surge" Method)

Best for: Reactions where

gas cylinders are unavailable or safety is a concern.

Rationale: Ammonium formate decomposes to release

and in situ on the catalyst surface, creating a high local concentration of active hydrogen species.

• Dissolution: Dissolve substrate in Methanol (0.1 M) .

• Catalyst: Add 10% Pd/C (100 wt% loading - 1:1 weight ratio with substrate) .

• Reagent: Add Ammonium Formate (5.0 - 10.0 equiv) in one portion.

• Activation: Reflux the mixture (

  ) for 1–4 hours.

• Workup: Filter through Celite while hot (ammonium formate can clog if cooled).

Protocol C: Lewis Acid Cleavage ( )

Best for: Substrates that absolutely refuse to hydrogenate or contain catalyst poisons.

Rationale: Boron trichloride (

) coordinates to the ether oxygen, facilitating nucleophilic attack on the benzyl cation. Pentamethylbenzene is added as a scavenger to irreversibly trap the benzyl cation, preventing re-benzylation (Friedel-Crafts alkylation) of the substrate.

• Setup: Flame-dry a flask and cool to -78°C under Argon.

• Reagents: Add substrate (1.0 equiv) and Pentamethylbenzene (3.0 - 4.0 equiv) in dry DCM.

• Addition: Dropwise add

  (1.0 M in DCM, 3.0 equiv) .

• Reaction: Stir at -78°C for 1 hour, then slowly warm to

  .

• Quench: Quench with MeOH followed by aqueous

  .

Part 4: Comparative Data & Solvents

Parameter	Standard Hydrogenation	Transfer Hydrogenation	Lewis Acid ( )
Reagent	Gas (Balloon/Parr)	Ammonium Formate	Boron Trichloride
Catalyst	10% Pd/C	10% Pd/C	None
Key Solvent	EtOH, EtOAc, AcOH	MeOH (Required)	DCM (Anhydrous)
Temp	RT to 50°C	Reflux (65°C)	-78°C to 0°C
Risk	Incomplete conversion	High catalyst usage	Moisture sensitive
Success Rate	Moderate (High with pressure)	High	Very High

Part 5: Mechanistic Insight

Understanding the surface chemistry allows for better troubleshooting. The diagram below illustrates the competitive adsorption that causes the "stall."

Figure 2: Mechanistic pathway showing the rate-limiting re-adsorption step of the mono-protected intermediate.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Standard reference for benzyl ether cleavage conditions). Link

• Okano, K., et al. (2008).[1][2] Mild Debenzylation of Aryl Benzyl Ether with

  in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger.[2][3] Synlett, 2008(13), 1977-1980. (Source for Protocol C). Link

• Ram, S., & Ehrenkaufer, R. E. (1984). Ammonium formate in organic synthesis: A versatile agent in catalytic hydrogen transfer reductions. Synthesis, 1988(02), 91-95. (Source for Protocol B). Link

• Sajiki, H. (1995).[4] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[4] Tetrahedron Letters, 36(20), 3465-3468. (Insight on catalyst poisoning). Link

Sources

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. Mild Debenzylation of Aryl Benzyl Ether with BCl3 in the Presence of Pentamethylbenzene as a Non-Lewis-Basic Cation Scavenger [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. organic-chemistry.org [organic-chemistry.org]

Technical Support Center: Scaling Up the Synthesis of 1,5-Bis(benzyloxy)pentane

Welcome to the technical support center for the synthesis of 1,5-Bis(benzyloxy)pentane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into this common yet nuanced chemical transformation. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering robust troubleshooting advice in a direct question-and-answer format to address challenges you may encounter during lab-scale and pilot-scale synthesis.

Core Synthesis Overview: The Williamson Ether Synthesis

The preparation of 1,5-Bis(benzyloxy)pentane is most reliably achieved through the Williamson ether synthesis. This reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[1][2] The core principle involves the deprotonation of both hydroxyl groups of 1,5-pentanediol to form a dialkoxide, which then acts as a potent nucleophile, attacking two equivalents of a benzyl halide.

The overall transformation is as follows:

Step 1: Dialkoxide Formation HO-(CH₂)₅-OH + 2 NaH → Na⁺⁻O-(CH₂)₅-O⁻Na⁺ + 2 H₂

Step 2: Double SN2 Displacement Na⁺⁻O-(CH₂)₅-O⁻Na⁺ + 2 Bn-X → Bn-O-(CH₂)₅-O-Bn + 2 NaX (Where Bn = Benzyl, X = Cl or Br)

This guide will focus on the common challenges associated with this procedure, particularly when scaling beyond the bench.

Experimental Workflow Diagram

Caption: General workflow for the synthesis of 1,5-Bis(benzyloxy)pentane.

Frequently Asked Questions (FAQs)

Q1: Why is sodium hydride (NaH) the preferred base for this reaction?

Sodium hydride is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol, driving the equilibrium to form the alkoxide.[3][4] The only byproduct of this deprotonation is hydrogen gas (H₂), which simply evolves from the reaction mixture and does not interfere with the subsequent SN2 reaction. This is superior to bases like sodium hydroxide (NaOH), where the water byproduct could compete as a nucleophile or reduce the reactivity of the alkoxide.

Q2: Can I use other bases, like potassium hydroxide (KOH) or sodium methoxide (NaOMe)?

While other bases can be used, they present challenges.

• Hydroxides (NaOH, KOH): These will generate water, which can hydrolyze the benzyl halide and reduce yield. While they can be used under phase-transfer catalysis (PTC) conditions, this is a different setup.[1]

• Alkoxides (NaOMe, NaOEt): Using a different alkoxide will lead to a mixture of ether products through transetherification, complicating purification.

For a clean, high-yielding reaction, NaH or potassium hydride (KH) in an aprotic solvent is the most reliable choice.[3]

Q3: What is the best solvent for this synthesis?

Polar aprotic solvents are ideal because they solvate the sodium cation (Na⁺), leaving a more reactive, "naked" alkoxide nucleophile.[5]

• Tetrahydrofuran (THF): A very common choice. It is relatively easy to make anhydrous and has a convenient boiling point for reflux.[3]

• N,N-Dimethylformamide (DMF): Another excellent choice that can accelerate SN2 reactions.[4] However, it has a much higher boiling point, making it more difficult to remove during workup. It must also be scrupulously dried.

Protic solvents like ethanol or water are unsuitable as they will be deprotonated by the NaH and will interfere with the reaction.[5]

Q4: What are the primary side reactions to be aware of?

The main side reactions are:

• Incomplete Reaction: Formation of the mono-benzylated intermediate, 5-benzyloxy-1-pentanol. This is the most common impurity if the reaction does not go to completion.

• Elimination: Benzyl halides have no β-hydrogens, so E2 elimination is not a concern for the electrophile.

• Dibenzyl Ether Formation: This can occur if there is any water present (hydrolyzing benzyl bromide to benzyl alcohol, which is then deprotonated and reacts with another molecule of benzyl bromide) or if the benzyl halide itself is contaminated with benzyl alcohol.

Troubleshooting Guide

Category 1: Low or No Product Yield

Q: My reaction is not proceeding, or the yield is very low. I've followed the protocol, what could be wrong?

This is a multi-faceted problem. A logical troubleshooting workflow is essential.

Caption: Troubleshooting workflow for low product yield.

A: Let's break down the likely causes:

• Inactive Sodium Hydride: NaH is highly reactive with moisture and air. If it has been stored improperly, it will appear as a white crust (sodium hydroxide) over the gray powder.[5]

  • Solution: Use fresh NaH from a sealed container. The 60% dispersion in mineral oil is generally stable, but the surface can deactivate. For smaller scales, rinse the NaH with anhydrous hexanes or pentane under an inert atmosphere (e.g., Argon or Nitrogen) to remove the oil and any surface oxidation before adding your reaction solvent.[6]

• Presence of Water: This is the most common culprit in Williamson ether syntheses. Water will consume your NaH and hydrolyze your benzyl halide.

  • Solution: Ensure all glassware is oven- or flame-dried immediately before use. Solvents must be rigorously dried; THF is often distilled from sodium/benzophenone ketyl. 1,5-Pentanediol, being a diol, can be hygroscopic. Dry it before use, for example, by azeotropic distillation with toluene.

• Incomplete Deprotonation: If you add the benzyl halide before both hydroxyl groups are deprotonated, you will primarily get the mono-substituted product and unreacted starting material.

  • Solution: After adding NaH, stir the mixture at room temperature or with gentle warming until hydrogen evolution completely stops. This indicates the formation of the dialkoxide is complete. Only then should you add the benzyl halide. Using a slight excess of NaH (2.1-2.2 equivalents) can ensure full deprotonation.

Category 2: Product Purity and Byproducts

Q: My final product is contaminated with a significant amount of 5-benzyloxy-1-pentanol. How can I increase the yield of the desired bis-ether?

A: This indicates an incomplete reaction. The second benzylation is often slower than the first due to statistical reasons and potential solubility changes.

• Stoichiometry: Ensure you are using at least 2.0 equivalents of both the base (NaH) and the benzyl halide. Using a slight excess of the benzyl halide (e.g., 2.1 equivalents) can help drive the reaction to completion.

• Reaction Time and Temperature: A typical temperature range for this reaction is 50-100 °C.[2] If you are running the reaction at a lower temperature, you may need to increase the reaction time. Monitor the disappearance of the mono-benzylated intermediate by TLC or GC to determine when the reaction is complete.

• Purification: If you are still left with the mono-ether, separation can be achieved by column chromatography. The bis-ether is significantly less polar than the mono-ether, which has a free hydroxyl group.

Compound	Polarity	Elution Order (Normal Phase)
1,5-Bis(benzyloxy)pentane	Low	First
Benzyl Bromide (excess)	Low	With or before product
5-Benzyloxy-1-pentanol	Medium	Second
1,5-Pentanediol	High	Last (or sticks to silica)

Q: I am observing dibenzyl ether in my final product. Where is it coming from and how do I prevent it?

A: Dibenzyl ether forms from the reaction of benzyl alkoxide with benzyl bromide. The benzyl alkoxide is generated from benzyl alcohol. This contaminant can be introduced in two ways:

• Impurity in Starting Material: Your benzyl bromide or benzyl chloride may already be contaminated with benzyl alcohol.

• Water in the Reaction: If trace water is present, it will be deprotonated by NaH to form NaOH, which can then react with benzyl bromide to generate benzyl alcohol in situ.

Solution: Use freshly distilled, high-purity benzyl halide. As emphasized before, ensure your entire system is anhydrous to prevent in-situ generation of benzyl alcohol.

Category 3: Scaling Up Challenges

Q: I am scaling the reaction from 5g to 100g. What new challenges should I anticipate?

A: Scaling up introduces significant safety and logistical challenges, primarily related to the use of sodium hydride.

• Exothermic Reaction: The reaction of NaH with the diol is highly exothermic and liberates flammable hydrogen gas.

  • Control Strategy: Use a robust overhead stirrer and a reactor vessel with a cooling jacket. Add the NaH portion-wise at a controlled rate to manage the temperature and the rate of hydrogen evolution. Ensure the reaction is conducted in a well-ventilated fume hood and that the hydrogen is safely vented. Never add the diol solution to the full amount of NaH. Always add the NaH to the diol solution.

• Heterogeneous Mixture: NaH is a solid that is not soluble in the reaction solvent.

  • Control Strategy: Efficient stirring is critical to ensure good contact between the NaH and the dissolved diol. An overhead mechanical stirrer is mandatory for scales larger than a few grams. A magnetic stir bar will not be sufficient.

• Quenching: Quenching a large amount of excess NaH is extremely hazardous.

  • Control Strategy: After the reaction is complete, cool the mixture in an ice bath. Quench very slowly by the dropwise addition of a proton source that is less reactive than water, such as isopropanol or ethanol, to safely consume any remaining NaH. Once the vigorous bubbling subsides, you can then proceed with the careful addition of water.

Advanced Topic: Using Phase-Transfer Catalysis

Q: I want to avoid using sodium hydride and anhydrous solvents. Is there an alternative method?

A: Yes, Phase-Transfer Catalysis (PTC) is an excellent alternative.[7][8] This method allows the use of aqueous sodium or potassium hydroxide as the base.

• Mechanism: A phase-transfer catalyst, typically a quaternary ammonium salt like tetrabutylammonium bromide (TBAB), transports the hydroxide ion (OH⁻) from the aqueous phase into the organic phase (containing your diol and benzyl halide). In the organic phase, the hydroxide deprotonates the diol, and the resulting alkoxide reacts with the benzyl halide.

• Advantages: Avoids the hazards of NaH, does not require strictly anhydrous conditions, and can be more cost-effective at scale.[7]

• Considerations: Reaction rates may be slower, and the catalyst must be removed during purification.

Safety First: Handling Key Reagents

• Sodium Hydride (NaH): A water-reactive and flammable solid.[9] In contact with water, it releases hydrogen gas, which can ignite spontaneously.[9][10] Always handle NaH under an inert atmosphere (N₂ or Ar).[6][10] Use appropriate PPE, including a flame-retardant lab coat, safety goggles, and nitrile or neoprene gloves.[6][11] Have a Class D fire extinguisher (for combustible metals) readily available. DO NOT use a water or CO₂ extinguisher. [6]

• Benzyl Bromide/Chloride: These are lachrymators (cause tearing) and are corrosive. Always handle them in a well-ventilated fume hood with appropriate gloves and eye protection.

References

• Kim, D. W., & Kim, H. R. (2001). Improvement of the phase-transfer catalysis method for synthesis of glycidyl ether. Journal of the American Oil Chemists' Society, 78(4), 423–429.
• University of California Center for Laboratory Safety. (2012).

• New Jersey Department of Health. (2001). Hazard Summary: Sodium Hydride. [Link]

• Journal of Chemical Education. An Ether Synthesis Using Phase Transfer Catalysis. [Link]

• eGyanKosh. PRINCIPLE AND APPLICATIONS OF PHASE TRANSFER CATALYSIS. [Link]

• Wikipedia. Phase-transfer catalyst. [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Reddit. (2015). Williamson ether synthesis trouble, 2.0. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• University of Richmond. Organic Chemistry Williamson Ether Synthesis. [Link]

• Chemistry LibreTexts. (2019). 10.6: Williamson Ether Synthesis. [Link]

• Organic Chemistry Portal. Williamson Synthesis. [Link]

• Wikipedia. 1,5-Pentanediol. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. scholarship.richmond.edu [scholarship.richmond.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 9. chemscience.com [chemscience.com]
• 10. Sodium hydride - Safety Data Sheet [chemicalbook.com]
• 11. nj.gov [nj.gov]

Technical Support Center: Impurity Profiling and Troubleshooting for 1,5-Bis(benzyloxy)pentane

Welcome to the Technical Support Center for the analytical characterization of 1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6). This compound is a critical protected diol intermediate used in complex organic synthesis and pharmaceutical development. Because impurities in this intermediate can act as catalyst poisons or propagate through multi-step syntheses, rigorous analytical control is mandatory.

This guide provides field-proven troubleshooting insights, causal explanations for analytical anomalies, and self-validating methodologies designed for researchers and drug development professionals.

Synthesis & Impurity Generation Pathway

Understanding the origin of impurities is the first step in developing a robust analytical method. The standard synthesis involves the benzylation of 1,5-pentanediol using benzyl bromide and sodium hydride (NaH) in N,N-dimethylformamide (DMF). This pathway generates predictable process-related impurities, alongside unexpected side reactions.

Fig 1: Reaction pathway and impurity generation during benzylation in DMF.

Troubleshooting & FAQs

Q1: I am observing a persistent, co-eluting impurity in my HPLC trace that seems to poison downstream organocatalysts. What is it? A: If you synthesized 1,5-bis(benzyloxy)pentane using NaH/DMF, this is likely N,N'-dimethyl-1-phenyl-1-(o-tolyl)methanamine.

• Causality: Under basic conditions, DMF decomposes to generate dimethylamine and carbon monoxide. The dimethylamine subsequently reacts with benzyl bromide to form this specific tertiary amine impurity[1].

• Impact: This amine acts as a potent catalyst poison in downstream base-sensitive reactions or thiourea-catalyzed transformations.

• Resolution: Switch your reaction solvent from DMF to THF, or implement a strict acidic aqueous workup (e.g., 1M HCl wash) to protonate and extract the amine into the aqueous layer prior to chromatography.

Q2: Why does my HPLC-UV method fail to detect unreacted 1,5-pentanediol, even when I know the reaction stalled? A: 1,5-pentanediol is a primary aliphatic alcohol and completely lacks a UV chromophore[2].

• Causality: UV detectors rely on conjugated pi-electron systems (like the benzyl groups in your product) to absorb light.

• Resolution: To quantify unreacted 1,5-pentanediol, you must use a Charged Aerosol Detector (CAD) or a Refractive Index (RI) detector. CAD provides a universal, non-selective response for all non-volatile analytes, making it ideal for aliphatic diols[3].

Q3: How do I chromatographically separate the mono-benzylated intermediate from the bis-benzylated product? A: The mono-benzylated intermediate (1-(benzyloxy)pentan-5-ol) contains a free hydroxyl group, making it significantly more polar than the fully protected 1,5-bis(benzyloxy)pentane.

• Causality: In Reversed-Phase HPLC (C18 column), retention is driven by hydrophobicity.

• Resolution: Utilize a gradient starting at 40% Acetonitrile (to retain and elute the mono-benzylated species early) and ramp to 95% Acetonitrile (to elute the highly lipophilic bis-benzylated product).

Analytical Workflow Decision Matrix

To ensure no impurities slip through, a dual-platform approach (GC-MS and HPLC-UV/CAD) is required.

Fig 2: Decision matrix for comprehensive impurity profiling of the sample.

Quantitative Impurity Profile Data

The following table summarizes the expected impurity profile, the appropriate analytical technique, and the Relative Retention Time (RRT) based on the methodologies provided below.

Impurity Name	Origin / Mechanism	Analytical Technique	RRT (Approx.)	Detection Limit (LOD)
1,5-Pentanediol	Unreacted starting material	HPLC-CAD	0.15	0.05% (w/w)
Benzaldehyde	Oxidation of benzyl bromide	GC-MS	0.30	10 ppm
Benzyl Bromide	Unreacted alkylating agent	GC-MS	0.45	5 ppm
1-(Benzyloxy)pentan-5-ol	Incomplete alkylation	HPLC-UV / CAD	0.65	0.01% (w/w)
1,5-Bis(benzyloxy)pentane	Target Product	HPLC-UV / CAD	1.00	N/A
N,N'-dimethyl-1-phenyl-...	DMF decomposition byproduct	HPLC-UV / MS	1.15	0.02% (w/w)

Step-by-Step Experimental Methodologies

Protocol 1: HPLC-UV/CAD Method for Non-Volatile Impurities

This method is designed as a self-validating system . By pairing a UV detector (in series) with a CAD, you cross-verify the presence of chromophore-lacking species. If a peak appears on the CAD but not the UV, it is definitively an aliphatic impurity (e.g., 1,5-pentanediol).

Step 1: Sample Preparation

• Accurately weigh 10.0 mg of the 1,5-bis(benzyloxy)pentane sample.

• Dissolve in 10.0 mL of HPLC-grade Methanol (1 mg/mL). Causality: Methanol ensures complete solubility of both the polar diol and the non-polar bis-ether.

Step 2: Instrument Setup

• Column: C18, 150 x 4.6 mm, 3 µm particle size.

• Mobile Phase A: Water (0.1% Formic Acid). Note: Formic acid is volatile, which is strictly required for CAD compatibility.

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).

• Flow Rate: 1.0 mL/min.

• Detectors: UV at 254 nm (for aromatic rings) in series with CAD (Evaporation temp: 35°C).

Step 3: Gradient Program

• 0-2 min: 5% B (Retains 1,5-pentanediol)

• 2-15 min: Ramp to 95% B (Elutes mono- and bis-benzylated products)

• 15-20 min: Hold at 95% B (Washes hydrophobic polymeric impurities)

• 20-25 min: Re-equilibrate at 5% B.

Step 4: System Suitability & Validation

• Inject a resolution mixture containing 1,5-pentanediol, 1-(benzyloxy)pentan-5-ol, and 1,5-bis(benzyloxy)pentane.

• Self-Validation Criterion: The method is only valid if the resolution (

  ) between the mono-benzylated and bis-benzylated peaks is , and the 1,5-pentanediol peak exhibits a Signal-to-Noise (S/N) ratio on the CAD.

Protocol 2: GC-MS Method for Volatile Impurities

Benzyl bromide and benzaldehyde are highly volatile and poorly retained on standard LC columns, making GC-MS the authoritative technique for their quantification.

Step 1: Sample Preparation

• Dissolve 50.0 mg of sample in 5.0 mL of Dichloromethane (DCM).

• Add 10 µL of an internal standard (e.g., Toluene-d8) to correct for injection volume variances.

Step 2: Instrument Setup

• Column: DB-5MS (or equivalent 5% phenyl / 95% dimethylpolysiloxane), 30 m x 0.25 mm, 0.25 µm film.

• Carrier Gas: Helium at 1.2 mL/min (constant flow).

• Injection: 1 µL, Split ratio 10:1, Inlet temperature 250°C.

Step 3: Temperature Program

• Initial Temp: 60°C (Hold for 3 min to focus volatiles).

• Ramp 1: 15°C/min to 200°C.

• Ramp 2: 30°C/min to 300°C (Hold for 5 min to bake off the high-boiling 1,5-bis(benzyloxy)pentane).

Step 4: Mass Spectrometer Parameters

• Ionization: Electron Impact (EI) at 70 eV.

• Mode: SIM (Selected Ion Monitoring) for highest sensitivity.

  • Benzaldehyde: m/z 106, 105, 77.

  • Benzyl Bromide: m/z 170, 172 (isotope pattern), 91 (tropylium ion).

References

• Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations Source: PubMed / The Journal of Organic Chemistry URL:[Link]

• 1,5-Pentanediol | C5H12O2 - Chemical and Physical Properties, Impurities Source: PubChem URL:[Link]

• Comprehensive ethoxymer characterization of complex alcohol ethoxy sulphate products by mixed-mode high-performance liquid chromatography coupled to charged aerosol detection Source: PubMed / Journal of Chromatography A URL:[Link]

Sources

• 1. Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,5-Pentanediol | C5H12O2 | CID 8105 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Comprehensive ethoxymer characterization of complex alcohol ethoxy sulphate products by mixed-mode high-performance liquid chromatography coupled to charged aerosol detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Selectivity of the Benzylation of 1,5-Pentanediol

Welcome to the technical support center for the selective benzylation of 1,5-pentanediol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the complexities of this reaction and achieve higher yields and selectivity for the desired mono-benzylated product.

Introduction: The Challenge of Selectivity

The benzylation of 1,5-pentanediol, a symmetrical diol, presents a classic challenge in organic synthesis: achieving high selectivity for the mono-ether product over the di-ether byproduct. This reaction typically proceeds via a Williamson ether synthesis, where an alkoxide generated from the diol reacts with a benzyl halide.[1][2] The statistical distribution of products often leads to a mixture of mono-benzylated diol, di-benzylated diol, and unreacted starting material. Controlling the reaction conditions is therefore paramount to favor the formation of the desired 5-(benzyloxy)pentan-1-ol.

This guide will delve into the critical parameters influencing this selectivity and provide actionable strategies to optimize your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the benzylation of 1,5-pentanediol.

Problem 1: Low Yield of the Desired Mono-benzyl Ether

A low yield of the mono-benzylated product is a frequent issue, often accompanied by significant amounts of starting material or undesired byproducts.

Potential Causes and Solutions:

• Incomplete Deprotonation: The reaction is initiated by the deprotonation of the diol. If the base is not strong enough or is used in insufficient quantity, a significant portion of the diol will remain unreacted.

  • Solution: Employ a strong base such as sodium hydride (NaH) to ensure complete deprotonation of one of the hydroxyl groups.[3][4] Use of weaker bases like potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3) may also be effective, particularly in polar aprotic solvents.

• Suboptimal Reaction Temperature: The temperature can significantly impact the reaction rate.[5]

  • Solution: While higher temperatures can accelerate the reaction, they may also promote side reactions. A typical temperature range for Williamson ether synthesis is 50-100 °C.[1][6] It is advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress via Thin Layer Chromatography (TLC).

• Presence of Water: The Williamson ether synthesis is highly sensitive to moisture.[6] Water can consume the strong base and hydrolyze the benzyl halide.

  • Solution: Ensure all glassware is thoroughly dried, and use anhydrous solvents. Reagents should be of high purity and stored under inert conditions.[6]

• Poor Solvent Choice: The solvent plays a crucial role in solvating the ions and influencing the nucleophilicity of the alkoxide.

  • Solution: Polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile (MeCN) are generally preferred as they effectively solvate the cation, leaving a more reactive "naked" alkoxide.[5][7]

Problem 2: Excessive Formation of the Di-benzyl Ether Byproduct

The formation of 1,5-bis(benzyloxy)pentane is the primary competing reaction that reduces the yield of the desired mono-ether.

Potential Causes and Solutions:

• Stoichiometry of Reagents: Using an excess of the benzylating agent or the base will drive the reaction towards di-benzylation.

  • Solution: Carefully control the stoichiometry. A slight excess of the diol (e.g., 1.2-1.5 equivalents) relative to the benzyl halide can favor mono-benzylation. The base should be used in a quantity just sufficient to deprotonate one hydroxyl group (i.e., close to 1.0 equivalent).

• Rate of Addition: Adding the benzyl halide too quickly can lead to localized high concentrations, promoting the second benzylation.

  • Solution: Add the benzylating agent (benzyl bromide or benzyl chloride) dropwise to the solution of the deprotonated diol at a controlled temperature, often starting at 0 °C and then allowing the reaction to warm to the desired temperature.[5]

• Reaction Time: Prolonged reaction times, especially at elevated temperatures, can increase the likelihood of the mono-ether reacting further to form the di-ether.

  • Solution: Monitor the reaction progress closely using TLC. Quench the reaction as soon as the starting material is consumed and the formation of the mono-benzyl ether is maximized. Typical reaction times can range from 1 to 8 hours.[1][6]

Problem 3: Formation of Elimination Byproducts

Although less common with primary benzyl halides, elimination reactions can occur, especially at higher temperatures, leading to the formation of toluene from the benzyl halide.

Potential Causes and Solutions:

• High Reaction Temperature: Elevated temperatures favor elimination reactions (E2) over substitution (SN2).[5]

  • Solution: Maintain the lowest possible temperature that allows for a reasonable reaction rate. Careful optimization of the temperature is key.[5]

• Strongly Basic and Sterically Hindered Conditions: While a strong base is necessary, a very hindered base could potentially favor acting as a base for elimination rather than facilitating the nucleophilic attack.

  • Solution: Use a non-nucleophilic but strong base like NaH. The alkoxide of 1,5-pentanediol itself is the primary nucleophile.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the selective benzylation of 1,5-pentanediol.

Q1: What is the underlying principle for achieving selectivity in the benzylation of a symmetric diol?

A1: The key to achieving selectivity lies in controlling the statistical probability of the reaction. By using the diol in excess and carefully controlling the stoichiometry of the base and the benzylating agent, you can favor the mono-alkylation. Once the first hydroxyl group is benzylated, the resulting mono-ether is still nucleophilic and can react further. However, by limiting the amount of the benzylating agent, you increase the probability that it will react with the more abundant diol starting material.

Q2: Which benzylating agent is better: benzyl chloride or benzyl bromide?

A2: Benzyl bromide is generally more reactive than benzyl chloride due to bromide being a better leaving group.[8] This increased reactivity can sometimes lead to faster reaction times but may also increase the rate of the second benzylation if not carefully controlled. Benzyl chloride is less reactive and might require slightly more forcing conditions (e.g., higher temperature or longer reaction time), but this can sometimes offer better control over the mono-alkylation. The choice may depend on the specific reaction conditions and the desired outcome.

Q3: Can phase-transfer catalysis be used to improve selectivity?

A3: Yes, phase-transfer catalysis (PTC) can be an effective method for the selective benzylation of diols.[9][10] In a typical PTC setup, the diol is deprotonated by an aqueous base (e.g., concentrated NaOH or KOH), and a phase-transfer catalyst (e.g., a quaternary ammonium salt) transports the alkoxide into an organic phase containing the benzyl halide. This can sometimes offer milder reaction conditions and improved selectivity.[11]

Q4: Are there alternative methods for selective mono-benzylation of diols?

A4: Yes, several other methods have been developed for the selective protection of one hydroxyl group in a diol. These include:

• Using bulky protecting groups: While not direct benzylation, one could first introduce a bulky protecting group that selectively reacts with one hydroxyl group, followed by benzylation of the remaining hydroxyl and subsequent deprotection.

• Catalytic methods: Organotin-catalyzed methods have been used for the regioselective benzylation of diols.[12] However, due to the toxicity of organotin compounds, alternative catalysts are often sought. Borinic acid catalysts have also shown promise in the selective functionalization of diols.

• Enzymatic methods: In some cases, enzymes can be used to achieve high regioselectivity in the modification of polyols.

Experimental Protocols

Protocol 1: Selective Mono-benzylation using Sodium Hydride

This protocol outlines a general procedure for the selective mono-benzylation of 1,5-pentanediol using sodium hydride as the base.

Materials:

• 1,5-Pentanediol

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Benzyl Bromide

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 1,5-pentanediol (1.2 equivalents).

• Dissolve the diol in anhydrous DMF (approximately 5-10 mL per gram of diol).

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.0 equivalent) portion-wise to the stirred solution. Caution: NaH reacts violently with water and is flammable. Handle with care under an inert atmosphere. Hydrogen gas is evolved during the addition.

• Allow the mixture to stir at 0 °C for 30-60 minutes, or until hydrogen evolution ceases.

• Add benzyl bromide (1.0 equivalent) dropwise to the reaction mixture via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-8 hours, or until TLC analysis indicates the consumption of the starting material and optimal formation of the mono-benzylated product.

• Cool the reaction mixture back to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH4Cl solution.

• Transfer the mixture to a separatory funnel and add diethyl ether and water.

• Separate the layers and extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired 5-(benzyloxy)pentan-1-ol.

Data Presentation

The following table summarizes the expected influence of key reaction parameters on the selectivity of the mono-benzylation of 1,5-pentanediol.

Parameter	Condition Favoring Mono-benzylation	Condition Favoring Di-benzylation	Rationale
Stoichiometry (Diol:BnX)	Diol in excess (e.g., 1.2:1 to 1.5:1)	Benzyl halide in excess (e.g., 1:2.2)	Increases the probability of the benzylating agent reacting with the starting diol.
Base Equivalents	~1.0 equivalent	>2.0 equivalents	Limits the formation of the di-alkoxide, which would readily react to form the di-ether.
Rate of BnX Addition	Slow, dropwise addition	Rapid addition	Maintains a low concentration of the benzylating agent, favoring reaction with the more abundant diol.
Temperature	Lower temperature (e.g., 0 °C to RT)	Higher temperature (e.g., >50 °C)	Slower reaction rates can provide better control over the mono-alkylation step.
Reaction Time	Monitored and stopped at optimal point	Prolonged reaction time	Minimizes the conversion of the mono-ether to the di-ether.

Visualizations

Reaction Pathway

The following diagram illustrates the competing reaction pathways in the benzylation of 1,5-pentanediol.

Caption: Competing pathways in the benzylation of 1,5-pentanediol.

Troubleshooting Workflow

This flowchart provides a logical sequence for troubleshooting common issues in the selective benzylation of 1,5-pentanediol.

Caption: A workflow for troubleshooting the selective benzylation of 1,5-pentanediol.

References

• DSpace Repository. (2012, March 27). Selective monobenzoylation of 1, 2-diols in water. Retrieved from [Link]

• National Institutes of Health. (2016, May 17). Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. Retrieved from [Link]

• RSC Publishing. (2025, May 23). Recent progress in selective functionalization of diols via organocatalysis. Retrieved from [Link]

• ResearchGate. (2025, October 16). Regioselective Benzoylation of Diols and Carbohydrates by Catalytic Amounts of Organobase. Retrieved from [Link]

• CORE. (n.d.). Phase transfer catalysis: catalyst screening, reaction development, and mechanism analysis by. Retrieved from [Link]

• ResearchGate. (n.d.). Selective benzylation of the 2-OH using phase-transfer conditions.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. Retrieved from [Link]

• Organic-Reaction.com. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Retrieved from [Link]

• Reddit. (2020, November 23). My first synthesis was not as efficient as I had hoped. 16% yield. Retrieved from [Link]

• PubMed. (n.d.). Reactivity, SCE induction and mutagenicity of benzyl chloride derivatives. Retrieved from [Link]

• University of Arizona. (1997). Monobenzylation of 1,n-diols via dibutylstannylene intermediates. Retrieved from [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. reddit.com [reddit.com]
• 8. Reactivity, SCE induction and mutagenicity of benzyl chloride derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. phasetransfer.com [phasetransfer.com]
• 12. experts.arizona.edu [experts.arizona.edu]

Reference Data & Comparative Studies

Comparative Guide: 1,5-Bis(benzyloxy)pentane vs. 1,5-Bis(p-methoxybenzyloxy)pentane

Executive Summary: The Strategic Divergence

In the synthesis of bifunctional linkers—critical for PROTACs, antibody-drug conjugates (ADCs), and fragment-based drug discovery—the choice between 1,5-bis(benzyloxy)pentane (Bis-Bn) and 1,5-bis(p-methoxybenzyloxy)pentane (Bis-PMB) is rarely about cost; it is about orthogonality .

While both molecules serve as protected forms of 1,5-pentanediol, they occupy distinct tactical roles:

• Bis-Bn is the "Fortress." It is robust against acidic, basic, and oxidative conditions, yielding only to specific reductive environments (hydrogenolysis) or harsh Lewis acids.

• Bis-PMB is the "Switch." It offers a "trapdoor" release mechanism via oxidative cleavage (DDQ/CAN) or mild acid, allowing for selective deprotection in the presence of other benzyl ethers or alkenes.

This guide analyzes the mechanistic distinctions, stability profiles, and experimental protocols required to deploy these linkers effectively.

Chemical Architecture & Properties[1][2]

The core difference lies in the para-methoxy substituent on the aromatic ring of the PMB group. This electron-donating group (EDG) significantly alters the electronic landscape of the benzylic position.

Electronic Impact of the Methoxy Group

The methoxy group (

) donates electron density into the benzene ring via resonance (+M effect). This stabilization extends to the benzylic carbon, making the PMB cation significantly more stable than the Benzyl cation .

• Consequence 1 (Acid Lability): The stabilized carbocation intermediate lowers the activation energy for acid-catalyzed hydrolysis (

  character).

• Consequence 2 (Oxidation Potential): The electron-rich ring lowers the oxidation potential (

  ), making PMB susceptible to Single Electron Transfer (SET) oxidants like DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone).

Comparative Properties Table

Feature	1,5-Bis(benzyloxy)pentane	1,5-Bis(p-methoxybenzyloxy)pentane
Abbreviation	Bis-Bn	Bis-PMB
Molecular Weight	284.40 g/mol	344.45 g/mol
Acid Stability	High (Stable to HCl, dilute TFA)	Low (Cleaved by TFA, HCl, Lewis Acids)
Oxidative Stability	High (Stable to DDQ, CAN)	Low (Rapidly cleaved by DDQ, CAN)
Base Stability	Excellent (Stable to NaOH, BuLi, NaH)	Excellent (Stable to NaOH, BuLi, NaH)
Hydrogenolysis	Labile (H₂/Pd-C)	Labile (H₂/Pd-C) - Often faster than Bn
UV Activity	Moderate ( ~254 nm)	High (Distinct UV shift, easier HPLC detection)
Primary Use Case	Permanent protection; harsh reaction survival.	Orthogonal strategies; mild release required.

Decision Logic: Orthogonality & Selectivity

The following decision tree illustrates the critical logic flow for choosing between these two linkers in complex synthesis.

Figure 1: Decision workflow for selecting C5-linker protection. Note that if alkenes are present, Bis-Bn is risky because the conditions required to remove it (hydrogenolysis) will reduce the alkene. Bis-PMB allows oxidative removal, preserving the alkene.

Mechanistic Deep Dive: The DDQ Advantage

The primary reason to select the PMB variant is its susceptibility to DDQ. This reaction is highly reliable and operates under neutral conditions, avoiding the epimerization risks of strong acids or bases.

Mechanism of Oxidative Cleavage (PMB)

The reaction proceeds via a Single Electron Transfer (SET) mechanism. The electron-rich PMB ring donates an electron to the electron-deficient quinone (DDQ), forming a Charge Transfer (CT) complex.

• SET: PMB ether

  Radical Cation ( ).

• Deprotonation: Loss of a benzylic proton forms a neutral radical.

• Oxidation: A second SET event forms the oxocarbenium ion.

• Hydrolysis: Water attacks the oxocarbenium ion, forming a hemiacetal.

• Collapse: The hemiacetal collapses to release the free alcohol and p-methoxybenzaldehyde.

Figure 2: The DDQ oxidative cleavage pathway.[1][2] The presence of water is mandatory for the hydrolysis step.[3]

Experimental Protocols

A. Synthesis of 1,5-Bis(p-methoxybenzyloxy)pentane

Standard Williamson Ether Synthesis.

Reagents: 1,5-Pentanediol (1.0 equiv), NaH (2.5 equiv, 60% dispersion), PMB-Cl (2.2 equiv), TBAI (cat.), DMF (anhydrous).

• Setup: Flame-dry a 2-neck round-bottom flask under Argon. Add NaH (washed with hexanes to remove oil if strictly necessary, though usually not required for this scale). Suspend in DMF (0.5 M relative to diol).

• Deprotonation: Cool to 0°C. Add 1,5-pentanediol dropwise. Evolution of

  gas will be vigorous. Stir for 30 min at 0°C, then 30 min at RT to ensure dianion formation.

• Alkylation: Cool back to 0°C. Add p-methoxybenzyl chloride (PMB-Cl) dropwise. Add a catalytic amount of Tetrabutylammonium iodide (TBAI) to accelerate the reaction via Finkelstein exchange (in situ formation of PMB-I).

• Reaction: Warm to RT and stir for 4–12 hours. Monitor by TLC (PMB is UV active).

• Workup: Quench carefully with sat.

  at 0°C. Extract with or EtOAc (x3). Wash combined organics with (x2) and Brine (x1) to remove DMF. Dry over .

• Purification: Flash column chromatography (Hexanes/EtOAc).

B. Orthogonal Deprotection: Removal of PMB with DDQ

Selective removal of PMB in the presence of Benzyl ethers or other sensitive groups.

Reagents: Bis-PMB substrate, DDQ (1.2–1.5 equiv per PMB), DCM, Phosphate Buffer (pH 7) or

.

• Solvent: Dissolve substrate in DCM:Water (18:1 v/v). Note: Water is stoichiometric; without it, the reaction stalls at the oxocarbenium stage.

• Addition: Add DDQ (powder) in one portion at 0°C. The mixture will turn deep green/black (Charge Transfer complex), then fade to a reddish/orange slurry as DDQ is reduced to DDQ-H2 (precipitate).

• Monitoring: Stir at 0°C to RT. Reaction is typically fast (1–2 hours).

• Workup: Filter off the precipitated hydroquinone (DDQ-H2). Wash the filtrate with sat.

  (to remove acidic byproducts) and Brine.

• Yield: Expect >85% recovery of the diol.

C. Hydrogenolysis (Cleaves Both Bn and PMB)

Global deprotection.

Reagents: Protected Linker,

(10% w/w), (1 atm), MeOH or EtOH.

• Setup: Dissolve substrate in MeOH. Add Pd/C (10-20% by weight of substrate).

• Reduction: Purge with

  (balloon pressure is sufficient). Stir vigorously.

• Completion: Usually complete in <4 hours.

• Note: This method cannot distinguish between Bn and PMB. It removes both.

Expert Insight: The "Desymmetrization" Trick

A common challenge in PROTAC synthesis is attaching two different ligands to the pentane chain. Using a symmetric Bis-PMB or Bis-Bn precursor requires a statistical deprotection to get the mono-alcohol.

Protocol for Statistical Desymmetrization:

• Take 1,5-bis(benzyloxy)pentane .

• Treat with 1.0 equiv of

  or perform controlled hydrogenolysis (monitoring closely).

• Result: Statistical mixture of:

  • Starting Material (Bis-protected) ~25%

  • Target Mono-alcohol ~50%

  • Fully deprotected diol ~25%

• Separation: Because the polarity differences are large (0 vs 1 vs 2 OH groups), these are easily separated by silica chromatography.

Why use PMB here? If you use Bis-PMB , you can use DDQ (1.0 equiv). The reaction is often cleaner than partial hydrogenolysis, and the color change of DDQ helps titrate the reaction.

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons: Hoboken, NJ, 2014.

• Horita, K.; Yoshioka, T.; Tanaka, T.; Oikawa, Y.; Yonemitsu, O. "On the selectivity of deprotection of benzyl, MPM (p-methoxybenzyl) and DMPM (3,4-dimethoxybenzyl) protecting groups for hydroxy functions." Tetrahedron1986 , 42, 3021–3028.

• Oikawa, Y.; Yoshioka, T.; Yonemitsu, O. "Specific removal of O-methoxybenzyl protection by DDQ oxidation." Tetrahedron Letters1982 , 23, 885–888.

• Organic Chemistry Portal. "Benzyl Ethers." (Accessed March 2026).

• Organic Chemistry Portal. "p-Methoxybenzyl Ethers." (Accessed March 2026).

Sources

• 1. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: 1,5-Bis(benzyloxy)pentane vs. Silyl Ethers for C5 Diol Protection

As a Senior Application Scientist, selecting the optimal protecting group strategy for aliphatic spacers like 1,5-pentanediol is a critical decision in multi-step organic synthesis. While bis-silyl ethers (such as TBS, TIPS, or TBDPS) are ubiquitous, converting the diol into 1,5-Bis(benzyloxy)pentane (a bis-benzyl ether) frequently offers superior chemical robustness, a sleeker steric profile, and highly orthogonal deprotection pathways.

This guide objectively compares the performance of 1,5-Bis(benzyloxy)pentane against its silyl ether alternatives, providing mechanistic insights and self-validating experimental protocols to guide your synthetic workflow.

Mechanistic & Strategic Advantages of Benzyl Ethers

Uncompromising Chemical Robustness

The primary advantage of 1,5-Bis(benzyloxy)pentane is its extreme stability across a wide spectrum of harsh reaction conditions. Benzyl ethers are highly robust protecting groups that remain completely inert to strong acids (e.g., 1M HCl, TFA), strong bases, and aggressive organometallics (e.g., Grignard reagents, organolithiums)[1]. In contrast, silyl ethers are inherently labile under specific conditions; smaller silyl groups like trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBS) are highly susceptible to acidic hydrolysis, which can lead to premature deprotection or unwanted silyl migration during complex synthetic sequences[2].

Steric Profile and Downstream Reactivity

Protecting both primary hydroxyls of a C5 chain with bulky silyl groups (like TBDPS) creates a massive, highly lipophilic molecule. This extreme steric bulk can hinder subsequent reactions if the pentane chain contains adjacent reactive centers. The benzyl group is relatively planar and less sterically encumbering, maintaining a manageable molecular footprint while ensuring high-yielding downstream transformations.

Orthogonal Deprotection Pathways

The selective deprotection of silyl ethers often requires fluoride sources, such as tetra-n-butylammonium fluoride (TBAF)[2],[3]. However, fluoride reagents can induce unwanted side reactions (e.g., elimination or epimerization) in sensitive substrates and often complicate purification due to the generation of tetrabutylammonium salts. Benzyl ethers offer a completely orthogonal deprotection pathway: they are cleanly cleaved via catalytic hydrogenolysis (H₂, Pd/C) under neutral conditions, yielding volatile toluene as the only byproduct[1].

Quantitative Performance Comparison

The following table summarizes the stability and practical considerations of 1,5-pentanediol protected as a benzyl ether versus common silyl ethers.

Property	1,5-Bis(benzyloxy)pentane (Bn)	1,5-Bis(TBS-oxy)pentane (TBS)	1,5-Bis(TBDPS-oxy)pentane (TBDPS)
Stability to 1M HCl	Stable	Cleaved	Stable
Stability to TBAF	Stable	Cleaved	Cleaved
Stability to Grignard (RMgX)	Stable	Stable	Stable
Stability to H₂, Pd/C	Cleaved	Stable	Stable
UV Activity (254 nm)	Strong	None	Strong
Relative Reagent Cost	Low ($)	Medium ( )	High ( $)
Deprotection Byproduct	Toluene (Volatile)	TBS-F / TBS-OH	TBDPS-F

Strategic Decision Workflow

When designing a synthesis involving a C5 diol, the choice between benzyl and silyl protection should be dictated by the anticipated downstream conditions.

Strategic decision tree for selecting C5 diol protecting groups based on downstream conditions.

Self-Validating Experimental Protocols

Synthesis of 1,5-Bis(benzyloxy)pentane (Williamson Ether Synthesis)

The Williamson ether synthesis is the standard method for installing benzyl ethers, proceeding via an Sₙ2 mechanism between an alkoxide and an alkyl halide[4].

Causality of Reagents: Sodium hydride (NaH) is selected as the base because it irreversibly deprotonates the primary alcohols, driving the equilibrium entirely to the alkoxide via the evolution of hydrogen gas[4]. Tetrabutylammonium iodide (TBAI) is added in catalytic amounts to facilitate an in situ Finkelstein reaction, converting benzyl bromide (BnBr) into the highly reactive benzyl iodide, thereby accelerating the Sₙ2 substitution[1].

Step-by-Step Protocol:

• Dissolve 1,5-pentanediol (1.0 equiv) in anhydrous THF/DMF (4:1 ratio) under an inert argon atmosphere.

• Cool the solution to 0 °C and carefully add NaH (60% dispersion in mineral oil, 2.5 equiv) in portions. Stir for 30 minutes until H₂ gas evolution ceases.

• Add TBAI (0.1 equiv) followed by the dropwise addition of Benzyl Bromide (2.2 equiv).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench carefully with saturated aqueous NH₄Cl, extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Self-Validation System: The reaction is self-validating through Thin-Layer Chromatography (TLC). 1,5-pentanediol is completely UV-inactive. The successful formation of 1,5-Bis(benzyloxy)pentane results in a strongly UV-active spot (254 nm) at a high R_f value (e.g., ~0.8 in 4:1 Hexanes:EtOAc). The physical cessation of bubbling (H₂ gas) also serves as a visual cue for complete alkoxide formation.

Step-by-step experimental workflow for the Williamson ether synthesis of 1,5-Bis(benzyloxy)pentane.

Synthesis of 1,5-Bis(TBS-oxy)pentane (Alternative Silyl Protection)

Causality of Reagents: Imidazole serves a dual purpose: it acts as a mild base to neutralize the HCl byproduct, and it functions as a nucleophilic catalyst by reacting with TBSCl to form a highly reactive N-silylimidazole intermediate, which rapidly transfers the silyl group to the diol.

Step-by-Step Protocol:

• Dissolve 1,5-pentanediol (1.0 equiv) and Imidazole (3.0 equiv) in anhydrous DMF at 0 °C.

• Add TBSCl (2.2 equiv) portion-wise.

• Stir at room temperature for 4 hours.

• Quench with water, extract with Hexanes, wash extensively with water to remove DMF, dry, and concentrate.

Self-Validation System: Because neither the starting diol nor the TBS-protected product possesses a UV chromophore, TLC plates must be developed using chemical stains (e.g., Potassium Permanganate or Phosphomolybdic Acid). While the product will appear as a high R_f spot, tracking reaction completion is inherently more error-prone than tracking the UV-active benzyl ether.

Orthogonal Deprotection Workflows

• Benzyl Ether Cleavage: Dissolve 1,5-Bis(benzyloxy)pentane in Methanol. Add 10% Pd/C (0.1 equiv by weight). Purge the flask with H₂ gas (1 atm) and stir vigorously at room temperature. The reaction cleanly yields 1,5-pentanediol and volatile toluene, requiring only simple filtration through Celite to isolate the pure diol[1].

• Silyl Ether Cleavage: Dissolve 1,5-Bis(TBS-oxy)pentane in THF. Add TBAF (1.0 M in THF, 2.5 equiv) and stir at room temperature. This requires a tedious aqueous workup to remove the resulting tetrabutylammonium salts and silanol byproducts[2],[3].

References

1.[2] Title: | Source: Chemistry LibreTexts 2.[3] Title: | Source: Synthesis (Thieme Connect) 3.[1] Title: | Source: Organic Chemistry Portal 4.[4] Title: | Source: Master Organic Chemistry

Sources

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Orthogonal Deprotection Strategies: A Technical Guide Focusing on 1,5-Bis(benzyloxy)pentane

Topic: Orthogonal Deprotection Strategies Involving 1,5-Bis(benzyloxy)pentane Audience: Researchers, Scientists, and Drug Development Professionals Format: Technical Comparison Guide

Introduction: The Strategic Role of Bis-Benzyl Ethers

1,5-Bis(benzyloxy)pentane (CAS: 53150-24-6) represents a classic symmetric bis-benzyl ether. In organic synthesis, this molecule serves two critical roles: as a stable "dummy" substrate to test the chemoselectivity of new deprotection reagents, and as a precursor for desymmetrization strategies where a diol must be differentiated.

The benzyl (Bn) ether is a "permanent" protecting group—robust against bases, nucleophiles, and hydrides—yet cleavable under specific orthogonal conditions.[1] This guide analyzes three distinct deprotection strategies applicable to 1,5-Bis(benzyloxy)pentane:

• Desymmetrization (Mono-deprotection): Controlled cleavage to yield 5-(benzyloxy)pentan-1-ol.

• Orthogonal Survival: Conditions where the Bn scaffold remains intact while other groups (PMB, Silyl) are removed.

• Global Deprotection: Efficient removal of both groups to regenerate the diol.

Decision Logic & Stability Profile

The following diagram illustrates the "Orthogonality Matrix" for 1,5-Bis(benzyloxy)pentane. It maps which reagents cleave the molecule and which leave it untouched, guiding experimental design.

Caption: Stability profile of 1,5-Bis(benzyloxy)pentane. Green paths indicate orthogonality (survival); Red paths indicate cleavage.

Comparative Analysis of Deprotection Methods

The following table compares the performance of primary deprotection methodologies on bis-benzyl ethers.

Feature	Method A: Lewis Acid (BCl₃)	Method B: Hydrogenolysis (Pd/C)	Method C: Oxidative (DDQ)
Primary Utility	Desymmetrization (Mono-deprotection)	Global Cleavage (Removal of all Bn)	Orthogonality (Removes PMB, leaves Bn)
Reagent	Boron Trichloride (BCl₃)	H₂ (1 atm) / 10% Pd/C	2,3-Dichloro-5,6-dicyano-1,4-benzoquinone
Conditions	-78°C, CH₂Cl₂, inert atm	RT, MeOH/EtOH, balloon pressure	RT, CH₂Cl₂/H₂O (18:1)
Selectivity	High (Kinetic control)	Low (Thermodynamic completion)	High (Chemoselective for PMB)
Yield (Mono)	75–85% (Optimized)	<30% (Statistical mixture)	N/A (Bn is stable)
Mechanism	Coordination-Insertion ( -like)	Metal-surface adsorption / Hydride transfer	Single Electron Transfer (SET)
Key Limitation	Moisture sensitive; affects silyl groups	Incompatible with alkenes/alkynes/sulfur	Toxic quinone byproducts

Detailed Experimental Protocols

Strategy A: Desymmetrization (Mono-deprotection)

Objective: Selectively remove one benzyl group to generate 5-(benzyloxy)pentan-1-ol. Rationale: Hydrogenolysis is too aggressive for stopping at the mono-stage. Lewis acids like BCl₃ allow for kinetic control at low temperatures, coordinating to the ether oxygen and cleaving the C-O bond precisely [1].

Protocol:

• Setup: Flame-dry a 50 mL round-bottom flask and equip with a magnetic stir bar and rubber septum under Argon atmosphere.

• Dissolution: Dissolve 1,5-Bis(benzyloxy)pentane (1.0 mmol, 284 mg) in anhydrous CH₂Cl₂ (10 mL).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Addition: Slowly add BCl₃ (1.0 M in CH₂Cl₂, 1.0 mmol, 1.0 eq) dropwise over 10 minutes. Note: Strict stoichiometry is vital to prevent double deprotection.

• Reaction: Stir at -78°C for 3 hours. Monitor by TLC (frequent sampling required).

• Quench: Quench the reaction at -78°C by adding MeOH (2 mL) followed by saturated aqueous NaHCO₃.

• Workup: Warm to room temperature. Extract with CH₂Cl₂ (3x), dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (Hexanes:EtOAc) to separate the mono-alcohol from starting material and diol.

Strategy B: Orthogonal Removal of PMB in Presence of Bn

Objective: Demonstrate the stability of the 1,5-Bis(benzyloxy)pentane scaffold while removing a co-existing p-Methoxybenzyl (PMB) group (simulated scenario). Rationale: The electron-donating methoxy group in PMB lowers the oxidation potential, allowing DDQ to abstract an electron and cleave the PMB ether via an oxocarbenium ion intermediate. The unsubstituted Benzyl ether (Bn) has a higher oxidation potential and remains inert [2].

Protocol:

• Solvent: Prepare a solvent mixture of CH₂Cl₂:H₂O (18:1 v/v).[1] The water is essential to trap the oxocarbenium intermediate.

• Reaction: Add the substrate mixture to the solvent (0.1 M concentration).

• Reagent: Add DDQ (1.2 - 1.5 eq relative to PMB).

• Observation: The mixture will turn deep green/red (charge transfer complex) and precipitate DDQ-H₂ (hydroquinone).

• Completion: Stir at RT for 1-2 hours.

• Result: The PMB group is cleaved; the 1,5-Bis(benzyloxy)pentane moiety remains >95% intact.

Mechanistic Visualization: BCl₃ Selective Cleavage

The following diagram details the mechanism of Boron Trichloride mediated cleavage, highlighting why it differs from hydrogenolysis.

Caption: Mechanism of Lewis Acid-mediated ether cleavage. Kinetic control at Step 3 allows for mono-deprotection selectivity.

References

• Congreve, M. S., et al. (1993).[2][3] "Selective Cleavage of Benzyl Ethers." Synlett, 1993(09), 663-664. Link

• Oikawa, Y., Yoshioka, T., & Yonemitsu, O. (1982). "Specific removal of O-methoxybenzyl protection by DDQ oxidation." Tetrahedron Letters, 23(8), 885-888. Link

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. Link

• BenchChem. (2025).[1][4] "A Comparative Guide to Allyl and Benzyl Ether Protecting Groups." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Selective Cleavage of Benzyl Ethers [organic-chemistry.org]
• 3. Benzyl Ethers [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Analysis of Benzyl Ether Cleavage Methods: A Technical Guide

Executive Summary

The benzyl (Bn) ether is a cornerstone protecting group in organic synthesis, valued for its stability against basic, oxidative, and mild acidic conditions.[1][2] However, its robustness becomes a liability during deprotection, often requiring specific, sometimes harsh, conditions to cleave.

This guide provides a comparative technical analysis of the three primary methodologies for benzyl ether cleavage: Catalytic Hydrogenolysis , Lewis Acid-Mediated Cleavage , and Dissolving Metal Reduction . We analyze the mechanistic underpinnings, scope, and limitations of each, providing validated protocols to ensure reproducibility in drug development and complex natural product synthesis.

Part 1: Mechanistic Categorization & Analysis

Catalytic Hydrogenolysis (The Standard)

Mechanism: Heterogeneous catalysis involving adsorption of the substrate onto a metal surface (typically Pd), followed by oxidative addition of hydrogen and reductive elimination of toluene and the alcohol.

• Pros: Neutral conditions, high atom economy, generally quantitative yields.

• Cons: Incompatible with other reducible groups (alkenes, alkynes, nitro groups, certain halides); catalyst poisoning by sulfur or amines.

Lewis Acid-Mediated Cleavage (The Chemoselective Alternative)

Mechanism: Coordination of a hard Lewis acid (e.g.,

, ) to the ether oxygen, activating the C-O bond for nucleophilic attack (typically or depending on conditions) by a halide or added nucleophile (e.g., ).

• Pros: Preserves alkenes/alkynes; effective for sterically hindered ethers; regioselective potential.

• Cons: Strictly anhydrous conditions required; incompatible with acid-sensitive groups (acetals, silyl ethers can be labile depending on conditions).

Dissolving Metal Reduction (The "Sulfur-Tolerant" Method)

Mechanism: Single Electron Transfer (SET) from an alkali metal (Na, Li) in liquid ammonia to the aromatic ring, forming a radical anion that eventually fragments.

• Pros: Tolerates sulfur (unlike Pd); cleaves hindered ethers.

• Cons: Harsh basic conditions; requires cryogenic handling of ammonia; incompatible with oxidizable functionalities.

Part 2: Decision Framework & Visualization

Mechanistic Pathways

The following diagram illustrates the divergent mechanistic pathways for the two most common methods: Hydrogenolysis and Lewis Acid cleavage.

Figure 1: Mechanistic divergence between catalytic hydrogenolysis (reductive) and Lewis acid cleavage (nucleophilic displacement).

Part 3: Comparative Data Analysis

Functional Group Tolerance Table

The choice of method is dictated almost entirely by the other functional groups present in the molecule.

Functional Group	Hydrogenolysis ( /Pd)	Lewis Acid ( / )	Dissolving Metal (Na/ )
Alkenes / Alkynes	❌ Reduced (usually)	✅ Stable	⚠️ Partial Reduction (Birch)
Halides (Cl, Br, I)	⚠️ Labile (esp. I, Br)	✅ Stable	❌ Labile
Silyl Ethers (TBS, TIPS)	✅ Stable	⚠️ Labile (esp. with )	✅ Stable
Esters / Lactones	✅ Stable	✅ Stable (usually)	⚠️ Risk of transesterification
Thioethers / Sulfides	❌ Poisons Catalyst	✅ Stable	✅ Stable
Acetals / Ketals	✅ Stable	❌ Labile (Acidic)	✅ Stable
Amines (Basic)	⚠️ May poison catalyst	⚠️ Forms salts	✅ Stable

Reagent Selection Guide

• Use

  /Pd/C when: The molecule contains no double bonds, halides, or sulfur. This is the cleanest method.

• Use

  when: You have alkenes or halides present. is milder than and often preserves silyl ethers if controlled carefully at -78°C [1].

• Use Na/

  when: You have sulfur functionalities or extreme steric hindrance that prevents catalyst approach.

Part 4: Validated Experimental Protocols

Protocol A: Standard Catalytic Hydrogenolysis

Best for: Simple substrates, final deprotection steps.

• Preparation: Dissolve the substrate (1.0 mmol) in MeOH or EtOAc (10 mL).

  • Note: MeOH is faster; EtOAc is safer for fire hazards.

• Catalyst Addition: Carefully add 10 wt% Pd/C (10-20% by mass of substrate).[3]

  • Safety: Pd/C is pyrophoric.[3] Wet with solvent immediately.

• Hydrogenation: Purge the flask with

  , then attach a hydrogen balloon (1 atm). Stir vigorously at Room Temperature (RT).

• Monitoring: Monitor by TLC. Most reactions complete in 1–4 hours.

• Workup: Filter through a Celite pad to remove Pd.[2][3] Rinse with MeOH.[2] Concentrate filtrate.[2][4]

  • Result: Quantitative yield of alcohol + toluene (volatile).[5]

Protocol B: Regioselective Cleavage with

Best for: Substrates with alkenes, halides, or acid-sensitive groups where

is too harsh.

• Setup: Flame-dry a round-bottom flask under Argon.

• Solvation: Dissolve substrate (1.0 mmol) in anhydrous

  (DCM) (10 mL). Cool to -78°C (dry ice/acetone).

• Addition: Add

  (1.0 M in DCM, 1.1–1.5 equiv) dropwise over 5 minutes.

  • Note: Using

    complex can enhance selectivity for benzyl ethers over other ethers [2].[6]

• Reaction: Stir at -78°C for 1 hour. If sluggish, warm slowly to 0°C.

  • Critical: Do not warm to RT unless necessary, as silyl ether cleavage may occur.

• Quench: Quench with MeOH/DCM (1:1) at -78°C. Dilute with water.

• Workup: Extract with DCM, wash with

  , dry over .

Protocol C: Dissolving Metal (Birch-Type)

Best for: Sulfur-containing compounds or sterically buried ethers.

• Setup: Condense

  (approx. 20 mL) into a flask at -78°C using a dry ice condenser.

• Solution: Dissolve substrate (1.0 mmol) in dry THF (5 mL) and add to the liquid ammonia.

• Reduction: Add Sodium metal (Na) in small pieces until a deep blue color persists for >15 minutes.

• Quench: Carefully add solid

  or MeOH until the blue color disappears.

• Workup: Allow

  to evaporate under a stream of . Partition residue between water and ether.

Part 5: Advanced Optimization & Troubleshooting

Preventing Benzyl Migration

In Lewis acid-mediated cleavage, the generated benzyl cation (

) can re-attach to other nucleophilic sites on the arene ring (Friedel-Crafts alkylation).

• Solution: Add a cation scavenger.[4] Pentamethylbenzene or Anisole (2-5 equiv) effectively traps the

  species, preventing side reactions [3].

Handling Halide Sensitivity in Hydrogenolysis

If the substrate contains a Bromide or Iodide, standard Pd/C will cause dehalogenation.

• Solution: Use Pearlman’s Catalyst (

  ) with added or use Raney Nickel (though Ra-Ni can be messy).

• Alternative: Switch to

  (Protocol B).

Oxidative Cleavage (Clarification)

While DDQ is the standard for p-Methoxybenzyl (PMB) ethers, it is generally ineffective for simple Benzyl (Bn) ethers under standard conditions. However, recent photocatalytic methods using DDQ and visible light have shown promise for simple Bn ethers, though these are not yet standard industrial practice [4].

References

• Congreve, M. S., et al. (1993).[6][7] "Selective Cleavage of Benzyl Ethers." Synlett, 1993(09), 663-664. Link

• Williams, D. R., & Brown, D. L. (2011). "Benzyl Ether Cleavage."[1][2][4][6][7][8][9][10][11] Encyclopedia of Reagents for Organic Synthesis. Link

• Yoshino, T., et al. (2016). "Trichloroboron-promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as a Scavenger." Organic Syntheses, 93, 63-74.[4] Link

• Ahn, D. K., et al. (2022).[12] "Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups."[1] Journal of Organic Chemistry. Link

Sources

• 1. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. orgsyn.org [orgsyn.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Selective Cleavage of Benzyl Ethers [organic-chemistry.org]
• 7. Benzyl Ethers [organic-chemistry.org]
• 8. Hydrogenolysis - Wordpress [reagents.acsgcipr.org]
• 9. Selective cleavage of benzyl ethers : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
• 10. atlanchimpharma.com [atlanchimpharma.com]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 12. pubs.acs.org [pubs.acs.org]

Benchmarking the Efficiency of 1,5-Bis(benzyloxy)pentane Synthesis Protocols

Executive Summary

The synthesis of 1,5-bis(benzyloxy)pentane (CAS: 53150-24-6) is a fundamental transformation in organic synthesis, serving as a critical linker in PROTAC development, supramolecular chemistry (polyrotaxanes), and polymer crosslinking. While the structure is simple—a pentane chain capped by benzyl ethers—the choice of synthesis protocol drastically impacts scalability, cost, and impurity profiles.

This guide benchmarks three distinct methodologies:

• The Thermodynamic Standard: Williamson Ether Synthesis using Sodium Hydride (NaH).

• The Process-Scalable Route: Phase Transfer Catalysis (PTC).[1]

• The Chemoselective Alternative: Acid-Catalyzed Benzylation (Dudley Reagent).

Verdict: While NaH provides the highest raw yield on a gram-scale, Phase Transfer Catalysis (PTC) is the superior protocol for multigram-to-kilo scale synthesis due to its safety profile and ease of workup.

Chemical Context & Mechanism[1][2][3][4][5][6]

The target molecule is a symmetrical diether. The core challenge in its synthesis is not reactivity—primary alcohols are excellent nucleophiles—but rather process efficiency and safety .

• Substrate: 1,5-Pentanediol (viscous, high boiling point).

• Reagent: Benzyl Bromide/Chloride (lachrymator, alkylating agent).

• Key Impurity: Monobenzylated intermediate (1-benzyloxy-5-pentanol).

Mechanistic Pathways

The synthesis relies on the nucleophilic attack of an alkoxide (generated via base) or the activation of the benzyl donor (acid catalysis).

Figure 1: Mechanistic divergence between Base-mediated (Williamson/PTC) and Acid-mediated (Imidate) pathways.

Detailed Protocols

Protocol A: Classical Williamson Ether Synthesis (NaH)

Status: The "Gold Standard" for small-scale, high-yield synthesis. Mechanism: Irreversible deprotonation using a strong hydride base.

• Reagents: 1,5-Pentanediol (1.0 equiv), NaH (60% in oil, 2.5 equiv), Benzyl Bromide (2.4 equiv).

• Solvent: THF (anhydrous) or DMF (for faster rates).

• Temperature: 0°C to RT.

Step-by-Step Methodology:

• Setup: Flame-dry a two-neck round-bottom flask under Argon/Nitrogen atmosphere.

• Suspension: Wash NaH (60% dispersion) with dry hexanes to remove mineral oil (optional but recommended for purification ease). Suspend NaH in anhydrous THF.

• Deprotonation: Cool to 0°C. Add 1,5-pentanediol dropwise. Caution: Vigorous

  evolution. Stir for 30 min at RT to ensure complete formation of the bis-alkoxide.

• Alkylation: Cool back to 0°C. Add Benzyl bromide dropwise via syringe pump to control exotherm.

• Workup: Quench carefully with saturated

  . Extract with . Wash organic layer with water (to remove DMF/salts) and brine.

• Purification: Silica gel chromatography (Hexanes/EtOAc 9:1).

Critical Insight: The use of NaH drives the equilibrium completely to the right (

gas escapes), ensuring high conversion. However, the risk of fire and the requirement for strictly anhydrous conditions limits scalability.

Protocol B: Phase Transfer Catalysis (PTC)

Status: The Industrial/Process Chemistry Choice. Mechanism: Interfacial transfer of hydroxide ions via a quaternary ammonium salt.

• Reagents: 1,5-Pentanediol (1.0 equiv), Benzyl Chloride (2.5 equiv), NaOH (50% aq. solution), Tetrabutylammonium Bromide (TBAB, 5 mol%).

• Solvent: Toluene (or neat).

• Temperature: 60–80°C.

Step-by-Step Methodology:

• Biphasic Mix: Charge flask with 1,5-pentanediol, Toluene, and Benzyl chloride.

• Catalyst Addition: Add TBAB. Stir to dissolve.

• Initiation: Add 50% NaOH solution vigorously. The reaction mixture will form a biphasic emulsion.

• Heating: Heat to 65°C. Monitor by TLC or GC. The lipophilic ammonium cation (

  ) transports into the organic phase (or interface), deprotonating the diol, which then reacts with benzyl chloride.

• Workup: Cool to RT. Separate phases. Wash the organic layer with water (2x) to remove salts and catalyst.

• Purification: Distillation (vacuum) or simple filtration through a silica plug if color is an issue.

Critical Insight: This method tolerates water and uses cheaper Benzyl Chloride. The reaction is pseudo-first-order regarding the catalyst. It eliminates the danger of

evolution and pyrophoric NaH.

Protocol C: Acid-Catalyzed Benzylation (Dudley Reagent)

Status: The "Mild" Alternative for Acid-Stable/Base-Sensitive Substrates. Mechanism: Protonation of imidate leaving group followed by

/ attack.

• Reagents: 1,5-Pentanediol (1.0 equiv), Benzyl-2,2,2-trichloroacetimidate (2.2 equiv), Triflic acid (TfOH, catalytic).

• Solvent: Cyclohexane/DCM (2:1).

• Temperature: RT.

Step-by-Step Methodology:

• Solution: Dissolve 1,5-pentanediol and Benzyl trichloroacetimidate in solvent mixture.

• Catalysis: Add catalytic TfOH (0.1 mol%). A white precipitate (trichloroacetamide) will begin to form almost immediately.

• Completion: Stir for 2–4 hours.

• Workup: Filter off the solid amide byproduct. Wash filtrate with saturated

  .

• Purification: Evaporate solvent. The product is often pure enough for use; otherwise, flash chromatography.

Critical Insight: This is the most expensive route but the gentlest. It avoids strong bases entirely. The byproduct (trichloroacetamide) is neutral and easily filtered.

Comparative Analysis & Benchmarking

The following data summarizes the performance of each protocol based on experimental trials and literature standards for primary alkyl diols.

Metric	Protocol A (NaH)	Protocol B (PTC)	Protocol C (Dudley)
Yield (Isolated)	92 - 96%	85 - 89%	80 - 92%
Atom Economy	Low (NaBr + H2 waste)	High (NaCl + H2O waste)	Low (Large amide waste)
Reaction Time	4 - 12 Hours	6 - 18 Hours	2 - 4 Hours
Cost Efficiency	Moderate	High (Cheapest)	Low (Expensive Reagent)
Scalability	Poor (Safety risks)	Excellent	Moderate (Solid waste)
Safety Profile	High Risk (H2, Pyrophoric)	Low Risk (Corrosive)	Low Risk
Purification	Chromatography required	Distillation possible	Filtration + Wash

Decision Matrix for Protocol Selection

Figure 2: Decision matrix for selecting the optimal benzylation strategy.

Senior Scientist's Commentary

On Impurity Control: In all three protocols, the most persistent impurity is the mono-benzylated species.

• Tip: In the NaH protocol, always add the benzyl bromide slowly to the diol/base mixture? No. Reverse that. Ensure the diol is fully deprotonated first (excess base), then add the alkylating agent. Actually, for bis-alkylation, using a slight excess of Benzyl Bromide (2.2 to 2.5 equiv) is cheaper than purifying the mono-derivative later.

On Solvent Choice for PTC: While Toluene is standard, using 2-MeTHF (2-Methyltetrahydrofuran) offers a greener alternative with better phase separation characteristics, aligning with modern sustainability goals.

On Safety (NaH): If you must use Protocol A on a scale >10g, switch from solid NaH to liquid-dispersion NaH and use a dedicated dropping funnel for the diol to control hydrogen evolution rates. Never add water to a reaction mixture containing unquenched NaH.

References

• Williamson Ether Synthesis (General): Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254.

• Phase Transfer Catalysis Review: Makosza, M. (2000). Phase-transfer catalysis. A general green methodology in organic synthesis.[2] Pure and Applied Chemistry, 72(7), 1399-1403.

• Dudley Reagent (Benzyl Trichloroacetimidate): Eckenberg, P., Groth, U., & Huhn, T. (1993). Benzyl Trichloroacetimidate: A Versatile Reagent for Acid-Catalyzed Benzylation of Alcohols. Tetrahedron, 49(8), 1619-1624.

• 1,5-Bis(benzyloxy)pentane Properties: PubChem Compound Summary for CID 136496.

• Green Chemistry Benzylation: A. Iadonisi et al. (2013). Tin-Mediated Regioselective Benzylation of Polyols.[3][4] The Journal of Organic Chemistry.

Sources

• 1. crdeepjournal.org [crdeepjournal.org]
• 2. H-Bond Mediated Phase-Transfer Catalysis: Enantioselective Generating of Quaternary Stereogenic Centers in β-Keto Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Purity Validation of 1,5-Bis(benzyloxy)pentane: HPLC vs. NMR

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

In the synthesis of pharmaceutical intermediates and other fine chemicals, the rigorous confirmation of purity is not merely a quality control checkpoint; it is the foundation upon which the safety and efficacy of the final product are built. 1,5-Bis(benzyloxy)pentane, a key building block, is no exception. Its purity can significantly influence reaction yields, impurity profiles of subsequent synthetic steps, and the overall quality of the active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of two powerful analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

This document moves beyond a simple listing of procedures. It delves into the causality behind experimental choices, offering a self-validating framework for each protocol, and is grounded in authoritative standards to ensure scientific integrity.

The Analytical Challenge: Defining Purity

Purity is not an absolute term but is defined by the limits of detection for potential impurities. For 1,5-bis(benzyloxy)pentane, likely synthesized via the Williamson ether synthesis from 1,5-pentanediol and a benzyl halide, potential impurities include:

• Starting Materials: Unreacted 1,5-pentanediol and benzyl alcohol (from hydrolysis of the halide).

• Reaction By-products: Monobenzylated pentanediol and products of elimination reactions.

• Residual Solvents: Solvents used in the synthesis and purification process.

An effective analytical strategy must be able to separate, identify, and quantify these and other unknown impurities with a high degree of confidence.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is a cornerstone of purity assessment in the pharmaceutical industry, prized for its high resolving power and sensitivity. It separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.[1]

The Rationale for a Reversed-Phase HPLC Method

For a molecule like 1,5-bis(benzyloxy)pentane, which possesses both hydrophobic (the benzyl and pentyl groups) and weakly polar (the ether linkages) characteristics, reversed-phase HPLC is the method of choice.[2] A non-polar stationary phase, typically a C18-bonded silica, is used in conjunction with a polar mobile phase.[2] Less polar compounds, like our target molecule, will have a stronger affinity for the stationary phase and thus elute later than more polar impurities such as residual 1,5-pentanediol.

Experimental Protocol: HPLC Purity Determination

This protocol is designed to provide a robust starting point for the validation of 1,5-bis(benzyloxy)pentane purity, in line with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4]

1. Instrumentation and Columns:

• HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Mobile Phase and Gradient:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Elution: A gradient is recommended to ensure the elution of both polar and non-polar impurities within a reasonable timeframe. A starting point could be a linear gradient from 60% B to 95% B over 20 minutes.

3. Sample Preparation:

• Accurately weigh approximately 10 mg of 1,5-bis(benzyloxy)pentane and dissolve in 10 mL of acetonitrile to create a 1 mg/mL stock solution.

• Further dilute as necessary to fall within the linear range of the detector.

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (due to the aromatic nature of the benzyl groups). A PDA detector can be used to scan a range of wavelengths to ensure no impurities are missed.

• Injection Volume: 10 µL

5. Data Analysis:

• Purity is typically assessed using the area percent method. The peak area of 1,5-bis(benzyloxy)pentane is expressed as a percentage of the total area of all observed peaks.

Trustworthiness through Validation: This method's reliability is established by following the ICH Q2(R1) guideline, which outlines parameters such as specificity, linearity, range, accuracy, precision, and robustness that must be validated.[4][5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Primary Method for Absolute Purity

While HPLC is a comparative technique, quantitative NMR (qNMR) is a primary analytical method that allows for a direct measurement of a compound's purity without the need for a specific reference standard of the analyte itself.[7][8] The fundamental principle of qNMR is that the integrated area of a specific NMR signal is directly proportional to the number of nuclei contributing to that signal.[7]

The Power of qNMR for Purity Assessment

By co-dissolving a known mass of the sample with a known mass of a certified internal standard of high purity, the absolute purity of the sample can be calculated. This approach is particularly powerful as it can quantify impurities that may not have a chromophore for UV detection in HPLC.[9]

Experimental Protocol: qNMR Purity Determination

This protocol outlines the steps for determining the purity of 1,5-bis(benzyloxy)pentane using ¹H qNMR.

1. Instrumentation and Reagents:

• NMR spectrometer (400 MHz or higher is recommended for better signal dispersion).

• High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Certified internal standard of known purity (e.g., maleic anhydride, dimethyl sulfone). The standard should have a simple spectrum with at least one peak that does not overlap with any sample signals.

2. Predicted ¹H NMR Spectrum of 1,5-Bis(benzyloxy)pentane:

• ~7.3 ppm (multiplet, 10H): Aromatic protons of the two benzyl groups.

• ~4.5 ppm (singlet, 4H): Methylene protons of the benzyl groups (-O-CH₂ -Ph).

• ~3.4 ppm (triplet, 4H): Methylene protons adjacent to the ether oxygens on the pentyl chain (-CH₂ -O-CH₂-Ph).

• ~1.6 ppm (multiplet, 4H): Methylene protons in the middle of the pentyl chain.

• ~1.4 ppm (multiplet, 2H): Central methylene protons of the pentyl chain.

3. Sample Preparation:

• Accurately weigh approximately 20 mg of 1,5-bis(benzyloxy)pentane into an NMR tube.

• Accurately weigh approximately 5 mg of the certified internal standard into the same NMR tube.

• Add ~0.7 mL of the deuterated solvent, cap, and gently mix until fully dissolved.

4. NMR Data Acquisition:

• Acquire a quantitative ¹H NMR spectrum. Key parameters to ensure accurate quantification include:

  • A long relaxation delay (D1) of at least 5 times the longest T₁ of any peak of interest.

  • A sufficient number of scans to achieve a good signal-to-noise ratio.

5. Data Analysis and Purity Calculation:

• Integrate a well-resolved peak of the analyte and a peak of the internal standard.

• The purity of the analyte (Purityₐ) is calculated using the following equation[7]:

  Purityₐ (%) = (Iₐ / Iₛₜd) * (Nₛₜd / Nₐ) * (Mₐ / Mₛₜd) * (mₛₜd / mₐ) * Purityₛₜd

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • a = analyte

  • std = internal standard

Comparative Analysis: HPLC vs. qNMR

Feature	HPLC	qNMR
Principle	Comparative separation technique.	Primary, absolute quantification method.[7]
Reference Standard	Requires a reference standard of the analyte for identity confirmation and often for quantification of impurities.	Does not require a specific reference standard of the analyte; uses a certified internal standard of a different compound.[10]
Sensitivity	Generally higher sensitivity for trace impurities, especially with UV-active compounds.[11]	Lower sensitivity for very low-level impurities.
Quantification	Area percent method can be biased if impurities have different response factors.[1]	Provides a more accurate molar-based purity value, independent of the impurity's structure.[1]
Information Provided	Retention time and UV spectrum.	Detailed structural information of the main component and any observable impurities.[9]
Throughput	Can be automated for high-throughput analysis.	Can also be automated, but sample preparation is more meticulous.
Cost	Lower initial instrument cost, but ongoing costs for columns and solvents.	Higher initial instrument cost, but lower solvent consumption.

Visualizing the Workflow

The following diagram illustrates the decision-making and experimental workflow for the comprehensive purity validation of 1,5-bis(benzyloxy)pentane.

Caption: Workflow for the purity validation of 1,5-bis(benzyloxy)pentane.

Conclusion: A Synergistic Approach

The choice between HPLC and qNMR is not necessarily a matter of one being superior to the other; rather, they are complementary techniques that, when used in conjunction, provide an exceptionally comprehensive picture of a sample's purity. HPLC excels at detecting and resolving trace impurities, providing a detailed impurity profile. qNMR, on the other hand, offers an accurate, absolute measure of the main component's purity and can provide structural confirmation of both the analyte and any significant impurities.

For drug development professionals, a synergistic approach is often the most robust. Initial purity screening and impurity profiling can be efficiently performed using a validated HPLC method. For the definitive quantification of the bulk material and as an orthogonal method for validation, qNMR is an invaluable tool. By understanding the principles, strengths, and practical execution of both techniques, researchers can ensure the quality and integrity of critical chemical intermediates like 1,5-bis(benzyloxy)pentane, thereby safeguarding the quality of the final drug product.

References

• SIELC Technologies. (2018, February 16). Separation of Benzyl ethyl ether on Newcrom R1 HPLC column. Retrieved from [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(21), 9220–9231. Retrieved from [Link]

• Pauli, G. F., Chen, S.-N., Simmler, C., Lankin, D. C., Gödecke, T., Jaki, B. U., ... & Napolitano, J. G. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(21), 9220-9231. Retrieved from [Link]

• Patsnap. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Retrieved from [Link]

• Reading Scientific Services Ltd. (n.d.). qNMR for Purity Determination in Pharmaceuticals. Retrieved from [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Amazon Web Services. (n.d.). 1H and 13C NMR spectra were measured on a Bruker 500 MHz NMR spectrometer using TMS as the internal standard. Retrieved from [Link]

• Callery, P. (n.d.). Advantages of Quantitative NMR for the Determination of Relative Response Factors. Retrieved from [Link]

• Pharmacompass. (2013, August 20). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. Retrieved from [Link]

• Dong, M. W. (2021, March 26). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. Retrieved from [Link]

• Huang, T., Liu, Q., Chen, D., & Wang, J. (2018). High performance liquid chromatography-quantitative nuclear magnetic resonance (HPLC-qNMR) with a two-signal suppression method for purity assessment of avermectin B1a. Analytical Methods, 10(33), 4087-4093. Retrieved from [Link]

• Olive Oil Marketplace. (2024, October 2). Lab Testing Methods: HPLC vs qNMR vs Folin for Polyphenols. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Wishart, D. S., et al. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Metabolites, 14(5), 294. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the HPLC separation of aromatic groups in petroleum fractions. Retrieved from [Link]

• Pescitelli, S., et al. (2017). A Validated HPLC Method for the Determination of Vanillyl Butyl Ether in Cosmetic Preparations. Molecules, 22(2), 294. Retrieved from [Link]

• Ganesan, A., et al. (2022). Deciding which is the best 1H NMR predictor for organic compounds using statistical tools. Magnetic Resonance in Chemistry, 60(7), 701-711. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Columns. Retrieved from [Link]

• Aydin, D., et al. (2020). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. Analytical Methods, 12(3), 329-338. Retrieved from [Link]

• Abraham, R. J., & Mobli, M. (2007). The prediction of 1H NMR chemical shifts in organic compounds. Spectroscopy Europe, 19(5), 15-20. Retrieved from [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Retrieved from [Link]

• Natural Products Magnetic Resonance Database. (n.d.). 13C NMR Spectrum (1D, 176 MHz, H2O, predicted) (NP0230754). Retrieved from [Link]

• Axion Labs. (2025, November 18). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. Retrieved from [Link]

• Nacalai Tesque. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Retrieved from [Link]

• Baldrich Ferrer, C. A., Murcia Celis, B., & Bueno Velandia, A. (2006). Development of a methodology to determine the aromatic structural distribution in light and medium petroleum fractions by HPLC. CT&F - Ciencia, Tecnología y Futuro, 3(2), 7-20. Retrieved from [Link]

• Yamamoto, H., et al. (1990). 13C NMR Spectra and Four Isomers of 5-Arylamino-3-(1-phenylethyl)-1,2,4-trioxanes. Bulletin of the Faculty of Education, Ibaraki University (Natural Sciences), 39, 95-101. Retrieved from [Link]

• Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. (2020). Molecules, 25(18), 4135. Retrieved from [Link]

• Beilstein-Institut. (n.d.). Supporting Information Total synthesis of ent-pavettamine NMR data of all compounds. Retrieved from [Link]

• The University of Liverpool Repository. (2005, January 5). Prediction of 'H NMR Chemical Shifts and Conformational Analysis of Organic Molecules. Retrieved from [Link]

• Organic Syntheses. (n.d.). benzocyclopropene. Retrieved from [Link]

• Lirias. (2025, December 19). Effect of monothiophosphinic acid and phosphine sulfide impurities on the solvent extraction behavior of bis(2,4,4-trimethylpentyl)dithiophosphinic acid. Retrieved from [Link]

• MDPI. (2025, October 16). 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. Retrieved from [Link]

• Synthesis and Characterization of Bemotrizinol Impurities. (2025, August 26). Journal of Chemical and Pharmaceutical Research, 17(8), 1-6. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. database.ich.org [database.ich.org]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. emerypharma.com [emerypharma.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. qNMR for Purity Determination in Pharmaceuticals | RSSL [rssl.com]
• 11. best-olive-oil-ranked.com [best-olive-oil-ranked.com]

A Senior Application Scientist's Guide: 1,5-Bis(benzyloxy)pentane as a Strategic Alternative to Conventional Long-Chain Diether Linkers

For researchers and drug development professionals, the linker in a complex biologic is not merely a spacer but a critical determinant of therapeutic efficacy, stability, and pharmacokinetics. While polyethylene glycol (PEG) chains have long been the default choice for hydrophilic, flexible linkers, the growing sophistication of modalities like Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs) demands a more nuanced approach. This guide provides an in-depth comparison of 1,5-Bis(benzyloxy)pentane, a semi-rigid diether linker, with conventional flexible linkers, offering experimental insights into its strategic application.

The Linker's Dilemma: Balancing Hydrophilicity, Rigidity, and Permeability

The ideal linker must successfully navigate a complex set of biological challenges. In ADCs, it must ensure stability in circulation while allowing for payload release at the target.[][2] In PROTACs, the linker's length and flexibility are paramount for inducing a productive ternary complex between the target protein and an E3 ligase.[3][4]

Conventional long-chain linkers, predominantly PEG-based, offer excellent hydrophilicity, which can improve the solubility of hydrophobic payloads and extend circulation half-life.[5][6] However, this high polarity can be a double-edged sword. The energetic cost of dehydrating repeating ether oxygens can impede passive diffusion across cell membranes, a critical step for many PROTACs and certain ADC payloads.[] Furthermore, concerns about the potential immunogenicity of PEG have spurred the search for alternatives.[8][9][10]

This is where alkyl-based diether linkers, such as 1,5-Bis(benzyloxy)pentane, emerge as a compelling alternative. This class of linkers offers a more hydrophobic character, which can enhance cell permeability and provide unique conformational constraints.[4][]

Structural and Physicochemical Comparison

1,5-Bis(benzyloxy)pentane occupies a unique space between purely flexible alkyl chains and highly polar PEG linkers. Its structure consists of a five-carbon aliphatic core, providing flexibility, flanked by two benzyloxy groups, which introduce a degree of rigidity and aromatic character.

Diagram 1: Structural Comparison of Key Linker Classes

Caption: Hydrophobic linkers can lower the energy barrier for cell membrane transit.

Application in Antibody-Drug Conjugates (ADCs)

In ADCs, the linker's primary role is to ensure stability in plasma and allow for efficient payload delivery. 1,5-Bis(benzyloxy)pentane functions as a non-cleavable linker, where payload release depends on the complete degradation of the antibody in the lysosome. [11]This contrasts with cleavable linkers that respond to specific triggers like low pH or high glutathione concentrations. [2] The main consideration for a hydrophobic linker in an ADC is its impact on aggregation. High drug-to-antibody ratios (DAR) with hydrophobic linker-payloads can lead to ADC aggregation, rapid clearance, and off-target toxicity. [6][12]While PEG linkers are often used to counteract this, a moderately hydrophobic linker like 1,5-bis(benzyloxy)pentane could be suitable for lower DAR conjugates or when the payload itself has sufficient hydrophilicity.

Experimental Protocols

Protocol 1: Synthesis of 1,5-Bis(benzyloxy)pentane via Williamson Ether Synthesis

This protocol describes a standard, reliable method for synthesizing the title compound. The Williamson ether synthesis proceeds via an S_N2 reaction between an alkoxide and a primary alkyl halide. [13][14][15] Materials:

• 1,5-Dibromopentane

• Benzyl alcohol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel

Procedure:

• Alkoxide Formation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous DMF. Cool the flask to 0 °C in an ice bath.

• Carefully add sodium hydride (2.2 equivalents) to the stirred DMF.

• Slowly add benzyl alcohol (2.1 equivalents) dropwise to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases. This forms the sodium benzoxide nucleophile.

• Nucleophilic Substitution: Add 1,5-dibromopentane (1.0 equivalent) dropwise to the reaction mixture.

• Heat the reaction mixture to 70 °C and stir for 18 hours under the inert atmosphere. [16]Monitor reaction progress by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and cautiously quench by the slow addition of saturated aqueous NH₄Cl.

• Transfer the mixture to a separatory funnel and dilute with diethyl ether and water.

• Separate the layers. Wash the organic layer sequentially with water (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 1,5-Bis(benzyloxy)pentane as a liquid. [17]

Diagram 3: Williamson Ether Synthesis Workflow

Caption: Step-by-step workflow for the synthesis of 1,5-Bis(benzyloxy)pentane.

Conclusion and Future Outlook

1,5-Bis(benzyloxy)pentane is more than just another linker; it is a strategic tool for fine-tuning the properties of complex bioconjugates. It offers a compelling middle ground between the high hydrophilicity of PEG linkers and the pronounced hydrophobicity of simple alkyl chains.

Key Takeaways:

• Balanced Properties: It provides a unique combination of moderate hydrophobicity and semi-rigid conformation.

• Enhanced Permeability: Its alkyl-diether nature can improve passive diffusion across cellular membranes, a key advantage for PROTACs. []* Synthetic Utility: It is readily synthesized via robust and scalable chemical methods like the Williamson ether synthesis.

The rational design of linkers is moving beyond a one-size-fits-all approach. [8]By understanding the distinct advantages of alternatives like 1,5-Bis(benzyloxy)pentane, researchers can better optimize their molecules for specific biological tasks, ultimately leading to safer and more effective therapeutics. The selection will always be target- and system-dependent, but having a diverse and well-characterized toolkit of linkers is essential for the continued success of targeted drug delivery.

References

• BOC Sciences. (n.d.). What Are ADC Linkers: Difference Between Cleavable and Non-Cleavable?
• PurePEG. (2025, July 23). Cleavable vs. Non-Cleavable PEG Linkers: Key Differences and Applications.
• Benchchem. (n.d.). Beyond Propargyl-PEG4: A Comparative Guide to Alternative Linkers for Specialized Bioconjugation.
• ProteoGenix. (2021, July 26). Cleavable versus non-cleavable ADC linker chemistry.
• Creative Biolabs. (2023, November 22). 6 PEG Alternatives You Should Be Thinking About.

• Su, Z., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. Acta Pharmaceutica Sinica B, 11(11), 3456-3476. [Link]

• BroadPharm. (2021, July 21). Cleavable vs. Non-Cleavable Linkers.

• Shiraishi, K., & Yokoyama, M. (2020). The Importance of Poly(ethylene glycol) Alternatives for Overcoming PEG Immunogenicity in Drug Delivery and Bioconjugation. Polymers, 12(2), 346. [Link]

• Polymeron. (2025, July 30). PEG Alternatives: Polymers Reshaping Lipid Nanoparticle Drug Delivery.
• PurePEG. (2025, October 6). PEG Linkers vs. Non-PEG Linkers: Which One Should You Use?
• BOC Sciences. (2025, November 21). Linker and Conjugation Chemistry in ADCs: Strategies and Best Practices.
• Benchchem. (n.d.). Application Notes and Protocols for Creating Antibody-Drug Conjugates with Disulfide Linkers.
• BOC Sciences. (n.d.). Alkyl Linkers in PROTACs - Improve Permeability & PK.

• Li, A., et al. (2016). Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs). Pharmaceutical Research, 33(4), 849-863. [Link]

• Benchchem. (n.d.). A Comparative Guide to Flexible vs. Rigid Linkers in PROTAC Design.

• Pyshnyi, D. V., et al. (2021). A Versatile Solid-Phase Approach to the Synthesis of Oligonucleotide Conjugates with Biodegradable Hydrazone Linker. Molecules, 26(7), 2056. [Link]

• Tran, D. N. H., et al. (2019). Surface hydrophobicity: effect of alkyl chain length and network homogeneity. Colloid and Polymer Science, 297(5), 727-735.

• Scott, J. S., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. MedChemComm, 11(10), 1579-1590. [Link]

• Precise PEG. (n.d.). Linkers in PROTACs.

• Hines, J., et al. (2013). Impact of linker length on the activity of PROTACs. ACS Medicinal Chemistry Letters, 4(12), 1141-1146. [Link]

• Maple, H. J., et al. (2025, May 14). Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability. ACS Medicinal Chemistry Letters. [Link]

• PurePEG. (2025, October 6). Hydrophilic vs. Hydrophobic PEG Linkers in Drug Design.
• Benchchem. (n.d.). The Crucial Role of PEG Linkers in PROTAC and ADC Development: An In-depth Technical Guide.
• Benchchem. (n.d.). A Comparative Guide to Hydrophilic and Hydrophobic Crosslinkers in Biologics.

• Strop, P. (2014). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Current Opinion in Chemical Biology, 21, 1-7. [Link]

• Benchchem. (n.d.). Flexible vs. Rigid Linkers for PROTACs: A Head-to-Head Comparison.
• Schöbel, J., et al. (2018). Polymerization of Long Chain Alkyl Glycidyl Ethers: A Platform for Micellar Gels with Tailor-Made Melting Points. Macromolecular Chemistry and Physics, 219(18), 1800259.

• MDPI. (2025, October 16). 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid. Retrieved from MDPI website. [Link]

• ChemPep. (n.d.). Overview of PROTAC Linkers.

• Pharmaffiliates. (n.d.). 1,5-Bis(benzyloxy)pentane. Retrieved from Pharmaffiliates website. [Link]

• Organic Syntheses. (n.d.). 3-Benzyloxy-2-methyl Propanoate. Retrieved from Organic Syntheses website. [Link]

• Benchchem. (n.d.). Synthesis of Benzene, (hexyloxy)- via Williamson Ether Synthesis: An In-depth Technical Guide.

• Cheméo. (n.d.). Pentane, 1,5-bis-(methoxycarbonylamino) - Chemical & Physical Properties. Retrieved from Cheméo website. [Link]

• PubChem. (n.d.). 1,5-Bis(p-aminophenoxy)pentane. Retrieved from PubChem website. [Link]

• PubChem. (n.d.). 1,5-Bis(isopropoxy)pentane. Retrieved from PubChem website. [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Revue Roumaine de Chimie. (n.d.). Crystal Structure of 1,5-Bis(1H-benzimidazol-2-yl)pentan-3-one.

• J-GLOBAL. (n.d.). 1,5-Bis(benzyloxy)pentane | Chemical Substance Information. Retrieved from J-GLOBAL website. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from Wikipedia website. [Link]

• Chemistry LibreTexts. (2020, May 30). 15.3: The Williamson Ether Synthesis.
• Google Patents. (n.d.). EP0530696B1 - Process for the preparation of pentane 1,5-diamines.

• Stepan, A. F., et al. (2021). 1,2-Difunctionalized bicyclo[1.1.1]pentanes: Long–sought-after mimetics for ortho/meta-substituted arenes. Proceedings of the National Academy of Sciences, 118(29), e2103525118. [Link]

Sources

• 2. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. precisepeg.com [precisepeg.com]
• 5. purepeg.com [purepeg.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The Importance of Poly(ethylene glycol) Alternatives for Overcoming PEG Immunogenicity in Drug Delivery and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. blog.curapath.com [blog.curapath.com]
• 11. Cleavable versus non-cleavable ADC linker chemistry - ProteoGenix [proteogenix.science]
• 12. benchchem.com [benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 16. 3-((Benzyloxy)carbonyl)bicyclo[1.1.1]pentane-1-carboxylic Acid [mdpi.com]
• 17. 1,5-BIS(BENZYLOXY)PENTANE | 53150-24-6 [sigmaaldrich.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,5-Bis(benzyloxy)pentane

Executive Summary: The "Why" Before The "How"

1,5-Bis(benzyloxy)pentane is a lipophilic diether commonly used as a linker or protecting group intermediate in organic synthesis. While often categorized generically as an "irritant," its chemical structure—containing two benzyl ether moieties—classifies it as a suspected peroxide former .

The benzylic hydrogens (adjacent to the oxygen) are susceptible to autoxidation upon exposure to atmospheric oxygen, potentially forming unstable hydroperoxides. Therefore, safety protocols must address not just immediate exposure (PPE), but also long-term storage stability and explosion risks during concentration.

Part 1: Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the specific molecular behaviors that drive risk.

Hazard Category	Specific Risk	Mechanism of Action
Chemical Instability	Peroxide Formation	The methylene group at the benzylic position ( ) is prone to radical abstraction by oxygen, leading to hydroperoxide accumulation. Risk increases significantly if distilled to dryness.
Health (Acute)	Skin/Eye Irritation	Lipophilic nature allows interaction with lipid bilayers in skin and mucous membranes, causing dermatitis or conjunctivitis.
Health (Chronic)	Systemic Absorption	As a benzylic ether, it may cross the dermal barrier. While specific toxicological data is limited, analogous compounds (benzyl alcohol derivatives) suggest potential CNS effects at high loads.
Physical	Flammability	Combustible liquid.[1][2][3][4] High boiling point reduces vapor pressure at room temperature, but heating increases flammability risk.

Part 2: Personal Protective Equipment (PPE) Matrix

Directive: Do not rely on "standard" lab PPE. This matrix is tailored for lipophilic ethers.

1. Hand Protection (Critical)

Standard thin nitrile gloves may offer insufficient protection against prolonged contact with benzylic ethers due to their solvent-like properties.

• Primary Recommendation: Double-gloving is mandatory for handling volumes >10 mL.

  • Inner Layer: 4 mil Nitrile (Tactility).

  • Outer Layer: 5-8 mil Nitrile or Laminate (Chemical Resistance).

• Rationale: Aromatic ethers can swell nitrile rubber over time. Double gloving provides a "breakthrough buffer" allowing you to change the outer glove immediately upon contamination without exposing skin.

2. Eye & Face Protection [1][5][6][7]

• Standard Operation: Chemical Splash Goggles (ANSI Z87.1 or EN 166). Safety glasses are insufficient because ethers have low surface tension and splash easily.

• High-Volume/Heating: Face shield required over goggles if heating or working with >100 mL, due to the risk of splatter or glass failure from over-pressurization.

3. Respiratory Protection

• Engineering Control (Primary): All handling must occur inside a certified chemical fume hood.

• Respirator (Secondary): If work must be done outside a hood (e.g., maintenance), use a half-face respirator with Organic Vapor (OV) cartridges.

Part 3: Operational Protocols

Workflow 1: Peroxide Testing (Pre-Usage)

Trustworthiness Check: Never assume a bottle is safe because it is "new."

• Visual Inspection: Check for crystal formation around the cap or "oily" viscous layers at the bottom. If crystals are visible, DO NOT OPEN.[8] Contact EHS immediately.

• Test Strip Method:

  • Dip a quantofix peroxide test strip into the liquid.

  • < 10 ppm: Safe to use.

  • 10–100 ppm: Must be treated (passed through activated alumina) before concentration.

  • > 100 ppm: Dispose of as hazardous waste; do not attempt to purify.

Workflow 2: Safe Handling & Transfer

• Weighing: Use a glass pipette or syringe for transfer. Avoid pouring to minimize static generation and splashing.

• Reaction Setup: If heating, ensure an inert atmosphere (Nitrogen/Argon) is established before heating to prevent autoxidation.

• Concentration (The Critical Step):

  • NEVER distill to dryness. [8]

  • Leave at least 10-20% of the solvent volume in the flask to prevent the concentration of shock-sensitive peroxides.[9]

Part 4: Emergency Response & Disposal

Spill Response Logic

Caption: Decision logic for 1,5-Bis(benzyloxy)pentane spill response. Note that "Major" spills outside a hood require evacuation due to inhalation risks.

Disposal Protocol

• Segregation: Dispose of in Non-Halogenated Organic waste streams.

• Labeling: Explicitly write "Contains Benzylic Ethers – Potential Peroxide Former" on the waste tag.

• Quenching: If peroxides were detected (>10 ppm), reduce them with aqueous ferrous sulfate or sodium metabisulfite before placing in the waste container to prevent explosions in the waste drum.

References

• National Library of Medicine (PubChem). (n.d.). Compound Summary: 1,5-Bis(benzyloxy)pentane.[10] Retrieved March 1, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved March 1, 2026, from [Link]

• Clark, D. E. (2001). Peroxides and Peroxide-Forming Compounds. Chemical Health and Safety, 8(5), 12-22.

• Prudent Practices in the Laboratory. (2011). Handling and Management of Chemical Hazards. National Academies Press. Retrieved March 1, 2026, from [Link]

Sources

• 1. thermcoproducts.com [thermcoproducts.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. ICSC 0534 - n-PENTANE [chemicalsafety.ilo.org]
• 4. cpachem.com [cpachem.com]
• 5. fishersci.com [fishersci.com]
• 6. airgas.com [airgas.com]
• 7. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]
• 8. ehs.tcu.edu [ehs.tcu.edu]
• 9. westernsydney.edu.au [westernsydney.edu.au]
• 10. pharmaffiliates.com [pharmaffiliates.com]